Lazurite

• CAS: 1302-83-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystallographic Properties of Lazurite

Lazurite is a rare tectosilicate mineral and a member of the sodalite group, renowned for its intense, deep-blue color, which has made it a prized component of the gemstone lapis lazuli for millennia.[1][2][3] Its complex crystal chemistry, characterized by a framework of aluminum and silicon tetrahedra and a variety of extra-framework ions, presents a subject of significant scientific interest.[1][3][4] This guide provides a detailed overview of the crystallographic properties of lazurite, the experimental protocols used for their determination, and a visualization of the analytical workflow.

Crystallographic and Physical Properties

The fundamental properties of lazurite have been characterized by numerous studies. While it crystallizes in the isometric system, modulated structures with lower symmetries are common.[1][2][5] The vibrant blue color is primarily attributed to the presence of trisulfur radical anions (S₃⁻) within the cage-like structures of its crystal lattice.[1][4][6]

The International Mineralogical Association (IMA) validated lazurite as a distinct species in 2021 with an idealized chemical formula of Na₇Ca(Al₆Si₆O₂₄)(SO₄)(S₃)⁻·H₂O.[1][5] However, significant compositional variability exists due to solid-solution series with related minerals like haüyne and sodalite.[1]

Table 1: Summary of Crystallographic and Physical Data for Lazurite

Property	Value(s)
Crystal System	Isometric (Cubic)[1][2][7][8]. Also occurs in modulated monoclinic, triclinic, and orthorhombic forms.[1][5][9]
Crystal Class	Hextetrahedral (4̄3m)[2]
Space Group	P4̄3n (for the cubic pseudo-cell)[1][2]. P23 has also been used for average structure refinement.[10]
Lattice Parameter (a)	~9.09 Å[1][2]. More precise values include 9.087(3) Å[5] and 9.077(1) Å.[10]
Unit Cell Content (Z)	2[2]
Chemical Formula (IMA)	Na₇Ca(Al₆Si₆O₂₄)(SO₄)(S₃)⁻·H₂O[1][5]
General Formula	(Na,Ca)₈[(S,Cl,SO₄,OH)₂
Crystal Habit	Commonly massive or granular; well-formed dodecahedral or cubic crystals are rare.[2][11][12]
Cleavage	Imperfect on {110}[1][2][6]
Fracture	Uneven to sub-conchoidal[1][2][7]
Mohs Hardness	5.0 to 5.5[1][2][6][8]
Specific Gravity	2.38 to 2.45[1][2][7]
Luster	Vitreous to greasy or dull[2][7]
Optical Properties	Isotropic; may be anomalously anisotropic.[1][2]
Refractive Index	1.50 to 1.55[1][6][7][8]
Streak	Bright blue / Light blue[1][6][7]

Crystal Structure

Lazurite is a tectosilicate, featuring a three-dimensional framework of corner-sharing aluminum (AlO₄) and silicon (SiO₄) tetrahedra.[1][13] This arrangement creates large cavities, or "β-cages," approximately 6.6 Å in diameter.[1] These cages host extra-framework cations (primarily Na⁺ and Ca²⁺) and a variety of anionic species, including sulfate (SO₄²⁻), chloride (Cl⁻), and the sulfur radical anions (S₃⁻, S₂⁻) that are responsible for its color.[1][4] The structure often exhibits incommensurate modulations, leading to superstructure reflections in diffraction patterns and deviations from simple cubic symmetry.[1][4][5]

Experimental Protocols

The determination of lazurite's crystallographic and chemical properties relies on a combination of analytical techniques.

X-ray Diffraction (XRD)

Single-crystal and powder X-ray diffraction are the primary methods for determining the crystal structure, space group, and lattice parameters of lazurite.

• Objective: To identify the crystal system, unit cell dimensions, atomic positions, and characterize structural modulations.

• Methodology:

  • Sample Preparation: A small, single crystal is isolated and mounted on a goniometer head. For powder XRD, a sample is ground to a fine, homogeneous powder.

  • Data Collection: The sample is irradiated with a monochromatic X-ray beam. Data for single crystals can be collected on diffractometers such as an Oxford Diffraction Xcalibur or an Enraf Nonius CAD-4.[9] The diffracted X-rays are recorded by a detector as a pattern of reflections.

  • Data Analysis: The resulting diffraction pattern, which for lazurite often contains both basic and superstructure (satellite) reflections, is analyzed.[4][14] The basic reflections correspond to the average cubic pseudo-cell, while the satellites indicate incommensurate modulation.[4]

  • Structure Solution and Refinement: Crystallographic software packages (e.g., AREN, JANA) are used to process the data, determine the space group, and refine the crystal structure.[10] This process yields the precise lattice parameters and atomic coordinates.

Electron Microprobe Analysis (EMPA)

EMPA is used to determine the precise elemental composition of the mineral, which is crucial given lazurite's variable chemistry.

• Objective: To quantitatively measure the weight percent of constituent elements (Na, Ca, Al, Si, S, Cl, etc.).

• Methodology:

  • Sample Preparation: The mineral sample is mounted in an epoxy resin, polished to a flat, mirror-like finish, and coated with a thin layer of carbon to ensure electrical conductivity.

  • Data Collection: The sample is placed in a high-vacuum chamber and bombarded with a focused beam of high-energy electrons from an instrument like a JXA-8200 Jeol electron microprobe.[9]

  • Analysis Conditions: Typical operating conditions include an acceleration voltage of 20 kV and a beam current of 10 nA. To prevent thermal damage to the sample, the electron beam is often scanned over a small area (e.g., 20 μm).

  • Quantification: The characteristic X-rays emitted from the sample are measured by wavelength-dispersive spectrometers (WDS). The intensities are compared against those from known standards (e.g., albite for Na and Al, diopside for Ca, barite for S). The raw data is converted to elemental concentrations using a correction procedure, such as the ZAF method.

Visualizations

Workflow for Crystallographic Characterization

The following diagram illustrates the logical workflow for the comprehensive characterization of a lazurite sample, integrating both structural and chemical analysis pathways.

Caption: Workflow for the crystallographic and chemical analysis of lazurite.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Lazurite - Wikipedia [en.wikipedia.org]
• 3. Lazurite - Encyclopedia [le-comptoir-geologique.com]
• 4. mdpi.com [mdpi.com]
• 5. mindat.org [mindat.org]
• 6. geologypage.com [geologypage.com]
• 7. Lazurite Gemstone: Properties, Meaning, Uses, and More! [gemrockauctions.com]
• 8. Lazurite [chemeurope.com]
• 9. Structure Modulations and Symmetry of Lazurite-Related Sodalite-Group Minerals | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. geologyscience.com [geologyscience.com]
• 12. Lazurite - National Gem Lab [nationalgemlab.in]
• 13. celestialearthminerals.com [celestialearthminerals.com]
• 14. researchgate.net [researchgate.net]

Lazurite mineral formula and elemental composition

An In-Depth Technical Guide to the Mineral Formula and Elemental Composition of Lazurite

Introduction

Lazurite is a rare tectosilicate mineral and a member of the sodalite group, renowned for imparting the intense, vibrant blue color to the semi-precious stone lapis lazuli.[1][2] Classified as a feldspathoid mineral, lazurite is a complex sodium calcium aluminosilicate that incorporates additional anions, primarily sulfate and sulfide species, within its crystal structure.[1][3] Its formation is typically associated with the contact metamorphism of limestone.[2] This guide provides a detailed examination of lazurite's chemical formula and elemental composition, outlines the experimental protocols for its characterization, and presents a logical workflow for its analysis, intended for researchers and scientists in mineralogy and materials science.

Chemical Formula and Structure

The chemical formula for lazurite has been subject to refinement over time. The International Mineralogical Association (IMA) has redefined and validated its idealized chemical formula, providing a more precise representation of its structure.

IMA Approved Formula: The currently accepted and idealized formula for lazurite is: Na₇Ca(Al₆Si₆O₂₄)(SO₄)(S₃)·H₂O [1][4]

This formula highlights several key structural features:

• Aluminosilicate Framework: The core of the structure is the (Al₆Si₆O₂₄) framework, which consists of alternating aluminum and silicon tetrahedra linked by oxygen atoms. This arrangement creates a stable, cage-like structure.[1][3]

• Cations: Sodium (Na⁺) and Calcium (Ca²⁺) cations are situated within the cavities of this framework, providing charge balance.[1]

• Anionic Groups: The framework's cages also host essential anionic groups. The characteristic deep blue color of lazurite is primarily attributed to the presence of the trisulfide radical anion (S₃⁻).[1][5] Sulfate (SO₄²⁻) is also a mandatory component of the structure.[1][4] Other anions like chloride (Cl⁻) and hydroxide (OH⁻) may also be present in substitution.[2]

Historically, more generalized formulas have been used, such as (Na,Ca)₈[(S,Cl,SO₄,OH)₂|(Al₆Si₆O₂₄)] , which reflects the variability and solid solution possibilities within the sodalite group.[2][6][7]

Elemental Composition

The elemental composition of lazurite can vary between samples due to substitutions within the crystal lattice. However, a typical composition by weight percentage has been established. The data presented below is a summary of reported values, reflecting this natural variability.

Element	Symbol	Atomic Weight ( g/mol )	Weight Percentage (%)
Oxygen	O	15.999	~38.1%[3]
Silicon	Si	28.085	~16.3%[3]
Aluminum	Al	26.982	~15.8%[3]
Sodium	Na	22.990	12% - 15%[1]
Calcium	Ca	40.078	2.5% - 7.8%[1][3]
Sulfur	S	32.065	~6.0%[3]
Hydrogen	H	1.008	Minor percentages[3]
Chlorine	Cl	35.453	Minor percentages[3]
Note: Hydrogen and Chlorine are often present in small or trace amounts and contribute to the overall composition.

Experimental Protocols for Characterization

The determination of lazurite's chemical formula and crystal structure relies on a combination of sophisticated analytical techniques. Each method provides specific information that, when combined, offers a complete characterization of the mineral.

X-Ray Diffraction (XRD)

X-Ray Diffraction is a fundamental technique used to determine the atomic and molecular structure of a crystal.[5] For mineral analysis, it serves as a definitive method for identification and structural characterization.

Methodology:

• Sample Preparation: A small, representative sample of the mineral is finely ground into a homogeneous powder. This ensures that the crystal lattices are randomly oriented to the incident X-ray beam. The powder is then mounted on a sample holder.[8]

• Data Acquisition: The sample is placed in a diffractometer. A monochromatic X-ray beam is directed at the sample, and the instrument rotates the sample and a detector through a range of angles (2θ).[6]

• Principle of Operation: At specific angles that satisfy Bragg's Law (nλ = 2d sinθ), constructive interference of the X-rays diffracted by the crystal lattice planes occurs. This results in a diffraction pattern characterized by a series of peaks of varying intensity at specific 2θ angles.[2][6]

• Data Analysis: The resulting diffraction pattern is a unique "fingerprint" of the mineral's crystal structure.[9] By comparing this pattern to extensive databases, such as those from the International Centre for Diffraction Data (ICDD), the mineral phase (lazurite) is identified. Furthermore, advanced analysis of the pattern can be used to precisely determine the unit cell dimensions.[2]

Electron Probe Microanalysis (EPMA)

EPMA is a non-destructive technique used to obtain precise, quantitative elemental compositions of very small areas of a solid sample.[7][10] It is ideal for analyzing chemical variations within a single mineral grain.

Methodology:

• Sample Preparation: A sample of the mineral is embedded in a resin mount and then ground and polished to create an exceptionally smooth, flat surface. Because most minerals are electrical insulators, the surface is then coated with a thin layer of conductive material, typically carbon, to prevent charge buildup from the electron beam.[7]

• Data Acquisition: The sample is placed in the EPMA instrument's high-vacuum chamber. A highly focused and stable beam of electrons is directed at a specific micro-volume (spot) on the sample surface.[10]

• Principle of Operation: The high-energy electron beam excites the atoms in the sample, causing them to emit X-rays. The wavelengths and energies of these emitted X-rays are characteristic of the elements present.[10][11]

• Data Analysis: The instrument uses wavelength-dispersive spectrometers (WDS) to precisely measure the intensity of the characteristic X-rays for each element. By comparing these intensities to those measured from known standard materials under the same conditions, the concentration of each element in the sample can be accurately quantified.[12] This allows for the calculation of an empirical chemical formula for the specific point analyzed.

Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique used to identify molecules and study chemical bonding. For lazurite, it is particularly effective at identifying the specific sulfur species responsible for its color.

Methodology:

• Sample Preparation: Minimal preparation is needed. The analysis can be performed directly on a crystal, a polished surface, or even powdered pigment.

• Data Acquisition: A monochromatic laser is focused onto the sample. The scattered light is collected and passed through a spectrometer.

• Principle of Operation: Most of the scattered light has the same frequency as the laser (Rayleigh scattering). However, a small fraction is scattered at different frequencies due to the Raman effect, where the laser photons interact with the vibrational modes of the molecules in the sample.

• Data Analysis: The resulting Raman spectrum shows peaks corresponding to the specific vibrational modes of the mineral's components. Lazurite exhibits a very strong peak at approximately 548 cm⁻¹, which is attributed to the symmetric stretching mode of the S₃⁻ radical anion.[4][13] The presence and characteristics of this and other related peaks confirm the identity of lazurite and provide insight into its sulfur chemistry.[1][14]

Visualization of Analytical Workflow

The logical process for the comprehensive analysis of a mineral such as lazurite can be visualized as a workflow. This process integrates structural and compositional analysis to arrive at a definitive characterization.

Caption: Workflow for the comprehensive analysis of lazurite.

References

• 1. papers.sif.it [papers.sif.it]
• 2. automatedmineralogy.com.au [automatedmineralogy.com.au]
• 3. azom.com [azom.com]
• 4. Historical Pigments and Paint Layers: Raman Spectral Library with 852 nm Excitation Laser [mdpi.com]
• 5. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 6. 12 X-ray Diffraction and Mineral Analysis – Mineralogy [opengeology.org]
• 7. Electron probe micro-analyzer (EPMA) [serc.carleton.edu]
• 8. attminerals.com [attminerals.com]
• 9. microanalysis.com.au [microanalysis.com.au]
• 10. Electron probe microanalysis - Wikipedia [en.wikipedia.org]
• 11. Electron microprobes | Research Starters | EBSCO Research [ebsco.com]
• 12. Electron Microprobe Analysis and Scanning Electron Microscopy in Geology [assets.cambridge.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

In-depth Technical Guide on the Geological Formation Process of Afghan Lazurite

Disclaimer: Due to a lack of accessible, in-depth technical data and specific experimental protocols from the Sar-e-Sang deposit in Afghanistan, this document synthesizes the generally accepted geological models for lazurite formation. The experimental methodologies presented are based on standard petrological and geochemical techniques commonly employed in the study of metamorphic minerals. Quantitative data is illustrative and compiled from various studies on similar deposits, and may not be fully representative of the Sar-e-Sang location.

Executive Summary

Lazurite, the principal mineral component of the gemstone lapis lazuli, is a complex tectosilicate of the sodalite group. Its formation is intrinsically linked to contact metamorphism and metasomatism of carbonate rocks, typically marbles. The world-renowned, vibrant blue lazurite from the Sar-e-Sang district in the Badakhshan province of Afghanistan serves as a classic example of this geological process. This guide provides a detailed overview of the geological formation of Afghan lazurite, outlining the precursor materials, the metamorphic and metasomatic processes, and the key geochemical reactions involved. It also details the standard experimental protocols used to analyze such geological specimens and presents a logical workflow for their characterization.

Geological Setting and Protolith

The Sar-e-Sang lazurite deposits are hosted within the Hindu Kush mountain range, a tectonically active region. The protolith, or original rock, for the formation of lazurite-bearing marble is a sequence of impure limestones or dolostones that were rich in evaporitic minerals. These precursor rocks were deposited in a shallow marine environment. The key components of this protolith are:

• Carbonates: Primarily calcite (CaCO₃) and dolomite (CaMg(CO₃)₂), which form the matrix of the resulting marble.

• Evaporites: Minerals such as anhydrite (CaSO₄) and halite (NaCl), which are crucial sources of sulfur and chlorine.

• Silicates: Detrital quartz (SiO₂) and clay minerals, providing the necessary silicon and aluminum.

• Pyrite: Disseminated pyrite (FeS₂) is also a common source of sulfur.

Metamorphic and Metasomatic Processes

The transformation of the protolith into lazurite-bearing marble is a multi-stage process driven by regional and contact metamorphism associated with the intrusion of igneous bodies, such as granitic or syenitic magmas.

3.1. Regional Metamorphism: The initial stage involves the burial and heating of the carbonate-evaporite sequence during mountain-building events (orogeny). This leads to the recrystallization of calcite and dolomite into a marble.

3.2. Contact Metamorphism and Metasomatism: The critical stage for lazurite formation is the intrusion of magma. The heat from the intrusion creates a metamorphic aureole, and hot, reactive fluids (hydrothermal fluids) are released from the cooling magma and the surrounding country rocks. This process is known as metasomatism, where the chemical composition of the host rock is altered by the influx of these fluids.

The formation of lazurite is a classic example of skarn formation , occurring at the contact zone between the silicate-rich intrusion and the carbonate host rock.

Geochemical Reactions and Lazurite Formation

The formation of lazurite can be summarized by a series of complex geochemical reactions. The general formula for lazurite is (Na,Ca)₈[(S,SO₄,Cl)₂(AlSiO₄)₆]. Its formation requires the presence of sodium, calcium, aluminum, silicon, sulfur, and chlorine at elevated temperatures and pressures.

A simplified reaction pathway can be described as follows:

• Breakdown of Precursor Minerals: The high temperatures cause the breakdown of the original minerals in the protolith. For example, dolomite decomposes, and pyrite becomes reactive.

• Introduction of Metasomatic Fluids: The hydrothermal fluids, rich in sodium and chlorine (likely derived from the evaporites or the magma), infiltrate the marble.

• Formation of Feldspathoids: The fluids react with the aluminum and silicon from the clay minerals to form feldspathoid minerals like nepheline (NaAlSiO₄).

• Sulfur Incorporation and Lazurite Crystallization: In the presence of sulfur (from anhydrite or pyrite) and chlorine, nepheline is transformed into lazurite. The characteristic blue color of lazurite is attributed to the presence of polysulfide radicals (S₃⁻) within the crystal lattice.

Quantitative Data on Lazurite Formation Conditions

The precise pressure-temperature (P-T) conditions for the Sar-e-Sang deposit are not extensively published. However, studies of similar lazurite deposits and the associated mineral assemblages suggest the following formation conditions:

Parameter	Value	Source of Evidence
Temperature	600 - 700 °C	Stability of associated minerals like diopside and forsterite
Pressure	2 - 4 kbar	Estimated depth of magma intrusion and regional metamorphism
Fluid Composition	High in Na, Cl, S, and CO₂	Mineral chemistry of lazurite and associated skarn minerals
Oxygen Fugacity (ƒO₂)	Relatively low (reducing conditions)	Presence of pyrite and sulfide radicals in lazurite
Sulfur Fugacity (ƒS₂)	High	Essential for the formation of the sulfide-bearing lazurite

Experimental Protocols

The characterization of lazurite and its host rock involves a suite of analytical techniques to determine its chemical composition, crystal structure, and the physical conditions of its formation.

6.1. Petrographic Analysis

• Methodology: Thin sections of the rock are prepared and examined under a petrographic microscope in both plane-polarized and cross-polarized light.

• Objective: To identify the mineral assemblage, their textural relationships, and the sequence of mineral formation.

6.2. Electron Probe Microanalysis (EPMA)

• Methodology: A focused beam of electrons is used to bombard a specific point on a polished thin section. The characteristic X-rays emitted from the sample are measured by wavelength-dispersive spectrometers.

• Objective: To obtain precise quantitative chemical compositions of lazurite and associated minerals (e.g., calcite, diopside, pyrite). This is crucial for understanding the chemical exchanges during metasomatism.

6.3. X-ray Diffraction (XRD)

• Methodology: A powdered sample is irradiated with X-rays at various angles. The diffraction pattern is unique to the crystal structure of the mineral.

• Objective: To confirm the identity of lazurite and other minerals in the rock.

6.4. Raman Spectroscopy

• Methodology: A monochromatic laser is focused on the sample, and the inelastically scattered light is analyzed. The resulting spectrum provides information about the vibrational modes of the molecules.

• Objective: To identify the sulfur species (e.g., S₃⁻, SO₄²⁻) within the lazurite crystal lattice, which are responsible for its color.

6.5. Stable Isotope Geochemistry

• Methodology: The isotopic ratios of elements like sulfur (³⁴S/³²S) and oxygen (¹⁸O/¹⁶O) are measured using a mass spectrometer.

• Objective: To trace the source of the sulfur (e.g., marine evaporites vs. magmatic fluids) and to estimate the temperature of formation.

Visualizations

A Technical Guide to the Spectroscopic Properties of the Trisulfide Radical Anion (S3•−) in Lazurite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the spectroscopic characteristics of the trisulfide radical anion (S3•−), the primary chromophore responsible for the vibrant blue color of the mineral lazurite. By leveraging a combination of advanced spectroscopic techniques, researchers can elucidate the electronic and vibrational states of this radical, offering insights into the mineral's formation, composition, and stability. This document details the experimental protocols for key analytical methods and presents a comprehensive summary of the quantitative data derived from these studies.

Introduction to Lazurite and the S3•− Chromophore

Lazurite is a tectosilicate mineral belonging to the sodalite group, with the idealized formula Na7Ca(Al6Si6O24)(SO4)(S3)·H2O.[1][2] Its crystal structure consists of a three-dimensional framework of interconnected AlO4 and SiO4 tetrahedra, which form large cavities known as β-cages.[1] These cages encapsulate various cations (like Na+, Ca2+) and anions (such as SO42−, Cl−, and various sulfur species).[1][3]

The intense and prized blue color of lazurite is attributed to the presence of the trisulfide radical anion (S3•−) trapped within these β-cages.[1][3][4] This encapsulation is crucial, as it stabilizes the otherwise highly reactive S3•− radical, allowing for its study.[1][4] Even minute concentrations of this chromophore, on the order of ~0.01 S3•− groups per formula unit, can produce a deep blue coloration.[4] The spectroscopic investigation of this radical is fundamental to understanding the coloration mechanisms of minerals and has broader implications in materials science and geochemistry.[4]

Integrated Spectroscopic Analysis Workflow

A multi-technique approach is essential for the comprehensive characterization of the S3•− radical in lazurite. Electron Paramagnetic Resonance (EPR), Raman, and UV-Visible spectroscopy each provide unique and complementary information about the radical's electronic environment, vibrational modes, and electronic transitions, respectively.[3][4][5]

Caption: General workflow for the integrated spectroscopic analysis of lazurite.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR (also known as Electron Spin Resonance, ESR) is a highly sensitive technique for detecting and characterizing species with unpaired electrons, such as the S3•− radical anion.[3]

Experimental Protocol

• Sample Preparation: A solid or powdered sample of lazurite is placed in a standard EPR tube.

• Instrumentation: An X-band EPR spectrometer is typically used.

• Measurement Conditions: Spectra are recorded at both room temperature and cryogenic temperatures (e.g., 77 K, using liquid nitrogen) to observe changes in signal resolution and intensity.[3]

• Data Acquisition: The instrument sweeps a magnetic field while applying a constant microwave frequency, recording the absorption of microwaves by the sample. The resulting spectrum plots absorption versus the magnetic field.

Data Presentation

The EPR spectra of lazurite containing the S3•− radical are characterized by a distinct signal whose position is defined by the g-factor.

Sample Type	g-factor(s)	Reference(s)
Sulfur-rich Lazurite	2.030	[3][6]
Lazurite (general)	2.046, 2.030, 2.012	[3]

The presence of a single, often broad, isotropic band at g ≈ 2.030 is considered a hallmark of S3•− centers within the sodalite cages of lazurite.[3][6] The g-factor being greater than that of a free electron is consistent with the model of an S3•− center with an electron and a hole on the outer shell of the anion.[6]

Caption: Experimental workflow for Electron Paramagnetic Resonance (EPR) spectroscopy.

Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique that provides information about the vibrational modes of molecules. It is exceptionally sensitive for detecting the S-S stretching and bending modes of the S3•− radical.[3][6]

Experimental Protocol

A typical experimental setup for micro-Raman spectroscopy of lazurite is as follows:[6]

• Sample Preparation: A randomly oriented grain or a polished surface of the mineral is placed on a microscope stage.

• Instrumentation: A Raman spectrometer coupled with a microscope (e.g., EnSpectr R532 with an OLYMPUS CX 41 microscope).[6]

• Excitation Source: A diode laser with a specific wavelength (e.g., 532 nm) is used.[6] Resonance Raman effects can be leveraged by using different excitation wavelengths (e.g., 405 nm, 532 nm) to selectively enhance the signals of specific sulfur species.[7]

• Measurement Conditions:

  • Laser Power: Low power (e.g., 5 mW) is used to avoid sample degradation.[6]

  • Objective: A high-magnification objective (e.g., 40×) focuses the laser onto a small spot (<5 µm).[6]

  • Spectral Range: Spectra are typically recorded from 100 to 4000 cm-1.[6]

  • Resolution: A high-resolution diffraction grating (e.g., 1800 gr/mm) provides a spectral resolution of ~6 cm-1.[6]

• Data Acquisition: The backscattered Raman signal is collected. To improve the signal-to-noise ratio, multiple scans (e.g., 50 scans) with short acquisition times (e.g., 1 second per scan) are averaged.[6]

Data Presentation

The Raman spectrum of S3•− in lazurite is dominated by a strong band corresponding to the symmetric S-S stretching vibration (ν1). Weaker bands from bending (ν2) and antisymmetric stretching (ν3) modes may also be observed.

Vibrational Mode	Raman Shift (cm-1)	Intensity	Reference(s)
ν1 (Symmetric Stretch)	545 - 549	Strong	[1][6][8]
ν2 (Bending)	258 - 266	Weak	[6][8]
Overtone (2ν1)	1090 - 1096	Medium	[6][9]

The precise position of the ν1 band can be influenced by the size of the sodalite cage hosting the radical.[8]

Caption: Experimental workflow for micro-Raman spectroscopy.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions, which corresponds to electronic transitions within a molecule or ion. For lazurite, this technique directly probes the electronic transition of the S3•− radical that gives rise to its blue color.

Experimental Protocol

• Sample Preparation: Measurements are often performed on thin slices of the mineral or on powdered samples using a diffuse reflectance setup.

• Instrumentation: A dual-beam UV-Vis spectrophotometer equipped with an integrating sphere for diffuse reflectance measurements is commonly used.

• Measurement Conditions: Spectra are recorded over a wide wavelength range (e.g., 250–1000 nm).[3] Measurements may be conducted at room temperature or at 77 K to enhance the resolution of absorption bands.[3]

• Data Acquisition: The instrument records the absorbance or reflectance of the sample as a function of wavelength.

Data Presentation

The S3•− radical anion exhibits a very strong and broad absorption band in the visible region of the electromagnetic spectrum.

Chromophore	Absorption Maximum (λmax)	Region	Consequence	Reference(s)
S3•−	595 - 620 nm	Visible (Orange-Red)	Strong Blue Color	[3][4]

This absorption removes orange-red light, and the remaining transmitted or reflected light is perceived as a deep blue. The absorption band is often broad and table-like, sometimes consisting of several unresolved overlapping bands.[3]

Conclusion

The spectroscopic characterization of the trisulfide radical anion in lazurite is a clear example of how multiple analytical techniques can be integrated to study a specific chemical entity within a complex mineral matrix. EPR spectroscopy confirms the paramagnetic nature of the S3•− radical through its characteristic g-factor of ~2.030.[3][6] Raman spectroscopy identifies its molecular structure via distinct vibrational modes, most notably the strong symmetric stretch around 548 cm-1.[1][6] Finally, UV-Vis spectroscopy quantifies the electronic transition responsible for the mineral's iconic blue color, with a strong absorption maximum centered around 600 nm.[3][4] Together, these methods provide a detailed and robust spectroscopic signature of S3•−, which is indispensable for mineralogists, chemists, and materials scientists.

References

• 1. imeko.info [imeko.info]
• 2. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Structures and Spectroscopic Properties of Polysulfide Radical Anions: A Theoretical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medphysics-irk.ru [medphysics-irk.ru]
• 7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Crystal Structure of Lazurite and its Relationship to the Sodalite Group

Affiliation: Google Research

Abstract: This technical guide provides a comprehensive overview of the crystal structure of lazurite, a tectosilicate mineral renowned for its vibrant blue color, which is the principal component of the gemstone lapis lazuli. It delves into the mineral's structural relationship within the broader sodalite group, of which it is a member. Detailed crystallographic data for lazurite and related minerals are presented in tabular format for comparative analysis. Furthermore, this guide outlines the standard experimental protocols, such as X-ray Diffraction (XRD) and Electron Probe Microanalysis (EPMA), which are fundamental to the characterization of these minerals. The logical and hierarchical relationships of these mineral structures are illustrated using diagrams generated with the DOT language. This document is intended for researchers, scientists, and professionals in materials science and geology seeking a detailed understanding of the crystallography of the sodalite group.

Introduction

Lazurite is a rare feldspathoid mineral belonging to the sodalite group, with the general chemical formula (Na,Ca)₈[(S,Cl,SO₄,OH)₂|(Al₆Si₆O₂₄)].[1] It is celebrated for its intense deep blue to greenish-blue color, a characteristic that has made it a prized gemstone and pigment for millennia.[1][2] Lazurite crystallizes in the isometric system and is the main constituent of the rock lapis lazuli, which is often found with associated minerals like calcite and pyrite.[1][2][3]

The sodalite group of minerals are tectosilicates characterized by a framework of aluminosilicate tetrahedra.[4] This group includes other minerals such as sodalite, nosean, and haüyne.[5][6][7] The defining feature of the sodalite group is the arrangement of (Al,Si)O₄ tetrahedra into a framework of cubo-octahedral cages.[4][8] The variation in the cations and anions that occupy these cages is what distinguishes the different members of the group.[8] This guide will explore the specific crystal structure of lazurite and elucidate its precise relationship with other minerals in the sodalite group.

The Sodalite Group and Lazurite's Position

The sodalite group minerals are part of the larger feldspathoid mineral group.[5][6] They are characterized by their framework structure of alternating SiO₄ and AlO₄ tetrahedra. This arrangement creates large cavities or "cages" that can accommodate various cations (like Na⁺, K⁺, Ca²⁺) and anions (like Cl⁻, SO₄²⁻, S²⁻).[8][9]

Lazurite is distinguished from other members of the sodalite group by the presence of sulfide (S²⁻) and sulfate (SO₄²⁻) anions within its structural cages.[2][8] There is a solid solution series between lazurite and haüyne, with lazurite being the sulfide-dominant end member and haüyne being the sulfate-dominant end member.[10] However, it has been noted that much of what is traditionally called lazurite is technically sulfate-dominant, and thus haüyne.[10] For the purpose of clarity in mineralogical classification, lazurite is often considered a sulfide-rich variety of haüyne.[2][8]

References

• 1. Lazurite - Wikipedia [en.wikipedia.org]
• 2. Lazurite - Encyclopedia [le-comptoir-geologique.com]
• 3. rashiratanjaipur.net [rashiratanjaipur.net]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Sodalite | Earth Sciences Museum | University of Waterloo [uwaterloo.ca]
• 6. Sodalite: The rare blue mineral used as a gem. [geology.com]
• 7. thecrystalcouncil.com [thecrystalcouncil.com]
• 8. mindat.org [mindat.org]
• 9. mdpi.com [mdpi.com]
• 10. minerals.net [minerals.net]

Unveiling the Chemical Identity of Lazurite: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical formula of lazurite, a complex tectosilicate mineral renowned for its intense blue color. Addressing the inherent variability in its composition, this document synthesizes crystallographic data and quantitative analyses to offer a comprehensive understanding for researchers and scientists. Detailed experimental protocols for the characterization of lazurite and a logical workflow for mineral chemical formula determination are also presented.

The Chemical Formula of Lazurite: Beyond a Simple Representation

Lazurite, a member of the sodalite group, is a feldspathoid mineral with a complex and variable chemical composition. Its structure consists of a three-dimensional framework of aluminosilicate tetrahedra, creating cages that accommodate a variety of cations and anions. This structural flexibility leads to considerable chemical substitution, making a single, definitive formula an oversimplification.

Historically, the formula for lazurite has been presented in several forms. A generalized formula is often cited as (Na,Ca)₈(AlSiO₄)₆(SO₄,S,Cl)₂ .[1][2] This representation highlights the key elemental constituents and the potential for substitution between sodium (Na) and calcium (Ca), as well as among sulfate (SO₄), sulfide (S), and chloride (Cl) anions within the aluminosilicate framework.

More recently, the International Mineralogical Association (IMA) has redefined the idealized formula for lazurite as Na₇Ca(Al₆Si₆O₂₄)(SO₄)(S₃)·H₂O .[3] This updated formula specifically recognizes the essential roles of both sulfate and the trisulfur radical anion (S₃⁻) in the lazurite structure. The vibrant blue color of lazurite is primarily attributed to the presence of these sulfur radicals.[4]

It is crucial to understand that lazurite forms a solid solution series with another sodalite-group mineral, haüyne. The distinction between the two is based on the dominant anion, with lazurite being sulfide-rich and haüyne being sulfate-rich.[5]

Quantitative Compositional Data

The chemical composition of lazurite varies depending on its geological origin. The following table summarizes quantitative data from electron microprobe analyses of lazurite samples from different localities. The data is presented in weight percent of oxides, a standard convention in mineralogical analysis.

Oxide	Lazurite - Malo-Bystrinskoe, Russia[6]	Idealized Lazurite Composition[7]
Na₂O	-	18.66%
CaO	-	11.25%
K₂O	-	-
Al₂O₃	-	30.69%
SiO₂	-	36.17%
SO₃	-	-
S	8.30% (total S)	6.43% (as S²⁻)
Cl	-	-
H₂O	-	-
Total	-	100.00%

Note: The data from the Malo-Bystrinskoe deposit represents the total sulfur content, which includes both sulfate and sulfide species. The idealized composition is calculated based on the formula Na₃Ca(Al₃Si₃O₁₂)S.[7] A detailed analysis of a sulfur-rich lazurite from the Malo-Bystrinskoe deposit in Russia yielded an empirical formula of (Na₆.₉₇Ca₀.₈₈K₀.₁₀)--INVALID-LINK--₁.₀₉(S₃)₀.₅₅S₀.₀₅Cl₀.₀₄·0.72H₂O, calculated on the basis of 12 (Al+Si) atoms.[6]

Experimental Protocols for Chemical Characterization

The determination of the precise chemical formula of lazurite requires a combination of analytical techniques to ascertain both the elemental composition and the crystal structure.

Electron Probe Microanalysis (EPMA) for Quantitative Elemental Analysis

Objective: To determine the weight percentages of the constituent elements (Na, Ca, K, Al, Si, S, Cl) in a polished lazurite sample.

Methodology:

• Sample Preparation:

  • A small fragment of the lazurite-containing rock is mounted in an epoxy resin block.

  • The mounted sample is ground and polished to a flat, mirror-like finish (typically with a final polish using 0.25 µm diamond paste) to ensure a smooth surface for electron beam interaction.

  • The polished surface is coated with a thin layer of carbon to provide electrical conductivity and prevent charge buildup from the electron beam.

• Instrumentation and Operating Conditions:

  • A wavelength-dispersive X-ray spectrometer (WDS) equipped electron probe microanalyzer is used.

  • Accelerating Voltage: 15-20 kV.

  • Beam Current: 10-20 nA.

  • Beam Diameter: A focused beam of 1-5 µm is used for spot analyses on individual lazurite grains.

• Data Acquisition:

  • The electron beam is directed onto a specific point on the lazurite grain.

  • The interaction of the electron beam with the sample generates characteristic X-rays for each element present.

  • The WDS spectrometers are set to the specific wavelengths of the characteristic X-rays for the elements of interest.

  • The intensity of the emitted X-rays for each element is measured and compared to the intensities from well-characterized standard materials of known composition.

• Data Correction and Calculation:

  • The raw X-ray intensity data is corrected for matrix effects (ZAF correction: Z = atomic number, A = absorption, F = fluorescence) to obtain accurate elemental weight percentages.

  • The weight percentages of the elements are then converted to atomic proportions and normalized to a specific number of oxygen atoms (typically 24 for the sodalite group) to derive the empirical chemical formula.

Powder X-ray Diffraction (XRD) for Structural Identification

Objective: To identify the crystalline phases present in the sample and to confirm the sodalite-group structure of lazurite.

Methodology:

• Sample Preparation:

  • A small, representative portion of the lazurite sample is ground to a fine powder (typically <10 µm) using an agate mortar and pestle to ensure random orientation of the crystallites.

  • The powder is then mounted onto a sample holder, ensuring a flat, smooth surface.

• Instrumentation and Operating Conditions:

  • A powder X-ray diffractometer with a copper (Cu) Kα X-ray source is commonly used.

  • Generator Settings: 40 kV and 30-40 mA.

  • Scan Range (2θ): 5° to 70°.

  • Step Size: 0.02° 2θ.

  • Dwell Time: 1-2 seconds per step.

• Data Acquisition:

  • The sample is irradiated with the X-ray beam at progressively increasing angles (2θ).

  • A detector measures the intensity of the diffracted X-rays at each angle.

  • The resulting data is a diffractogram, which is a plot of X-ray intensity versus the diffraction angle (2θ).

• Data Analysis:

  • The positions (2θ values) and relative intensities of the diffraction peaks in the pattern are characteristic of the mineral's crystal structure.

  • The obtained diffractogram is compared with standard diffraction patterns from a database, such as the International Centre for Diffraction Data (ICDD) database, to identify the mineral phases present.

  • The presence of characteristic peaks for the sodalite group will confirm the identity of lazurite.

Workflow for Mineral Chemical Formula Determination

The following diagram illustrates the logical workflow for determining the chemical formula of a mineral like lazurite, integrating the experimental techniques described above.

Caption: Workflow for determining the chemical formula of a mineral.

References

• 1. colibripigments.com [colibripigments.com]
• 2. Lazurite - Wikipedia [en.wikipedia.org]
• 3. mindat.org [mindat.org]
• 4. Natural Mineral Pigments: Lazurite (Lapis Lazuli) [iconofile.com]
• 5. minerals.net [minerals.net]
• 6. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 7. Lazurite Mineral Data [webmineral.com]

A Technical Guide to the Physical and Optical Properties of Lazurite for Identification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the essential physical and optical properties of lazurite, a tectosilicate mineral renowned for its intense blue color. As the primary component of the semi-precious stone lapis lazuli, accurate identification of lazurite is crucial.[1][2][3] This document outlines the key characteristics, presents quantitative data in a structured format, and details the experimental protocols for its identification.

Chemical Composition and Crystal Structure

Lazurite is a complex feldspathoid mineral and a member of the sodalite group.[1][2][4] Its chemical formula has been redefined and is now given by the International Mineralogical Association (IMA) as Na₇Ca(Al₆Si₆O₂₄)(SO₄)(S₃)·H₂O.[4][5] It crystallizes in the isometric (cubic) system, typically in the hextetrahedral class (4̅3m).[1] While well-formed dodecahedral or cubic crystals are rare, it is most commonly found in a massive or granular habit as the bulk of lapis lazuli.[1][2][6]

The vibrant blue color of lazurite is attributed to the presence of the trisulfide radical anion (S₃⁻) within the cage-like aluminosilicate framework.[4][7]

Physical Properties for Identification

The physical characteristics of lazurite are key to its preliminary identification. These properties can be determined through a series of standardized mineralogical tests.

Table 1: Summary of Physical Properties of Lazurite

Property	Value/Description
Mohs Hardness	5.0 - 5.5[1][4][8]
Specific Gravity	2.38 - 2.45 g/cm³[1][4][8]
Cleavage	Imperfect on {110}[1][8][9]
Fracture	Uneven to Sub-Conchoidal[1][4][9]
Tenacity	Brittle[1][4]
Luster	Vitreous (glassy), can also be greasy or dull[1][6][8][9]
Streak	Bright blue[2][4][6]
Solubility	Soluble in HCl[1][10]

Optical Properties for Identification

Optical properties provide more definitive identification and are measured using specialized equipment. As an isometric mineral, lazurite is typically isotropic, meaning light travels through it at the same speed in all directions. However, anomalous anisotropism can sometimes be observed.[1][11]

Table 2: Summary of Optical Properties of Lazurite

Property	Value/Description
Color	Deep blue, azure, violet-blue, greenish-blue[1][4]
Transparency	Translucent to Opaque[1][6][9]
Refractive Index (n)	1.50 - 1.522[1][8][9][12]
Birefringence	None (Isotropic)[13]
Pleochroism	None[12]
Fluorescence	Generally non-fluorescent; some varieties may show weak orange-brown fluorescence under long-wave UV light[9][12][14]

Experimental Protocols and Workflows

Accurate identification requires a systematic approach, combining basic physical tests with more advanced analytical methods.

Logical Relationship of Lazurite Properties

The fundamental chemical composition and crystal structure of lazurite dictate its observable physical and optical properties. The presence of sulfur radical anions is directly responsible for its characteristic color, while the isometric crystal system results in its isotropic nature.

Caption: Relationship between lazurite's composition and its properties.

Standard Experimental Workflow for Identification

A multi-step process is recommended for the unambiguous identification of a sample suspected to be lazurite.

Caption: A standard workflow for the identification of lazurite.

Detailed Methodologies

Specific Gravity Measurement (Hydrostatic Weighing)

• Principle: This method is based on Archimedes' principle, determining the density of a sample by comparing its weight in air to its weight when submerged in a liquid (typically water).

• Protocol:

  • Weigh the dry lazurite sample in air (W_air).

  • Submerge the sample in a beaker of distilled water, ensuring it is not touching the sides or bottom, and record its weight in water (W_water).

  • Calculate the Specific Gravity (SG) using the formula: SG = W_air / (W_air - W_water)

  • The expected result for lazurite should be between 2.38 and 2.45.[4]

Hardness Test (Mohs Scale)

• Principle: The Mohs scale is a relative scale that tests the resistance of a mineral to being scratched by various common materials of known hardness.

• Protocol:

  • Attempt to scratch the surface of the lazurite sample with a mineral or object of known hardness.

  • Start with a material lower on the Mohs scale and work upwards.

  • A steel knife (hardness ~5.5) should be able to scratch lazurite.[8]

  • A piece of apatite (hardness 5) should not be able to scratch it.

  • The observed hardness of 5.0 to 5.5 is characteristic of lazurite.[1]

Refractive Index Measurement (Refractometer)

• Principle: A refractometer measures the angle at which light is bent, or refracted, as it passes from a denser medium (the refractometer's crystal) into the gemstone.[13]

• Protocol:

  • Place a small drop of refractive index liquid on the hemicylinder crystal of the refractometer.

  • Place a polished, flat surface of the lazurite sample onto the liquid.

  • Close the lid and look through the eyepiece.

  • Observe the light and dark areas on the scale. The boundary between these areas indicates the refractive index.

  • For lazurite, a single reading around 1.50 should be observed, confirming its isotropic nature.[1][2]

Raman Spectroscopy

• Principle: This non-destructive technique analyzes the vibrational modes of molecules. Laser light interacts with the sample, and the scattered light provides a unique spectral fingerprint of the mineral's chemical bonds.

• Protocol:

  • Place the lazurite sample under the microscope of the Raman spectrometer.

  • Focus the laser onto the surface of the sample.

  • Acquire the spectrum. The characteristic Raman peaks for lazurite, particularly those related to the S₃⁻ anion, are found at approximately 258, 548, 803, and 1096 cm⁻¹.[15] The strong band at ~548 cm⁻¹ is a key diagnostic feature.

This guide provides a foundational framework for the accurate identification of lazurite. For definitive analysis, especially in critical research applications, it is recommended to use a combination of these techniques. The association of lazurite with calcite and pyrite in its rock form, lapis lazuli, should also be considered during visual inspection.[2][3][6]

References

• 1. Lazurite - Wikipedia [en.wikipedia.org]
• 2. galleries.com [galleries.com]
• 3. Lazurite - National Gem Lab [nationalgemlab.in]
• 4. mindat.org [mindat.org]
• 5. grokipedia.com [grokipedia.com]
• 6. minerals.net [minerals.net]
• 7. mdpi.com [mdpi.com]
• 8. Lazurite Mineral Data [webmineral.com]
• 9. Lazurite Gemstone: Properties, Meaning, Uses, and More! [gemrockauctions.com]
• 10. allmineralsrock.com [allmineralsrock.com]
• 11. ALEX STREKEISEN-Lazurite- [alexstrekeisen.it]
• 12. Lazurite Gem Guide and Properties Chart [gemstones.com]
• 13. sosnagems.com [sosnagems.com]
• 14. Lazurit [minerals.cosydo.com]
• 15. researchgate.net [researchgate.net]

A Technical Guide to Lazurite Mineral Associations in Lapis Lazuli Deposits

This in-depth technical guide provides a comprehensive overview of the mineral associations of lazurite within lapis lazuli deposits. Tailored for researchers, scientists, and professionals in mineralogy and geology, this document details the key mineralogical compositions, quantitative data, and the analytical methodologies used for their characterization.

Introduction to Lapis Lazuli and Lazurite

Lapis lazuli is not a single mineral but a metamorphic rock renowned for its intense deep-blue color.[1][2][3][4][5] This prized ornamental stone is composed of multiple minerals, with the blue color primarily derived from the presence of lazurite.[1][3][4][6] Lazurite, a feldspathoid silicate of the sodalite group, is the most important mineral component, typically constituting 25% to 40% of the rock.[4][5][7] Lapis lazuli commonly forms in crystalline marble as a result of contact metamorphism.[6][7]

The value of lapis lazuli is determined by its color, with the most desirable specimens exhibiting a rich, uniform blue with minimal visible inclusions of other minerals like calcite.[1][8] However, the presence of finely disseminated golden pyrite can enhance its aesthetic appeal.[1]

Key Mineral Associations

Lazurite is consistently found in association with a suite of other minerals that are indicative of the geological conditions of its formation. The primary and most common mineral associations are detailed below.

Primary Mineral Associations

The most prevalent minerals found alongside lazurite in lapis lazuli deposits are calcite, pyrite, and other members of the sodalite group.

• Calcite (CaCO₃): This is often the second most abundant mineral in lapis lazuli.[6] It typically appears as white layers, streaks, or a mottled pattern within the blue lazurite.[1][6][9] An excess of calcite can result in a faded, denim-like blue color and generally decreases the value of the gemstone.[1][6][10]

• Pyrite (FeS₂): The characteristic golden flecks in lapis lazuli are due to the presence of pyrite.[1][9][11] These metallic inclusions are often seen as a hallmark of authentic lapis lazuli and, when present as small, attractive sprinkles, do not diminish its value.[1] However, an overabundance of pyrite can lead to a dull, greenish hue.[1]

• Sodalite Group Minerals: Lazurite itself is a member of the sodalite group of minerals.[12][13] Other minerals from this group, such as sodalite and hauyne, are also frequently associated with lapis lazuli deposits.[7][13][14]

  • Sodalite ((Na,Ca)₈(AlSiO₄)₆(SO₄,S,Cl)₂): This mineral can also contribute to the blue coloration of the rock.[2][15]

  • Hauyne ((Na,Ca)₄₋₈(AlSiO₄)₆(SO₄,S)₁₋₂): Another blue feldspathoid mineral that is a common constituent of lapis lazuli.[7][16]

Secondary and Accessory Mineral Associations

Depending on the specific geological setting of the deposit, a variety of other silicate minerals may be present in lapis lazuli. These include:

• Diopside (CaMgSi₂O₆): A common pyroxene mineral found in association with lazurite.[7][17]

• Forsterite (Mg₂SiO₄): Often found in the marble host rock alongside lazurite.[16][17]

• Augite, Enstatite, and Hornblende: These are other silicate minerals that have been identified in some lapis lazuli samples.[7][12]

• Mica: Flakes of mica can also be present.[1][7]

• Scapolite: This mineral is typically associated with the metasomatic alteration zones where lapis lazuli forms.[12]

Quantitative Mineral Composition

The exact mineralogical composition of lapis lazuli is highly variable and depends on the specific deposit. However, a general compositional range for the key minerals can be summarized.

Mineral	Chemical Formula	Typical Abundance (%)	Role in Lapis Lazuli
Lazurite	(Na,Ca)₈(AlSiO₄)₆(S,SO₄,Cl)₂	25 - 40	Primary blue color
Calcite	CaCO₃	Variable, can be significant	White veining and matrix
Pyrite	FeS₂	Variable	Golden metallic flecks
Sodalite Group	(Na,Ca)₄₋₈(AlSiO₄)₆(SO₄,S,Cl)₁₋₂	Variable	Contributes to blue color
Diopside	CaMgSi₂O₆	Accessory	Common associated silicate
Forsterite	Mg₂SiO₄	Accessory	Common in host marble

Experimental Protocols for Mineral Characterization

The identification and quantification of the mineral phases in lapis lazuli require a multi-technique analytical approach. Below are generalized methodologies for the key experiments cited in the characterization of these complex mineral assemblages.

Sample Preparation

• Initial Examination: Document the macroscopic features of the lapis lazuli sample, including color, texture, and the distribution of visible mineral inclusions, using stereomicroscopy.

• Sample Sectioning: For detailed microscopic and in-situ analysis, prepare polished thin sections or thick sections of the rock sample.

• Powdering: For techniques like X-ray Diffraction, a representative portion of the sample is crushed and ground into a fine powder.

Analytical Techniques

• X-Ray Diffraction (XRD):

  • Purpose: To identify the crystalline mineral phases present in the sample.

  • Methodology: A powdered sample is mounted in a sample holder. The sample is irradiated with a monochromatic X-ray beam at varying angles (2θ). The diffracted X-rays are detected and their intensity is recorded. The resulting diffraction pattern, a plot of intensity versus 2θ, is then compared to a database of known mineral diffraction patterns (e.g., the ICDD PDF database) for phase identification.

• Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS):

  • Purpose: To visualize the microstructure and determine the elemental composition of individual mineral grains.

  • Methodology: A polished section of the sample is placed in the SEM chamber under vacuum. A focused beam of electrons is scanned across the surface of the sample. The interaction of the electron beam with the sample produces various signals. Backscattered electrons (BSE) are used to create images that show compositional contrast between different mineral phases. The electron beam also excites the atoms in the sample, causing them to emit characteristic X-rays. The EDS detector collects these X-rays and generates a spectrum that shows the elemental composition of the analyzed area. This allows for the identification of minerals based on their chemistry.

• Electron Probe Microanalysis (EPMA):

  • Purpose: To obtain precise quantitative elemental analysis of mineral micro-volumes.

  • Methodology: Similar to SEM-EDS, a highly focused electron beam is directed at a specific point on a polished sample. However, EPMA uses wavelength-dispersive X-ray spectroscopy (WDS), which has a higher spectral resolution and provides more accurate quantitative results than EDS. The intensities of the characteristic X-rays are measured and compared to those of known standards to determine the concentrations of the elements present.

• Raman Microspectroscopy:

  • Purpose: A non-destructive technique to identify mineral phases based on their vibrational properties.

  • Methodology: A monochromatic laser beam is focused onto the sample through a microscope objective. The scattered light is collected and analyzed. The Raman spectrum shows shifts in the wavelength of the scattered light, which are characteristic of the molecular vibrations of the minerals present. This "fingerprint" spectrum is then compared to a reference database for identification.

Visualizations

The following diagrams illustrate the mineralogical relationships and analytical workflow discussed in this guide.

Caption: Conceptual diagram of lazurite mineral associations in lapis lazuli.

Caption: Experimental workflow for the analysis of mineral associations in lapis lazuli.

References

• 1. Lapis Lazuli Description [gia.edu]
• 2. chalmersgems.com [chalmersgems.com]
• 3. "2362: Lapis Mineral" by Afgan Gems and ZUHL [digitalcommons.nmsu.edu]
• 4. Lapis Lazuli: Gemstone, Uses, Properties – Geology In [geologyin.com]
• 5. eragem.com [eragem.com]
• 6. Lapis Lazuli: A blue gem used for cabochons, beads, inlay [geology.com]
• 7. Lapis lazuli - Wikipedia [en.wikipedia.org]
• 8. Color grading chart of Lapis - The Natural Gemstones Company | The Natural Gemstone Company [naturalgemstones.com]
• 9. coeurdepierres.fr [coeurdepierres.fr]
• 10. ALEX STREKEISEN-Lapis- [alexstrekeisen.it]
• 11. galleries.com [galleries.com]
• 12. Lapis Lazuli [saltworkconsultants.com]
• 13. Lazurite - National Gem Lab [nationalgemlab.in]
• 14. Lapis Lazuli - National Gem Lab [nationalgemlab.in]
• 15. gemstones.com [gemstones.com]
• 16. Lazurite - Wikipedia [en.wikipedia.org]
• 17. Lapis-Lazuli from Sar-E-Sang, Badakhshan, Afghanistan | Gems & Gemology [gia.edu]

An In-Depth Technical Guide to the S3- Chromophore in Lazurite

Audience: Researchers, scientists, and drug development professionals.

Core Subject: A detailed examination of the trisulfide radical anion (S3•−) as the primary chromophore responsible for the deep blue coloration of the mineral lazurite. This guide synthesizes spectroscopic data and experimental methodologies to provide a comprehensive understanding of this natural pigment.

Introduction: The Origin of Ultramarine Blue

Lazurite is a tectosilicate mineral and a member of the sodalite group, most famously known as the primary component of the semi-precious rock lapis lazuli.[1][2] For millennia, this rock has been prized for its intense, deep blue color, which, when refined, produces the highly valued ultramarine pigment.[3][4] The origin of this remarkable color is not due to transition metal ions, as is common in many minerals, but rather to an unusual chromophore: the trisulfide radical anion (S3•−), a highly reactive species trapped and stabilized within the mineral's crystalline cage-like structure.[5][6]

This document provides a technical overview of the S3•− chromophore, detailing its characterization through various spectroscopic techniques, presenting key quantitative data, and outlining the experimental protocols used for its study.

The Lazurite Framework and Sulfur Species

Lazurite possesses a complex aluminosilicate framework structure typical of sodalite-group minerals, with the general formula (Na,Ca)₈(AlSiO₄)₆(SO₄,S,Cl)₂.[7] A more recently refined idealized formula for lazurite is Na₇Ca(Al₆Si₆O₂₄)(SO₄)(S₃)⁻•H₂O.[8][9][10] This framework forms cages that encapsulate various anions and radical anions.

While the S3•− radical anion is the principal blue chromophore, other sulfur species are often present and can modify the final hue[11]:

• S₂•− (Disulfide radical anion): A yellow chromophore.[12]

• S₄ (Tetrasulfur): A purple or red chromophore.[10][11]

• SO₃•− (Sulfur trioxide radical anion): A subordinate blue chromophore.[11]

• SO₄²⁻ (Sulfate anion): A non-chromophoric species essential for charge balance within the structure.[11]

The relative concentrations of these species, particularly S3•− and S2•−, determine whether the mineral appears blue, green (a mix of blue and yellow), or another shade.[12]

Spectroscopic Characterization of the S3- Chromophore

The identification and characterization of the S3•− radical anion in lazurite rely on a combination of spectroscopic methods. Each technique probes different aspects of the molecule's electronic and vibrational states.

UV-Visible (UV-Vis) Spectroscopy

The intense blue color of lazurite is a direct result of strong light absorption in the yellow-red portion of the visible spectrum. The S3•− chromophore exhibits a broad and intense absorption band with a maximum (λmax) in the range of 595–620 nm.[11] This absorption corresponds to an electronic transition within the radical anion.

Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique for identifying the vibrational modes of the sulfur species within the lazurite matrix. The S3•− radical anion has a distinct and well-documented Raman fingerprint, characterized by a strong fundamental symmetric stretching mode (ν₁) at approximately 548-550 cm⁻¹.[5][13][14] Other associated bands include a bending mode (ν₂) around 245-265 cm⁻¹ and an antisymmetric stretching mode (ν₃) around 578-585 cm⁻¹.[9][15] A series of overtones and combination bands of the main ν₁ peak can often be observed, particularly when using resonance Raman techniques.[16]

Electron Paramagnetic Resonance (EPR) Spectroscopy

As a radical species with an unpaired electron, S3•− is paramagnetic and therefore active in EPR (also known as ESR) spectroscopy. The EPR spectrum of lazurite containing the S3•− radical is characterized by a broad signal with a g-factor value of approximately 2.030.[9][17] This value, being greater than that of a free electron, is consistent with the model of the S3•− radical having an electron and a hole on its outer shell.[9]

Quantitative Data Summary

The following tables summarize the key quantitative spectroscopic data for the identification of the S3•− chromophore and related sulfur species in lazurite.

Table 1: UV-Visible Absorption Data
Chromophore	Absorption Maximum (λmax)
S3•− (Trisulfide radical anion)	595 - 620 nm[11]
S2•− (Disulfide radical anion)	~380 - 411 nm[18][19]

Table 2: Raman Spectroscopy Data
Chromophore / Species	Vibrational Mode
S3•−	Symmetric Stretch (ν₁)
S3•−	Bending (ν₂)
S3•−	Antisymmetric Stretch (ν₃)
S2•−	Stretch (ν₁)
SO₄²⁻	Symmetric Stretch (ν₁)

Table 3: Electron Paramagnetic Resonance (EPR) Data
Chromophore	g-factor
S3•− (Trisulfide radical anion)	~2.030[9]

Experimental Protocols

Detailed methodologies are critical for the accurate characterization of the S3•− chromophore. The following sections describe typical protocols for the key experiments cited.

Protocol for Raman Spectroscopy

This non-destructive technique is ideal for analyzing the mineral directly without sample preparation.[13]

• Instrumentation: A confocal Raman microscope (e.g., HORIBA LabRAM HR Evolution, Renishaw inVia) is used.[16]

• Excitation Source: Common laser sources include a 532 nm laser for resonance enhancement of the S3•− signal or a 785 nm laser to minimize fluorescence and focus-dependent signal variations on rough surfaces.[5][9][16]

• Objective: A long working distance 50× objective (NA 0.50-0.55) or a 100× objective (NA 0.90) is typically employed.[5][16]

• Spectrometer Settings:

  • Grating: 1200 lines/mm or 1800 lines/mm grating.[16]

  • Spectral Range: 100 to 4000 cm⁻¹.[9]

  • Resolution: ~1.5 to 6 cm⁻¹.[9][16]

• Data Acquisition:

  • The laser is focused directly onto the blue areas of the lazurite sample.

  • Laser power is controlled (e.g., 10% filter, ~3-5 mW at the sample) to prevent thermal degradation of the sulfur species.[9][16]

  • Spectra are collected with multiple accumulations (e.g., 3-50 scans) of several seconds each (e.g., 1-10 s) to improve the signal-to-noise ratio.[9][16]

Protocol for Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR is essential for confirming the radical nature of the chromophore.

• Instrumentation: A continuous-wave (CW) EPR spectrometer operating at X-band frequency (~9.5 GHz) is standard. Pulsed EPR can also be used for relaxation studies.[17]

• Sample Preparation: A small, powdered sample of lazurite is placed into a high-purity quartz EPR tube.

• Measurement Conditions:

  • Spectra are typically recorded at room temperature. Low-temperature measurements (e.g., liquid helium temperatures) can be performed to study relaxation phenomena.[17]

  • The magnetic field is swept over a range appropriate for detecting signals around g ≈ 2.03.

• Data Analysis: The g-factor is calculated from the resonant magnetic field and the microwave frequency. The signal intensity can be used to estimate the concentration of the radical species.[17]

Protocol for UV-Visible Spectroscopy

This method directly measures the light absorption that causes the blue color.

• Instrumentation: A UV-Vis spectrophotometer equipped with a diffuse reflectance integrating sphere is used for solid samples.

• Sample Preparation: The lazurite sample is typically analyzed as a powder.

• Measurement Parameters:

  • Spectral Range: 400–700 nm to cover the visible spectrum.[20]

  • Mode: Diffuse reflectance mode with the specular component excluded (SCE).[20]

  • Standard: A white standard (e.g., BaSO₄ or calibrated Spectralon) is used as a reference for 100% reflectance.

• Data Analysis: The reflectance data (R) is often converted to absorbance or plotted as Kubelka-Munk units to correlate with the concentration of the absorbing species. The wavelength of maximum absorption (λmax) is identified.

Visualized Workflows and Relationships

The following diagrams illustrate the analytical workflow for chromophore identification and the relationship between different sulfur species and the resulting mineral color.

Caption: Analytical workflow for identifying the S3- chromophore in lazurite.

References

• 1. Lazurite - Encyclopedia [le-comptoir-geologique.com]
• 2. Lapis lazuli - Wikipedia [en.wikipedia.org]
• 3. Historical Reading List: Lazurite (Lapis Lazuli) from Afghanistan and its Artistic Use as a Blue Pigment (Ultramarine) [gia.edu]
• 4. rauantiques.com [rauantiques.com]
• 5. hkb.bfh.ch [hkb.bfh.ch]
• 6. Ubiquitous trisulfur radical anion: fundamentals and applications in materials science, electrochemistry, analytical chemistry and geochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lazurite [chemeurope.com]
• 8. mindat.org [mindat.org]
• 9. medphysics-irk.ru [medphysics-irk.ru]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. minsocam.org [minsocam.org]
• 17. Electron spin relaxation of S3− in ultramarine blue and lapis lazuli - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.aip.org [pubs.aip.org]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]

An In-depth Technical Guide to Lazurite Occurrences in Contact Metamorphic Rocks

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lazurite, a tectosilicate mineral of the sodalite group, is renowned for its intense blue color, famously known as the main component of the semi-precious stone lapis lazuli.[1][2] Its formation is intrinsically linked to contact metamorphism, a geological process involving the alteration of rocks through heat and pressure from an intruding igneous body. This guide provides a comprehensive technical overview of the geological conditions, mineralogical associations, and physicochemical parameters governing the formation of lazurite in contact metamorphic environments.

Geological Formation and Occurrences

Lazurite primarily forms through the contact metamorphism of carbonate rocks, typically limestone or marble, that are rich in calcite and contain impurities such as pyrite.[2][3] The intrusion of magma provides the necessary heat and often introduces metasomatic fluids enriched in elements like sodium, sulfur, and chlorine, which are crucial for lazurite's crystallization.[4][5] This process commonly occurs in skarn deposits, which are zones of calc-silicate minerals formed at the contact between silicate and carbonate rocks.[4]

The world's most significant lazurite deposits, prized for their quality, are found in the Sar-e-Sang district of Badakhshan, Afghanistan, and in the Lake Baikal region of Siberia, Russia.[6][7] Smaller occurrences have also been reported in locations such as Crestmore, California, USA.[8]

Sar-e-Sang, Afghanistan

The Sar-e-Sang deposit is located within Archean-age marbles of the Sakhi formation.[1][4] Lazurite occurs in lens-like bodies, up to 6 meters thick, that have formed through metasomatic reactions between granitoids and the host carbonate rocks.[1][4] The geological setting points to a high-temperature, high-pressure regional metamorphism event.[6]

Lake Baikal, Russia

In the Lake Baikal region, lazurite deposits are found in magnesium skarns.[7][9] The formation is associated with the replacement of dolomites by skarn due to the influence of high-alkali magmatic intrusions.[7] The lazurite-bearing rocks in this region are often referred to as calciphyres.[10]

Physicochemical Conditions of Formation

The formation of lazurite is constrained to specific pressure-temperature (P-T) conditions and requires a particular geochemical environment.

Quantitative Data on Formation Conditions

Parameter	Sar-e-Sang, Afghanistan	Lake Baikal, Russia	Experimental Synthesis
Temperature	550-750°C[10] (Peak metamorphic conditions for associated scapolite-bearing rocks: 750°C)[4]	~600°C (Metasomatic origin)[10]	1200°C[11]
Pressure	1.3-1.4 GPa (Peak metamorphic conditions for associated scapolite-bearing rocks)[4]	Not specified	0.5 GPa[11]
Protolith	Limestone/Marble[3]	Dolomitic Marbles[7]	Not Applicable
Metamorphic Facies	High-pressure amphibolite to granulite facies[4]	Not specified	Not Applicable

Mineralogical Associations

Lazurite is typically found in association with a characteristic suite of minerals that reflect the chemistry of the protolith and the metasomatic fluids.

Common Mineral Assemblages

Mineral	Sar-e-Sang, Afghanistan	Lake Baikal, Russia	General Occurrences
Lazurite	Present[6]	Present[7][9]	Key mineral
Calcite	Present[6]	Present[7]	Common matrix
Pyrite	Present[6]	Present[7]	Common accessory
Diopside	Present[6]	Present[7]	Common calc-silicate
Forsterite	Present[6]	Not specified	Common in Mg-rich marbles
Sodalite	Present[4]	Present[10]	Sodalite-group member
Haüyne	Present[4]	Present[10]	Sodalite-group member
Phlogopite	Present[6]	Present[7]	Common in Mg-rich skarns
Scapolite	Present[4]	Present[10]	Common metasomatic mineral
Nepheline	Not specified	Present[7]	Feldspathoid
Afghanite	Present[6]	Present[7]	Feldspathoid

Lazurite Formation Pathway

The formation of lazurite from precursor minerals in a carbonate protolith involves a series of complex metasomatic reactions. The following diagram illustrates a simplified logical relationship of this transformation.

Caption: Simplified pathway for lazurite formation.

Experimental Protocols

The synthesis of lazurite and related sodalite-group minerals under laboratory conditions provides insights into their formation mechanisms. While detailed step-by-step protocols are often proprietary, the general methodologies can be summarized.

Hydrothermal Synthesis of Sodalite-Group Minerals

This method mimics the natural hydrothermal processes involved in lazurite formation.

Objective: To synthesize sodalite-group minerals from precursor materials in an aqueous solution at elevated temperature and pressure.

Apparatus:

• Autoclave (Teflon-lined stainless steel vessel)

• Oven or furnace for heating the autoclave

• Filtration apparatus

• Drying oven

Reagents:

• Aluminosilicate source (e.g., kaolinite, metakaolinite, or a mixture of sodium aluminate and sodium silicate)

• Alkaline solution (e.g., sodium hydroxide)

• Source of additional anions (e.g., sodium chloride for sodalite, sodium sulfate for nosean/haüyne, sodium sulfide/polysulfide for lazurite)

General Procedure:

• The aluminosilicate source is mixed with the alkaline solution and the source of additional anions in the Teflon liner of the autoclave.

• The autoclave is sealed and placed in an oven.

• The temperature is raised to the desired synthesis temperature (typically 80-200°C for sodalite).

• The reaction is allowed to proceed for a specific duration (e.g., several hours to days).

• The autoclave is cooled to room temperature.

• The solid product is separated from the solution by filtration.

• The product is washed with deionized water and dried in an oven.

Caption: General workflow for hydrothermal synthesis.

High-Pressure, High-Temperature Synthesis

This method is employed to investigate mineral stability and phase relations at conditions analogous to deep crustal and upper mantle environments.

Objective: To synthesize lazurite at high pressures and temperatures to understand its stability field.

Apparatus:

• Piston-cylinder apparatus or multi-anvil press

• Furnace assembly within the pressure vessel

• Capsule material (e.g., platinum, gold) to contain the sample

Reagents:

• Starting mixture of oxides or gels with the desired stoichiometry of lazurite (e.g., Na₂O, CaO, Al₂O₃, SiO₂, CaS, CaSO₄).

• Redox buffer may be used to control oxygen fugacity.

General Procedure:

• The starting materials are intimately mixed and loaded into a metal capsule.

• The capsule is sealed (e.g., by welding).

• The capsule is placed within the furnace assembly of the high-pressure apparatus.

• The desired pressure is applied to the sample.

• The sample is heated to the target temperature.

• The experiment is held at the desired P-T conditions for a set duration to allow for equilibration.

• The experiment is quenched by turning off the power to the furnace, rapidly cooling the sample while maintaining pressure.

• The pressure is slowly released.

• The recovered sample is extracted from the capsule and analyzed.

Caption: General workflow for high-pressure synthesis.

Analytical Techniques for Characterization

A variety of analytical techniques are employed to characterize lazurite and its associated minerals, providing data on their chemical composition, structure, and physical properties.

• Electron Probe Microanalysis (EPMA): Used to determine the quantitative elemental composition of lazurite and other minerals at the micrometer scale.[10]

• X-ray Diffraction (XRD): Employed to identify the crystal structure of lazurite and associated mineral phases.[10]

• Raman and Infrared (IR) Spectroscopy: These techniques are used to identify the presence of specific molecular groups, particularly the sulfur species (sulfate, sulfide, polysulfides) that are crucial for lazurite's color.[10]

• Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS): Provides high-resolution imaging of mineral textures and semi-quantitative elemental analysis.

• Fluid Inclusion Analysis: Microthermometry of fluid inclusions trapped within minerals can provide information about the temperature, pressure, and composition of the metasomatic fluids involved in lazurite formation.

Conclusion

The occurrence of lazurite in contact metamorphic rocks is a fascinating example of complex mineral genesis driven by the interplay of temperature, pressure, and fluid chemistry. Understanding the specific conditions and processes that lead to the formation of this vibrant blue mineral has significant implications for mineral exploration, geochemistry, and materials science. This guide has provided a technical overview of the key aspects of lazurite formation, from its geological context to the experimental methods used to study it. Further research, particularly in obtaining more detailed quantitative mineralogical data from various deposits and refining experimental synthesis protocols, will continue to enhance our understanding of this captivating mineral.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Flow chart of experimental synthesis of hydro-sodalite. [ijmmm.ustb.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. saltworkconsultants.com [saltworkconsultants.com]
• 6. gia.edu [gia.edu]
• 7. mindat.org [mindat.org]
• 8. mindat.org [mindat.org]
• 9. Spectroscopic and Crystal-Chemical Features of Sodalite-Group Minerals from Gem Lazurite Deposits [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Research Collection | ETH Library [research-collection.ethz.ch]

Protocols & Analytical Methods

Application Note: Identification of Lazurite using Raman Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lazurite, a tectosilicate mineral with the formula (Na,Ca)₈[(S,SO₄,Cl)₂(AlSiO₄)₆], is the primary component of the semi-precious stone Lapis Lazuli. Its vibrant blue color has made it a sought-after pigment for centuries. Accurate identification of lazurite is crucial in various fields, including geology, art history, and materials science. Raman spectroscopy is a powerful, non-destructive technique that provides a molecular fingerprint of a sample, making it an ideal tool for the rapid and unambiguous identification of minerals like lazurite.[1][2][3] This application note provides a detailed protocol for the identification of lazurite using Raman spectroscopy.

Principle of Raman Spectroscopy

Raman spectroscopy is a vibrational spectroscopy technique that relies on the inelastic scattering of monochromatic light, usually from a laser source.[3][4] When photons interact with a molecule, they can be scattered elastically (Rayleigh scattering) or inelastically (Raman scattering). In Raman scattering, the energy of the scattered photons is shifted up or down, corresponding to the vibrational modes of the molecules in the sample.[4] This energy shift, known as the Raman shift, is unique to the chemical structure and composition of the material, providing a characteristic spectrum that can be used for identification.[1]

Experimental Protocol

This section details the steps for identifying lazurite using Raman spectroscopy, from sample preparation to data analysis.

Sample Preparation

A key advantage of Raman spectroscopy is that it requires minimal to no sample preparation for solid samples.[1][5]

• Solid Rock/Mineral Samples:

  • If necessary, cut the sample to expose a fresh, flat surface.[6]

  • For optimal signal, polish the surface using a fine grit powder to minimize surface roughness.[6]

  • Thoroughly clean the surface with a suitable solvent (e.g., ethanol or deionized water) to remove any contaminants and polishing residue.

  • Ensure the sample is completely dry before analysis.

• Powdered Samples:

  • Place a small amount of the powdered sample onto a clean microscope slide.

  • Gently press a coverslip over the powder to create a relatively flat surface for analysis.

Instrumentation and Data Acquisition

The following are recommended starting parameters for the Raman analysis of lazurite. These may need to be optimized based on the specific instrument and sample characteristics.

Parameter	Recommended Setting	Notes
Excitation Wavelength	532 nm or 785 nm	532 nm may induce fluorescence in some samples but can also provide a stronger Raman signal. 785 nm is often used to minimize fluorescence.[5][7][8]
Laser Power	1 - 10 mW at the sample	Start with low power and gradually increase to avoid sample damage, especially for dark-colored samples.[9][10]
Objective Lens	10x, 20x, or 50x	The choice of objective will determine the laser spot size and spatial resolution.
Acquisition Time	10 - 60 seconds	Longer acquisition times can improve the signal-to-noise ratio.[9]
Number of Accumulations	2 - 5	Averaging multiple spectra can also improve the signal-to-noise ratio.[9]
Spectral Range	100 - 1800 cm⁻¹	This range covers the characteristic Raman peaks of lazurite.

Data Analysis

• Baseline Correction: The raw Raman spectrum may exhibit a sloping baseline due to fluorescence. Apply a baseline correction algorithm to remove this background and isolate the Raman peaks.

• Peak Identification: Identify the positions of the Raman peaks in the corrected spectrum.

• Spectral Matching: Compare the obtained spectrum with a reference spectrum of lazurite from a spectral database (e.g., the RRUFF™ database) or internal library for positive identification.[1]

Data Presentation: Characteristic Raman Peaks of Lazurite

The Raman spectrum of lazurite is characterized by a strong primary peak and several other weaker bands. The most intense peak is due to the symmetric stretching mode of the S₃⁻ radical anion, which is the chromophore responsible for the blue color.[11]

Raman Shift (cm⁻¹)	Vibrational Assignment	Relative Intensity
~258	Bending mode of S₃⁻	Medium
~548	Symmetric stretching mode of S₃⁻	Strong
~808	Combination band (258 + 548 cm⁻¹)	Weak
~1096	Overtone of the main stretching mode (2 x 548 cm⁻¹)	Medium

Note: The exact peak positions may vary slightly depending on the sample's specific composition and crystallinity.

Visualization of Workflows

Experimental Workflow

References

• 1. Raman Spectroscopy in Geology | Blue Scientific [blue-scientific.com]
• 2. researchgate.net [researchgate.net]
• 3. msaweb.org [msaweb.org]
• 4. azomining.com [azomining.com]
• 5. jasco-global.com [jasco-global.com]
• 6. researchgate.net [researchgate.net]
• 7. edinst.com [edinst.com]
• 8. horiba.com [horiba.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Application Note: Quantitative Phase Analysis of Lazurite in Mineral Samples by X-Ray Diffraction (XRD)

Audience: Researchers, scientists, and mineralogists.

Purpose: This document provides a detailed protocol for the quantitative analysis of lazurite and associated mineral phases in a sample using powder X-ray diffraction (XRD) with the Rietveld refinement method.

Introduction

Lazurite, a tectosilicate mineral belonging to the sodalite group, is the primary component of the semi-precious gem Lapis Lazuli.[1][2] Its chemical formula is typically given as (Na,Ca)₈(AlSiO₄)₆(SO₄,S,Cl)₂. Quantitative analysis of lazurite is crucial for geological surveys, quality assessment of gems, and understanding the mineralogical composition of ore deposits. Lazurite is often found in association with other minerals such as calcite, pyrite, diopside, and phlogopite, which necessitates a robust analytical technique to determine the precise amount of each phase.

X-ray diffraction (XRD) is a powerful, non-destructive technique for identifying and quantifying crystalline materials.[3] The method relies on the principle that each crystalline phase produces a unique diffraction pattern, and the intensity of this pattern is proportional to the phase's concentration in a mixture.[4] The Rietveld method is a comprehensive approach to quantitative phase analysis (QPA) that involves fitting a calculated theoretical diffraction pattern to the entire measured experimental pattern.[5][6] This technique is highly effective for complex mixtures with overlapping peaks and can yield accurate and precise quantitative results.[4][7]

This application note details the sample preparation, data collection, and data analysis protocols for the quantitative analysis of lazurite-bearing mineral samples using the Rietveld method. The use of an internal standard for determining the absolute weight percentages, including any amorphous content, is also described.

Principle of the Method

Quantitative phase analysis by XRD is based on the relationship between the weight fraction of a phase in a mixture and the scale factor derived from Rietveld refinement. The Rietveld method uses a least-squares approach to refine a model crystal structure until the calculated diffraction profile matches the observed data.[5] The weight fraction (W) of a phase p in a mixture of n phases is calculated using the formula:

Wₚ = (Sₚ(ZMV)ₚ) / (Σᵢⁿ Sᵢ(ZMV)ᵢ)

where:

• S is the scale factor of the phase determined from the refinement.

• Z is the number of formula units per unit cell.

• M is the mass of the formula unit.

• V is the unit cell volume.

For absolute quantification, including the determination of amorphous content, a known amount of a crystalline internal standard is added to the sample.[8][9] The known weight percentage of the standard allows for the normalization of the other phase quantities, with the difference to 100% representing the amorphous or unidentified portion of the sample.[8]

Experimental Protocols

Protocol 1: Sample Preparation

Proper sample preparation is critical to obtaining high-quality data and accurate quantitative results. The primary goals are to achieve a small, uniform particle size (<10 µm) and random crystallite orientation to minimize analytical errors like particle statistics and preferred orientation.[3][6][10]

Materials:

• Representative mineral sample (5-10 g)

• Mortar and pestle (Agate or Porcelain)[10][11]

• Sieves (e.g., 500 µm and 250 µm)

• Micronizing mill (e.g., McCrone mill) or ball mill[6][10]

• Grinding fluid (e.g., anhydrous ethanol)[10]

• Internal Standard (optional, e.g., 100% crystalline ZnO or Corundum, Al₂O₃)

• Drying oven

• Powder XRD sample holders (back-loading type recommended)[10]

Procedure:

• Representative Sampling: Obtain a representative sample from the bulk material. If the bulk material is coarse, crush it to pass through a 500 µm sieve.[10]

• Grinding:

  • Weigh approximately 2.7 g of the crushed sample.

  • Internal Standard Addition (Optional): If quantifying amorphous content, add a known amount (e.g., 0.3 g, for 10 wt%) of a suitable internal standard like ZnO.[10] Note the exact weights for later calculations.

  • Transfer the mixture to a micronizing mill. Add ~5 mL of ethanol as a grinding agent.[10]

  • Mill for 5-10 minutes, depending on the hardness of the material, to achieve a final particle size of <10 µm.[10] The ideal particle size should be confirmed with a method like laser diffractometry if available.

• Drying and Homogenization:

  • Transfer the resulting slurry to a porcelain dish and dry in an oven at a low temperature (e.g., 60°C) to evaporate the ethanol.

  • Once dry, gently disaggregate the powder using a mortar and pestle and pass it through a 250 µm sieve to ensure thorough mixing of the sample and the internal standard.[10]

• Sample Mounting:

  • Use a back-loading or side-loading sample holder to minimize preferred orientation.[10]

  • Place the holder face down and fill the cavity with the prepared powder.

  • Gently tap the holder to ensure good packing and press the powder flush with the holder surface using a flat edge, such as a glass slide.[11] The surface must be smooth and level with the holder.

Protocol 2: XRD Data Collection

The quality of the diffraction data is paramount for successful Rietveld refinement. A modern powder diffractometer with a high-intensity source and a sensitive detector is recommended.[3][12]

Typical Instrumental Parameters:

Parameter	Recommended Setting
X-ray Source	Copper (Cu Kα), λ = 1.5406 Å
Tube Voltage	40 kV[13]
Tube Current	30-40 mA[13]
Goniometer	Bragg-Brentano geometry
Detector	Scintillation or solid-state detector
Scan Range (2θ)	5° to 70°
Step Size (2θ)	0.02°
Time per Step	1-5 seconds (sufficient to achieve good signal-to-noise)

| Sample Spinner | On (to improve particle statistics) |

Protocol 3: Quantitative Analysis (Rietveld Refinement)

Rietveld refinement is performed using specialized software such as GSAS-II, TOPAS, or FULLPROF.[6][14] This protocol provides a general workflow.

Procedure:

• Phase Identification: Perform a preliminary search-match on the collected pattern against a crystallographic database (e.g., ICDD, COD) to identify all major and minor crystalline phases present (e.g., Lazurite, Calcite, Pyrite, Diopside, and the internal standard).

• Model Setup: Import the XRD data and the crystallographic information files (.cif) for all identified phases into the refinement software. The complex incommensurate modulated structure of lazurite may require specialized structural models for the best results.[1][15]

• Sequential Refinement: Refine the model parameters in a logical sequence to ensure a stable convergence. A typical sequence is:

  • Scale Factors: Refine the scale factor for each phase.

  • Background: Model the background using a suitable function (e.g., Chebyshev polynomial).[6]

  • Unit Cell Parameters: Refine the lattice parameters for each phase.

  • Peak Shape Parameters: Refine the parameters that model the peak shape (e.g., Gaussian and Lorentzian contributions, asymmetry).

  • Preferred Orientation: Apply a correction if significant preferred orientation is observed (e.g., March-Dollase model).[6]

  • (Optional) Atomic Parameters: In advanced cases, atomic coordinates and site occupancy factors can be refined.

• Assessing Fit Quality: Evaluate the goodness-of-fit by examining the residual plot (the difference between observed and calculated patterns) and statistical indicators like the weighted profile R-factor (Rwp) and the expected R-factor (Rexp). A good fit is indicated by a flat, featureless residual plot and a low Rwp value.

• Extracting Results: Once the refinement has converged to a satisfactory fit, the software will calculate the weight percentage of each crystalline phase based on their refined scale factors.[6] If an internal standard was used, the software can calculate the absolute weight fractions and determine the amount of amorphous content.[8][9]

Data Presentation

Quantitative results should be presented in a clear, tabular format. The estimated standard deviation (e.s.d.) for each value, provided by the refinement software, should be included to indicate the precision of the measurement.

Table 1: Example of Quantitative Phase Analysis Results for a Lazurite-Bearing Rock.

Phase Name	Crystal System	Space Group	Weight %	e.s.d.
Lazurite	Cubic	P-43n	65.2	0.4
Calcite	Trigonal	R-3c	21.5	0.3
Pyrite	Cubic	Pa-3	8.3	0.2
Diopside	Monoclinic	C2/c	2.1	0.1
Amorphous	-	-	2.9	0.5

| Total | | | 100.0 | |

Note: Amorphous content determined using the internal standard method.

Visualizations

Diagrams help to clarify complex workflows and logical relationships.

Caption: A flowchart of the experimental workflow.

Caption: Comparison of quantitative XRD methods.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. X-ray Bulk Mineralogy | Bruker [bruker.com]
• 4. Phase Quantification Using XRD | Malvern Panalytical [malvernpanalytical.com]
• 5. Rietveld refinement - Wikipedia [en.wikipedia.org]
• 6. Preparation of pyrite concentrate powder from the Thackaringa mine for quantitative phase analysis using X-ray diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Comparison of Quantitative X-ray Diffraction Mineral Analysis Methods | Semantic Scholar [semanticscholar.org]
• 8. crystalimpact.com [crystalimpact.com]
• 9. resources.rigaku.com [resources.rigaku.com]
• 10. cementscience.com [cementscience.com]
• 11. xrdukm.wixsite.com [xrdukm.wixsite.com]
• 12. fibers.unimore.it [fibers.unimore.it]
• 13. ktgeo.com [ktgeo.com]
• 14. researchgate.net [researchgate.net]
• 15. On Indexing X-Ray Diffraction Powder Patterns of Cubic Lazurites with an Incommensurate-Modulated Structure | Powder Diffraction | Cambridge Core [cambridge.org]

Application Notes and Protocols for Electron Microprobe Analysis of Lazurite

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the quantitative chemical analysis of lazurite, a complex tectosilicate mineral, using an electron probe microanalyzer (EPPA). Lazurite's variable composition, which includes volatile elements such as sulfur and chlorine, necessitates a carefully controlled analytical approach to obtain accurate and reproducible data.

Introduction

Lazurite is a member of the sodalite group of minerals with a complex and variable chemical formula, generally expressed as (Na,Ca)₈[(S,Cl,SO₄,OH)₂|(Al₆Si₆O₂₄)].[1][2] It is the primary blue component of the semi-precious stone lapis lazuli. The vibrant blue color is primarily attributed to the presence of trisulfur radical anions (S₃⁻).[3] Accurate determination of the chemical composition of lazurite is crucial for understanding its crystal chemistry, petrogenesis, and for provenancing studies of lapis lazuli in archeological and art historical contexts. Electron microprobe analysis (EMPA) is a powerful technique for obtaining quantitative chemical data from micron-sized volumes of solid materials and is therefore ideally suited for the analysis of lazurite, which often occurs as small grains intergrown with other minerals.

Experimental Protocols

This section outlines the detailed methodology for the electron microprobe analysis of lazurite, from sample preparation to data acquisition and processing.

2.1. Sample Preparation

Proper sample preparation is critical for obtaining high-quality EMPA data. The goal is to produce a flat, highly polished, and clean surface that is electrically conductive.[4]

• Mounting: Lazurite-containing rock fragments or individual mineral grains should be mounted in an epoxy resin block (typically 25 mm or 30 mm in diameter). Ensure the sample is properly impregnated with the resin to fill any pores or fractures, which is crucial for achieving a good polish and maintaining vacuum stability in the microprobe.

• Grinding and Polishing: The mounted sample is then ground using a series of progressively finer abrasive papers to create a flat surface. This is followed by polishing with diamond suspensions of decreasing particle size (e.g., 9 µm, 3 µm, and 1 µm) on a polishing cloth to achieve a mirror-like finish. A final polish with a colloidal silica suspension (e.g., 0.05 µm) can be used to remove any remaining fine scratches.

• Cleaning: After polishing, the sample must be thoroughly cleaned to remove any polishing residue and contaminants. This is typically done by ultrasonic cleaning in a series of solvents such as deionized water, ethanol, and finally a gentle solvent like isopropanol.

• Carbon Coating: As lazurite is a silicate mineral and thus a poor electrical conductor, a thin layer of conductive carbon (typically 20-30 nm) must be deposited onto the polished surface.[4] This is done using a carbon coater under high vacuum. The carbon coat prevents the buildup of electrical charge on the sample surface during electron bombardment, which would otherwise deflect the electron beam and lead to inaccurate results.

2.2. Electron Microprobe Analysis (EMPA) - Instrumental Parameters

The following instrumental parameters are recommended for the quantitative analysis of lazurite. These may need to be optimized depending on the specific instrument and the nature of the samples.

• Instrument: A wavelength-dispersive X-ray spectrometer (WDS) equipped electron probe microanalyzer.

• Accelerating Voltage: 15 kV. A lower voltage can be used to minimize potential damage to the sample and reduce the excitation volume, but 15 kV provides sufficient overvoltage for the excitation of all elements of interest in lazurite.

• Beam Current: 10 nA. A relatively low beam current is recommended to minimize the migration of mobile elements like sodium (Na) and to prevent the volatilization of sulfur (S) and chlorine (Cl).[5]

• Beam Diameter: A defocused beam of 5-10 µm is recommended. A focused beam can cause localized heating and damage to the sample, leading to the loss of volatile elements.[5]

• Counting Times:

  • Peak: 20-40 seconds for major elements (Na, Al, Si, Ca, K).

  • Peak: 60-120 seconds for minor and volatile elements (S, Cl). Longer counting times improve the counting statistics and lower the detection limits for these elements.

  • Background: Half of the peak counting time on both sides of the peak.

• Spectrometer Crystals: The choice of diffracting crystals should be optimized for the specific X-ray lines being measured. A typical configuration is:

  • Na (Kα): TAP (Thallium Acid Phthalate)

  • Al (Kα): TAP

  • Si (Kα): TAP or PET (Pentaerythritol)

  • S (Kα): PET

  • Cl (Kα): PET

  • K (Kα): PET

  • Ca (Kα): PET or LIF (Lithium Fluoride)

2.3. Standardization and Data Processing

• Standards: A suite of well-characterized natural and synthetic standards should be used for calibration.

  • Na: Albite (NaAlSi₃O₈) or Jadeite (NaAlSi₂O₆)

  • Al: Albite or Almandine Garnet

  • Si: Albite or Diopside (CaMgSi₂O₆)

  • S: Pyrite (FeS₂)[6] or a synthetic sulfide standard.

  • Cl: Tugtupite (Na₄AlBeSi₄O₁₂Cl) or a synthetic Cl-bearing silicate glass.

  • K: Orthoclase (KAlSi₃O₈)

  • Ca: Diopside or Wollastonite (CaSiO₃)

• Data Correction: Raw X-ray intensities must be corrected for matrix effects (atomic number, absorption, and fluorescence) to yield accurate quantitative data. The ZAF correction procedure is the most commonly used method.[7][8][9] It is crucial that the software used for the ZAF correction can handle the complex composition of lazurite, including the presence of unanalyzed oxygen and the different valence states of sulfur.

Data Presentation

The chemical composition of lazurite can vary significantly depending on its geological origin. The following tables summarize representative quantitative data obtained by EMPA from different localities.

Table 1: Representative Chemical Composition of Lazurite (in weight percent, wt%)

Oxide/Element	Sar-e-Sang, Afghanistan[3]	Malo-Bystrinskoe, Russia[3]	Baffin Island, Canada
Na₂O	15.0 - 18.5	16.5 - 19.0	14.0 - 17.5
CaO	4.0 - 8.0	1.0 - 5.0	6.0 - 10.0
Al₂O₃	27.0 - 30.0	28.0 - 31.0	26.0 - 29.0
SiO₂	31.0 - 34.0	30.0 - 33.0	32.0 - 35.0
SO₃	5.0 - 10.0	8.0 - 12.0	4.0 - 8.0
S	1.0 - 3.0	0.5 - 2.0	1.5 - 3.5
Cl	0.2 - 1.0	0.1 - 0.5	0.3 - 1.2
K₂O	< 0.5	< 0.8	< 0.6
Total	~93 - 98	~94 - 99	~92 - 97

Note: Totals are often less than 100% due to the presence of unanalyzed elements like oxygen associated with different sulfur species and potential water content.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the electron microprobe analysis of a lazurite sample.

Caption: Workflow for Electron Microprobe Analysis of Lazurite.

Concluding Remarks

The protocol described in these application notes provides a robust framework for the accurate quantitative analysis of lazurite by electron microprobe. Adherence to the detailed sample preparation and analytical procedures is essential for obtaining high-quality data, particularly given the complex and volatile-bearing nature of this mineral. The provided data tables and workflow diagram serve as valuable resources for researchers in various scientific disciplines.

References

• 1. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 2. Lazurite - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Electron probe micro-analyzer (EPMA) [serc.carleton.edu]
• 5. mdpi.com [mdpi.com]
• 6. jsg.utexas.edu [jsg.utexas.edu]
• 7. rohmin.unileoben.ac.at [rohmin.unileoben.ac.at]
• 8. ZAF correction | Glossary | JEOL Ltd. [jeol.com]
• 9. dal.ca [dal.ca]

Application Notes and Protocols for the Hydrothermal Synthesis of Lazurite

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of lazurite under hydrothermal conditions. Lazurite, a sodium calcium aluminosilicate sulfate sulfide mineral with the general formula (Na,Ca)₈[(S,Cl,SO₄,OH)₂|(Al₆Si₆O₂₄)], is the primary component of the semi-precious stone lapis lazuli. Its vibrant blue color, attributed to the presence of trisulfur radical anions (S₃⁻) within the aluminosilicate framework, has made it a historically significant pigment. Synthetic lazurite, also known as ultramarine blue, finds applications in various fields, including as a pigment, in coatings, and potentially in catalytic and biomedical applications due to its porous zeolite-like structure.

This document outlines the key experimental parameters, provides a detailed synthesis protocol, and presents the expected quantitative data for the hydrothermal synthesis of lazurite.

Data Presentation

The following tables summarize the key reactants and expected product characteristics for the hydrothermal synthesis of lazurite.

Table 1: Precursor Materials for Hydrothermal Synthesis of Lazurite

Component	Precursor	Typical Form	Function
Aluminosilicate Framework	Kaolin (Al₂Si₂O₅(OH)₄)	Fine Powder	Source of Aluminum and Silicon
Nepheline composition (NaAlSiO₄)	Pre-sintered mixture	Source of Sodium, Aluminum, and Silicon
Sodium Source	Sodium Carbonate (Na₂CO₃)	Anhydrous Powder	Flux and Sodium Source
Sodium Hydroxide (NaOH)	Pellets or Solution	Mineralizer and pH control
Sulfur Source (Redox System)	Calcium Sulfide (CaS)	Powder	Sulfide (S²⁻) source
Calcium Sulfate (CaSO₄)	Anhydrous or Dihydrate Powder	Sulfate (SO₄²⁻) source
Elemental Sulfur (S)	Powder	Sulfur source
Reducing Agent	Carbon (e.g., activated charcoal)	Fine Powder	Promotes the formation of sulfide species

Table 2: Experimental Parameters for Hydrothermal Synthesis of Lazurite

Parameter	Typical Range	Unit
Temperature	200 - 400	°C
Pressure	Autogenous - 150	MPa
Reaction Time	24 - 96	hours
pH	> 10	-
Al/Si Ratio in Precursors	1:1 to 1.2:1	Molar Ratio

Table 3: Expected Quantitative Data for Synthesized Lazurite

Parameter	Expected Value/Range	Analytical Method
Chemical Formula	Approaching Na₆Ca₂(Al₆Si₆O₂₄)(SO₄,S)₂	Electron Probe Microanalysis (EPMA)
Al/Si Ratio	1.1 - 1.2	EPMA, X-ray Fluorescence (XRF)
Sulfur Speciation	Dominantly Sulfate (SO₄²⁻) and Sulfide (S²⁻)	X-ray Photoelectron Spectroscopy (XPS), X-ray Absorption Near Edge Structure (XANES)
Crystallite Size	10 - 100	µm
Phase Purity	Lazurite with minor sodalite or nepheline phases	X-ray Diffraction (XRD)

Experimental Protocols

The following protocol is a representative method for the hydrothermal synthesis of lazurite, compiled from various sources on the synthesis of lazurite and related sodalite-group minerals.[1][2]

Protocol 1: Hydrothermal Synthesis of Lazurite from Kaolin and a CaS/CaSO₄ Redox System

1. Materials and Equipment:

• Kaolin (Al₂Si₂O₅(OH)₄)

• Sodium Carbonate (Na₂CO₃), anhydrous

• Calcium Sulfide (CaS)

• Calcium Sulfate (CaSO₄), anhydrous

• Activated Carbon

• Deionized Water

• Teflon-lined stainless steel autoclave

• Laboratory oven capable of reaching at least 400°C

• Mortar and pestle or ball mill

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

2. Precursor Preparation:

• Thoroughly mix the following precursors in a mortar and pestle or a ball mill to ensure a homogenous mixture. The ratios can be adjusted to investigate their effect on the final product.

  • Kaolin: 10 g

  • Sodium Carbonate: 8 g

  • Calcium Sulfide: 2 g

  • Calcium Sulfate: 2 g

  • Activated Carbon: 0.5 g

• The mixture should be a fine, uniform powder.

3. Hydrothermal Reaction:

• Place the powdered precursor mixture into the Teflon liner of the autoclave.

• Add deionized water to the Teflon liner until it is approximately 70-80% full. The solid-to-liquid ratio can be a critical parameter to control pressure and reaction kinetics.

• Seal the Teflon liner and place it inside the stainless steel autoclave.

• Tightly seal the autoclave.

• Place the autoclave in a preheated laboratory oven set to a temperature between 300°C and 400°C.

• Maintain the temperature for a duration of 48 to 72 hours. The pressure inside the autoclave will be autogenous (generated by the heating of the water).

• After the reaction time is complete, turn off the oven and allow the autoclave to cool down to room temperature slowly over several hours. Caution: Do not attempt to open the autoclave while it is hot and under pressure.

4. Product Recovery and Purification:

• Once the autoclave has cooled to room temperature, carefully open it in a well-ventilated area.

• Remove the Teflon liner and transfer the contents to a beaker.

• Wash the solid product repeatedly with deionized water to remove any soluble byproducts. This can be done by centrifugation and decantation or by vacuum filtration.

• Continue washing until the pH of the wash water is neutral.

• Dry the final blue powder in a drying oven at 100-120°C overnight.

5. Characterization:

• The phase composition and crystallinity of the product can be analyzed using X-ray Diffraction (XRD).

• The morphology and elemental composition can be examined using Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS).

• The sulfur speciation can be determined using X-ray Photoelectron Spectroscopy (XPS).

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the hydrothermal synthesis of lazurite.

Workflow for Hydrothermal Synthesis of Lazurite.

Proposed Signaling Pathway (Chemical Transformation)

This diagram illustrates the proposed chemical transformations occurring during the hydrothermal synthesis of lazurite.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Ultramarine from Reservoir Silts [mdpi.com]

Elemental Mapping of Lazurite and Pyrite Inclusions using Micro X-Ray Fluorescence (µ-XRF)

Application Note and Protocols

Introduction

Micro X-ray Fluorescence (µ-XRF) is a non-destructive analytical technique that provides elemental composition information with high spatial resolution. This makes it an invaluable tool for the geological sciences, where the distribution of elements within a mineral matrix can reveal details about its formation, origin, and potential value. This application note details the use of µ-XRF for the elemental mapping of lazurite and its common inclusion, pyrite, often found together in the semi-precious stone lapis lazuli.

Lazurite, a complex tectosilicate of the sodalite group with the formula (Na,Ca)₈(AlSiO₄)₆(S,SO₄,Cl)₂, is prized for its intense blue color. Lapis lazuli, a rock composed primarily of lazurite, also frequently contains inclusions of calcite (white), sodalite (blue), and pyrite (metallic yellow).[1] The presence and distribution of these inclusions, particularly the golden flecks of pyrite (FeS₂), can significantly impact the aesthetic quality and value of the gemstone.[1] Furthermore, the analysis of trace elements within pyrite can serve as a marker to determine the geological origin of the lapis lazuli.

This document provides detailed protocols for researchers, scientists, and professionals in related fields to effectively use µ-XRF for qualitative and quantitative elemental analysis of lazurite and pyrite inclusions.

Data Presentation

The following table summarizes quantitative data for trace elements in pyrite inclusions from different provenances, as determined by µ-XRF analysis. This data is critical for provenance studies of lapis lazuli.

Provenance	Element	Concentration (ppm)	Reference
Afghanistan	Nickel (Ni)	> 500 (up to 1200)	[2]
Copper (Cu)	< 200	[2]
Tajikistan	Nickel (Ni)	< 200	[2]
Copper (Cu)	200 - 450	[2]

Experimental Protocols

This section outlines the detailed methodologies for sample preparation, µ-XRF data acquisition, and data processing for the elemental mapping of lazurite and pyrite inclusions.

1. Sample Preparation

A key advantage of µ-XRF is the minimal sample preparation required. However, for high-quality elemental mapping, a flat surface is recommended to ensure a consistent distance between the sample and the detector.

Protocol for Polished Section Preparation:

• Cutting: A small, representative section of the lapis lazuli sample is cut using a diamond saw.

• Mounting: The cut section is mounted in an epoxy resin block.

• Grinding and Polishing: The mounted sample is ground using progressively finer abrasive papers to achieve a flat surface. Subsequently, it is polished with diamond pastes of decreasing particle size (e.g., 9 µm, 3 µm, and 1 µm) to obtain a mirror-like finish.

• Cleaning: The polished section is cleaned ultrasonically in deionized water or ethanol to remove any polishing residues and then dried thoroughly.

Note: For rapid qualitative analysis, a sample with a relatively flat, unpolished surface can also be analyzed.[3]

2. µ-XRF Instrumentation and Data Acquisition

The following protocol is a general guideline and may need to be adapted based on the specific µ-XRF instrument used (e.g., HORIBA XGT-9000, Bruker M4 TORNADO).

Instrument Parameters:

Parameter	Recommended Setting	Purpose
X-ray Tube Anode	Rhodium (Rh)	Provides a broad range of excitation energies suitable for both light and heavy elements.
X-ray Tube Voltage	45-50 kV	To excite the K-lines of heavier elements of interest.[4]
X-ray Tube Current	600 µA	A common setting for good signal-to-noise ratio.[4]
Atmosphere	Vacuum or Helium Purge	Essential for the detection of light elements such as Na, Al, and Si present in lazurite.
Spot Size	15-30 µm	To achieve good spatial resolution for mapping small inclusions.[1]
Dwell Time per Pixel	15-30 ms	A balance between acquisition speed and signal quality.[1]
Mapping Resolution (Step Size)	4-15 µm	Determines the detail of the elemental map.[1]

Data Acquisition Workflow:

• Sample Loading: The prepared sample is placed in the instrument's sample chamber.

• Optical Imaging: A high-resolution optical image of the sample surface is acquired. This image is used for navigating to the areas of interest.

• Initial Large-Area Mapping: A fast, large-area map of the entire region of interest is performed to get an overview of the elemental distribution. This helps in identifying the locations of lazurite, pyrite, and other mineral phases.

• High-Resolution Mapping of Regions of Interest (ROIs): Based on the initial map, smaller areas containing pyrite inclusions within the lazurite matrix are selected for high-resolution mapping with a smaller step size and potentially longer dwell times for better detail.

• Point Analysis: For quantitative analysis, specific points on the pyrite inclusions and the surrounding lazurite are selected for longer acquisitions to obtain high-quality spectra for accurate quantification.

3. Data Processing and Analysis

• Spectrum Processing: The raw XRF data consists of a full spectrum for each pixel of the map. The software processes these spectra to identify and quantify the characteristic X-ray peaks for each element.

• Elemental Map Generation: Elemental maps are generated by plotting the intensity of a specific element's characteristic X-ray line at each pixel. Different colors are assigned to different elements to create a composite elemental map.

• Phase Identification: The elemental maps are interpreted to identify the different mineral phases. For example, areas with high Fe and S correspond to pyrite, while areas rich in Na, Al, Si, and S indicate lazurite.

• Quantitative Analysis: For point analyses, the acquired spectra are quantified using fundamental parameters or standard-based calibration methods to determine the elemental concentrations in weight percent or parts per million (ppm). It is important to be aware of potential peak overlaps (e.g., Fe Kβ and Co Kα) and to use appropriate deconvolution methods.[5]

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the µ-XRF analysis of lazurite and pyrite.

Caption: Experimental workflow for µ-XRF analysis.

Caption: Logical relationships in µ-XRF analysis.

References

• 1. static.horiba.com [static.horiba.com]
• 2. iris.unito.it [iris.unito.it]
• 3. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 4. Making sure you're not a bot! [opus4.kobv.de]
• 5. pubs.rsc.org [pubs.rsc.org]

Application Note: Structural Characterization of Lazurite Using Fourier Transform Infrared (FTIR) Spectroscopy

Audience: Researchers, scientists, and material science professionals.

Introduction

Lazurite is a complex tectosilicate mineral belonging to the sodalite group, renowned for its intense blue color, which has made it a prized component of the gemstone lapis lazuli for centuries. Its structure consists of a rigid aluminosilicate framework (Si₆Al₆O₂₄) that forms large cages, often referred to as β-cages.[1] These cages encapsulate a variety of extra-framework ions and molecules, including sodium and calcium cations, and anionic groups such as sulfate (SO₄²⁻), trisulfur radical anions (S₃•⁻), chloride (Cl⁻), and others.[2][3] The type and arrangement of these caged species, particularly the sulfur-containing chromophores, are responsible for lazurite's distinct color and properties.[2]

Fourier Transform Infrared (FTIR) spectroscopy is a powerful and non-destructive analytical technique that probes the vibrational modes of molecules. By measuring the absorption of infrared radiation at specific frequencies, FTIR spectroscopy can identify the functional groups and molecular components within a sample, providing a unique spectral "fingerprint." This makes it an invaluable tool for studying the intricate structure of lazurite, enabling the identification of both the aluminosilicate framework vibrations and the specific extra-framework species housed within its cages.

Principle of FTIR Spectroscopy

FTIR spectroscopy operates on the principle that chemical bonds in a molecule vibrate at specific, quantized frequencies. When a sample is irradiated with infrared light, its molecules absorb energy at frequencies that correspond to their natural vibrational modes (e.g., stretching, bending). An FTIR spectrometer measures the amount of light absorbed at each frequency, generating a spectrum of absorbance or transmittance versus wavenumber (cm⁻¹).

For lazurite, the FTIR spectrum reveals characteristic absorption bands corresponding to:

• Framework Vibrations: The fundamental vibrations of the Si-O-Al bonds that constitute the mineral's backbone.[1]

• Extra-Framework Anions: The vibrational modes of encapsulated ions like SO₄²⁻.[2]

• Caged Molecules and Radicals: The presence and vibrations of species such as H₂O, CO₂, and sulfur radical anions like S₃•⁻.[1][2]

Applications in Lazurite Structural Analysis

• Identification of Framework and Caged Species: FTIR is highly effective at identifying the key structural components of lazurite. The mid-infrared region contains strong absorption bands from the aluminosilicate framework, while distinct bands reveal the presence of sulfate, water, and entrapped carbon dioxide.[1][4] The detection of specific sulfur radical anions, such as S₃•⁻, is also possible through their characteristic vibrational bands.[2]

• Distinguishing Natural vs. Synthetic Lazurite: Natural lazurite (lapis lazuli) can often be distinguished from its synthetic counterpart (ultramarine) by the presence of certain impurities. A sharp, characteristic absorption band around 2340-2342 cm⁻¹ is attributed to CO₂ molecules entrapped within the sodalite cages during the mineral's natural formation.[2][5][6] This feature is typically absent in synthetic ultramarines, making it a useful marker for provenance and authenticity studies.[6]

• Characterization of Isomorphous Substitution and Hydration: The FTIR spectrum is sensitive to changes in the mineral's composition. Variations in the positions and shapes of the framework bands can indicate isomorphous substitution (e.g., of Al³⁺ and Si⁴⁺). Additionally, the presence and nature of water within the cages can be studied through the characteristic O-H stretching (~3400-3700 cm⁻¹) and H-O-H bending (~1620-1690 cm⁻¹) vibrations.[1][2]

Experimental Protocol: KBr Pellet Transmission Method

This protocol details the standard method for preparing a solid lazurite sample for analysis by transmission FTIR spectroscopy.

Apparatus and Materials:

• FTIR Spectrometer (e.g., Bruker ALPHA or similar)

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• Analytical balance

• Drying oven

• Spectroscopy-grade Potassium Bromide (KBr), dried

• Lazurite sample

Procedure:

• Sample Preparation:

  • Grind a small amount (1-2 mg) of the lazurite sample to a fine powder using an agate mortar and pestle. The particle size should be smaller than the wavelength of the incident IR radiation (~2.5 µm) to minimize scattering effects.

  • Dry the powdered lazurite and the KBr powder in an oven at ~110°C for at least 2 hours to remove adsorbed water, then cool to room temperature in a desiccator.

  • Weigh approximately 1 mg of the powdered lazurite and 200-300 mg of the dried KBr.

  • Thoroughly mix the lazurite and KBr powders in the agate mortar. Homogeneous mixing is critical for a high-quality spectrum.

• Pellet Formation:

  • Transfer the mixture into a pellet-forming die.

  • Place the die under a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent, or translucent pellet.

• Instrument Parameters and Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Collect a background spectrum using a pure KBr pellet or an empty sample compartment.[2][7] This is essential to subtract the spectral contributions of atmospheric CO₂ and water vapor, as well as any instrumental artifacts.

  • Set the instrument parameters. Typical settings for lazurite analysis are:

    • Spectral Range: 4000–400 cm⁻¹[1][2]

    • Resolution: 4 cm⁻¹[1][2][7]

    • Number of Scans: 16 to 64 scans are typically co-added to improve the signal-to-noise ratio.[2][7]

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

• Spectral Processing:

  • If necessary, perform baseline correction to account for scattering effects or other instrumental drifts.

  • Normalize the spectrum if quantitative comparisons between different samples are required.

Visualization of Experimental Workflow

Caption: Workflow for lazurite structural analysis using FTIR spectroscopy.

Data Interpretation and Presentation

The resulting FTIR spectrum of lazurite is interpreted by assigning the observed absorption bands to specific molecular vibrations. The table below summarizes the key quantitative data for characteristic bands found in lazurite and related minerals.

Wavenumber Range (cm⁻¹)	Assignment	Significance in Lazurite Structure	References
3300–3700	O–H Stretching Vibrations	Indicates the presence of H₂O molecules (zeolitic water) within the aluminosilicate framework cages.	[1][2]
2340–2346	Antisymmetric Stretching of CO₂	A narrow, weak band characteristic of entrapped carbon dioxide; often used as a marker for natural lazurite (lapis lazuli).[2][5]	[2][5][6]
2040–2044	C–O Stretching of COS	May be present in samples containing both sulfide sulfur and CO₂.[2]	[2]
1620–1690	H–O–H Bending Vibrations	Confirms the presence of molecular water. The presence of multiple bands suggests water in different local environments.[1][2]	[1][2]
1124–1142	Asymmetric Stretching of SO₄²⁻ (ν₃ mode)	A strong band confirming the presence of sulfate anions, a primary extra-framework component in lazurite.	[2]
~1000	Si–O–Al Framework Stretching	The strongest band in the spectrum, characteristic of the tectosilicate framework.[1][6]	[1][6]
650-720	Framework Mixed Modes	Vibrations involving both stretching and bending of the Si-O-Al framework.[1]	[1]
610–650	Bending Vibrations of SO₄²⁻ (ν₄ mode)	A secondary band for the sulfate group, often overlapping with framework vibrations.	[2]
575–585	Antisymmetric Stretching of S₃•⁻	A weak to distinct band or shoulder indicating the presence of the trisulfur radical anion, a key blue chromophore.[2]	[2]
380-500	Framework Bending Modes	Bending vibrations of the O-Si-O and O-Al-O bonds within the aluminosilicate framework.[1]	[1]

References

• 1. medphysics-irk.ru [medphysics-irk.ru]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pos.sissa.it [pos.sissa.it]
• 7. Structure Modulations and Symmetry of Lazurite-Related Sodalite-Group Minerals [mdpi.com]

Experimental setup for studying the stability of lazurite under pressure

Topic: Experimental Setup for Studying the Stability of Lazurite Under Pressure

Audience: Researchers, scientists, and material science professionals.

Introduction

Lazurite, a tectosilicate mineral and a member of the sodalite group, is the primary component of the semi-precious stone lapis lazuli.[1][2] Its formula is (Na,Ca)₈[(S,Cl,SO₄,OH)₂|(Al₆Si₆O₂₄)].[1] Understanding the structural stability and phase behavior of lazurite under high-pressure conditions is crucial for geoscience, particularly for modeling the behavior of sulfur-bearing minerals in Earth's crust and upper mantle. Furthermore, the pressure-induced changes in its electronic and structural properties are of interest to materials scientists for potential technological applications.

This document provides a detailed experimental protocol for investigating the stability of lazurite under high pressure using a diamond anvil cell (DAC) coupled with in-situ analytical techniques.

Experimental Setup

The primary apparatus for generating high pressures is the diamond anvil cell (DAC). A DAC uses the small, flat faces of two brilliant-cut diamonds to apply immense pressure to a sample.[3] The sample is contained within a small hole in a metal gasket, which is placed between the two diamond anvils.[4] A pressure-transmitting medium is used to ensure hydrostatic or quasi-hydrostatic conditions.[4] In-situ analysis is performed by passing electromagnetic radiation, such as X-rays or laser light, through the diamonds, which are transparent over a wide spectral range.[4]

Key Components:

• Diamond Anvil Cell (DAC): A device capable of generating pressures up to several hundred gigapascals (GPa).[4][5]

• Diamonds: High-quality, low-fluorescence diamonds are essential for spectroscopic measurements.

• Gasket: A thin metal foil (e.g., rhenium, tungsten, or stainless steel) with a sample chamber drilled in the center.[4]

• Pressure-Transmitting Medium: A fluid or soft solid that ensures uniform pressure on the sample. Common media include a 4:1 methanol-ethanol mixture, silicone oil, or noble gases like argon or neon for higher pressures.[4]

• Ruby Microspheres: Used for pressure calibration via the ruby fluorescence method.[6]

• In-situ Analytical Instruments:

  • Raman Spectrometer: For probing vibrational modes and detecting phase transitions.

  • X-ray Diffractometer (Synchrotron or laboratory-based): For determining the crystal structure and unit cell parameters as a function of pressure.[7]

Experimental Protocols

3.1. Sample Preparation

• Select a high-purity, natural or synthetic lazurite sample. Characterize the initial sample using powder X-ray diffraction and Raman spectroscopy to confirm its identity and purity.

• Grind a small amount of the lazurite into a fine powder (a few micrometers in grain size).

• Place a few ruby microspheres (1-3 µm in diameter) into the powdered sample. These will serve as the pressure calibrant.

3.2. Diamond Anvil Cell Loading

• Pre-indent a metal gasket to a desired thickness using the diamond anvils.

• Drill a sample chamber in the center of the indentation using a micro-drilling system. The chamber diameter is typically 100-200 µm.

• Place a small amount of the lazurite and ruby powder mixture into the sample chamber.

• Load the pressure-transmitting medium into the sample chamber. For experiments up to ~10 GPa, a 4:1 methanol-ethanol mixture is suitable. For higher pressures, cryogenic loading of a noble gas like argon is recommended to ensure hydrostaticity.

• Seal the DAC by bringing the two diamond anvils together and applying a small initial pressure.

3.3. Pressure Generation and Measurement

• Increase the pressure on the sample by tightening the screws of the DAC.[8]

• Measure the pressure inside the sample chamber by focusing a laser on a ruby microsphere and collecting the fluorescence spectrum.

• The pressure is determined from the wavelength shift of the ruby R1 fluorescence line.

3.4. In-situ Raman Spectroscopy

• At each pressure step, collect the Raman spectrum of the lazurite sample.

• Monitor the changes in the position and width of the Raman bands. The appearance of new bands or the disappearance of existing ones can indicate a phase transition. The characteristic Raman bands for lazurite are associated with the S₃⁻ radical anion.[9][10]

3.5. In-situ X-ray Diffraction

• At each pressure step, perform angle-dispersive X-ray diffraction. Synchrotron radiation is often preferred due to its high brightness and small beam size.[7]

• Collect the diffraction patterns and analyze them to determine the crystal structure and unit cell parameters.

• A sudden change in the diffraction pattern or a discontinuity in the pressure-volume curve is indicative of a phase transition.

Data Presentation

Table 1: Pressure-Volume Data for Haüyne (as an analogue for Lazurite) [8]

Pressure (GPa)	Unit Cell Volume (ų)
0.1	751.6
1.5	741.2
3.2	729.8
5.1	718.5
6.8	708.1
8.1	700.3

Data adapted from a study on haüyne, a mineral structurally similar to lazurite.[8]

Visualization

5.1. Experimental Workflow

References

• 1. Lazurite - Wikipedia [en.wikipedia.org]
• 2. mindat.org [mindat.org]
• 3. hasyweb.desy.de [hasyweb.desy.de]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] The Crystal Structures of Sodalite-Group Minerals | Semantic Scholar [semanticscholar.org]
• 6. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 7. rruff.net [rruff.net]
• 8. Investigating High-pressure Behavior of Natural Haüyne----Chinese Academy of Sciences [english.cas.cn]
• 9. mdpi.com [mdpi.com]
• 10. iris.cnr.it [iris.cnr.it]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for the Extraction of Lazurite Pigment from Lapis Lazuli

Introduction

Lapis lazuli is a semi-precious metamorphic rock prized for its intense blue color, which is primarily derived from the mineral lazurite. Lazurite is a complex sodium calcium aluminum silicate sulfate, with the formula (Na,Ca)₈[(S,SO₄,Cl)₂|(Al₆Si₆O₂₄)]. For centuries, this rock was the exclusive source of the vibrant pigment ultramarine, which was considered more valuable than gold during the Renaissance. The extraction of the pure blue lazurite from the rock matrix—which also contains impurities like calcite (white), pyrite (gold), and various silicates—is a complex, multi-step process.

The most well-documented historical method is the "pastello" or dough process, notably described by the 15th-century Italian painter Cennino Cennini. This technique leverages the different surface properties of the constituent minerals. Lazurite is hydrophilic (it has an affinity for water), while the common impurities are largely hydrophobic. By incorporating the ground rock into a plasticine-like mass of resins and wax, the hydrophilic blue particles can be selectively washed out with an alkaline solution, while the hydrophobic impurities remain trapped in the dough. This process is laborious and yields multiple grades of pigment, with the first extraction being the purest and most vibrant.

These notes provide detailed protocols for the traditional extraction of lazurite, summarizing the available quantitative data and illustrating the workflow for researchers and scientists.

Data Presentation

The following tables summarize the quantitative data available from historical recipes and modern analyses of the lazurite extraction process. It is important to note that comprehensive quantitative data, especially regarding yields and particle size distribution for each grade of naturally extracted pigment, is scarce in the available literature.

Table 1: Composition of the "Pastello" Dough for Lazurite Extraction (Cennini's Recipe) This table outlines the components used to create the resinous dough that captures mineral impurities.

Component	Cennino Cennini's Ratio (by weight)	Modern Equivalent/Notes	Melting Temperature (°C)
Pine Rosin	6 parts	Also known as colophony.	~100–120 °C[1]
Mastic Gum	3 parts	A resin from the mastic tree (Pistacia lentiscus).	~95 °C[1]
Beeswax	3 parts	New wax is specified in historical texts.	~64 °C[1]
Ground Lapis Lazuli	16 parts (1 pound)	High-quality, lazurite-rich stone is recommended.	N/A

Table 2: Physical Properties and Characteristics of Extracted Lazurite Grades This table provides available data on the properties of the pigment grades obtained through the "pastello" process. The final extraction, known as ultramarine ash, consists of a high proportion of colorless material mixed with fine blue particles.[2]

Property	Grade 1 Ultramarine	Subsequent Grades	Ultramarine Ash	Source(s)
Description	Deepest, most vibrant blue.	Progressively less saturated and lighter.	Pale, transparent blue-gray.	[1]
Average Particle Size	Data not available (generally coarser)	Data not available	~12 µm	[3]
Impurity Content	Lowest (pyrite almost completely removed)	Increasing amounts of silicates and calcite.	Highest proportion of colorless materials.	[1][2]
Chemical Stability	Decomposes in the presence of weak acids.	Decomposes in the presence of weak acids.	Decomposes in the presence of weak acids.	[2]

Experimental Protocols

The following protocols are based on historical accounts, primarily Cennini's, and modern scientific reproductions.

Protocol 1: Optional Heat Treatment of Lapis Lazuli

Some historical recipes suggest a preliminary heat treatment of the lapis lazuli rock. This step can intensify the blue color of the stone and makes the grinding process easier.[4]

Materials:

• High-quality lapis lazuli chunks

• Crucible

• Muffle furnace or kiln

• Tongs

• Water bath (room temperature)

Methodology:

• Place the chunks of lapis lazuli into a ceramic crucible.

• Heat the crucible in a furnace until the rock is "red hot."

• Using tongs, carefully remove the hot crucible from the furnace.

• Immediately quench the hot lapis lazuli by dropping it into a bath of cold water. This rapid cooling causes thermal shock, which fractures the rock and facilitates grinding.

• Remove the cooled, fractured rock and allow it to dry completely before proceeding to the grinding stage.

Protocol 2: The Cennini "Pastello" Extraction Method

This protocol details the main steps for separating lazurite from ground lapis lazuli.

Materials:

• Ground Lapis Lazuli Powder (finely milled, passed through a sieve)

• Pine Rosin, Mastic Gum, Beeswax (see Table 1 for ratios)

• Linseed Oil

• Potassium Carbonate (Potash) or Wood Ash to create a dilute lye solution

• Warm deionized water

• Heating mantle or hot plate

• Several glass or ceramic bowls

• Mortar and pestle or mechanical grinder

• Spatula

Methodology:

Part A: Preparation of the "Pastello" Dough

• Grinding: Grind the lapis lazuli (heat-treated or raw) into a very fine powder using a mortar and pestle. The finer the powder, the more efficient the extraction, though Cennino noted that excessive grinding could reduce color vibrancy.[5]

• Melting the Resins: In a beaker on a hot plate, gently melt the pine rosin, mastic gum, and beeswax. Stir until a homogenous liquid is formed.

• Incorporation: Remove the molten resin mixture from the heat. Gradually add the finely ground lapis lazuli powder to the resin mixture. Stir continuously with a spatula until all the powder is incorporated and a thick, stiff, dough-like mass (the "pastello") is formed.

• Curing: Allow the pastello to rest for a period of several days to a week. Knead the ball daily to ensure homogeneity.[1]

Part B: Extraction of Lazurite Pigment

• Lye Solution Preparation: Prepare a dilute alkaline solution by dissolving a small amount of potassium carbonate (potash) or leached wood ash in warm water. Reproductions of the process have used solutions with a pH between 12 and 13.[6] The water should be warm to the touch, approximately 40-45°C.

• First Extraction:

  • Coat your hands with a small amount of linseed oil to prevent the pastello from sticking.

  • Submerge the pastello ball in the warm lye solution.

  • Gently knead and massage the dough under the water. The alkaline water will preferentially wet the hydrophilic lazurite particles, causing them to be released from the dough and cloud the water with a blue suspension. The hydrophobic impurities (calcite, pyrite) will remain trapped in the resinous mass.[7]

  • Continue kneading for 15-20 minutes or until the release of blue particles diminishes.

  • Pour the blue suspension into a clean bowl, labeled "Grade 1."

• Subsequent Extractions:

  • Prepare a fresh bowl of warm lye solution.

  • Repeat the kneading process (Step 2) with the same pastello. The pigment released will be of a slightly lower quality.

  • Pour this second blue suspension into a separate bowl, labeled "Grade 2."

  • Repeat this process several more times, collecting each extraction in a new bowl. Each successive grade will be paler and less saturated. The final extraction yields "ultramarine ash."[1][8]

• Pigment Collection and Washing:

  • Allow the pigment suspensions in each bowl to settle for several hours or overnight.

  • Carefully decant the clear water from the top of the settled pigment.

  • Wash the settled pigment by adding fresh water, gently swirling, allowing it to settle again, and decanting. Repeat this washing step 2-3 times to remove residual lye.

• Drying: After the final wash and decanting, gently heat the bowls to evaporate the remaining water, or allow them to air-dry completely. The result is the dry, powdered lazurite pigment of various grades.

Visualizations

The following diagrams illustrate the logical workflow of the lazurite extraction process.

Caption: Overall workflow for the extraction of lazurite pigment using the Cennini method.

Caption: Logical diagram illustrating the principle of hydrophilic/hydrophobic separation.

References

• 1. d-nb.info [d-nb.info]
• 2. pcimag.com [pcimag.com]
• 3. artistpigments.org [artistpigments.org]
• 4. How did the old masters make their ultramarine? - Universiteit van Amsterdam [uva.nl]
• 5. grokipedia.com [grokipedia.com]
• 6. Queen's Prize 2019: Refining Ultramarine [firewingcrafts.com]
• 7. researchgate.net [researchgate.net]
• 8. patricialovett.com [patricialovett.com]

Application Notes &amp; Protocols: Determining the Provenance of Lazurite in Historical Pigments

Introduction

Lazurite, the blue mineral component of the semi-precious stone lapis lazuli, has been the source of the highly prized historical pigment ultramarine for millennia.[1] Its use is documented in artworks across civilizations, and its rarity and cost—at times exceeding that of gold—made it a symbol of prestige.[2] Determining the geographic origin, or provenance, of lazurite in these pigments is crucial for art historical research, providing insights into ancient trade routes, artistic practices, and the authenticity of artifacts.[3][4]

The primary historical sources of lapis lazuli are geographically distinct, with the most famous being in the Sar-e-Sang district of Badakhshan, Afghanistan.[1] Other significant deposits are found near Lake Baikal in Siberia and in the Andes of Chile.[5] Each deposit possesses a unique geochemical fingerprint due to its specific geological formation conditions.[6] This signature is preserved in the mineralogical and elemental composition of the lapis lazuli rock and, to a large extent, in the purified lazurite pigment.[7]

This document outlines a multi-technique analytical approach for determining the provenance of lazurite. By combining mineralogical identification with major, minor, and trace element analysis, researchers can build a comprehensive profile of a pigment sample and compare it to a database of known sources.[6][8]

Overall Analytical Workflow

The determination of lazurite provenance is a multi-step process that moves from non-invasive screening to micro-destructive, high-sensitivity analyses. The goal is to gather complementary data on the pigment's mineralogical and chemical composition to build a robust case for its origin.

Caption: General workflow for lazurite pigment provenance analysis.

Data Presentation: Geochemical Markers for Lazurite Provenance

The primary method for distinguishing lazurite sources involves identifying the suite of accessory minerals and the concentration of specific trace elements within both the lazurite and these associated minerals.[5] Lapis lazuli is a metamorphic rock, and its composition is heterogeneous.[1] The key is to find consistent markers that survive the pigment purification process.

Geographic Source	Common Associated Minerals	Key Elemental / Mineralogical Markers	References
Afghanistan (Badakhshan)	Diopside, Calcite, Pyrite (abundant)	- Diopside often contains traces of Ti, V, and Cr. - Pyrite is a very common inclusion. - High potassium (K) content, often >2.1%.	[5],[9]
Siberia (Lake Baikal)	Diopside, Wollastonite, Calcite	- Wollastonite (CaSiO₃) is frequently present. - Very little to no pyrite is observed. - Barium (Ba) can be a significant trace element.	[5]
Chile (Andes)	Wollastonite, Calcite, Pyrite	- Wollastonite is a main associated mineral phase, distinguishing it from many Afghan sources.	[5]
Tajikistan (Pamir Mountains)	Diopside, Pyrite	- Trace elements Cu, Ni, and Se can be detected in associated pyrite.	[5]

Experimental Protocols

Raman Microspectroscopy

Application: This non-destructive technique is ideal for the initial identification of lazurite and its associated minerals (e.g., calcite, diopside, pyrite).[10][11] The main diagnostic peak for lazurite is a strong band around 549 cm⁻¹.[10] Specific luminescence patterns observed in Raman spectra may also provide preliminary information on the geological origin.[12]

Protocol:

• Sample Preparation: A micro-sample of the pigment is placed on a standard glass microscope slide. For in-situ analysis, a portable Raman spectrometer can be used directly on the artwork.

• Instrument Calibration: Calibrate the spectrometer using the 520.5 cm⁻¹ Raman band of a silicon wafer.[10]

• Data Acquisition:

  • Excitation Laser: Use a 514 nm, 633 nm, or 785 nm laser. The 785 nm laser is often effective at reducing fluorescence.[10]

  • Objective: Focus the laser on individual blue particles using a 50x or 100x microscope objective.

  • Laser Power: Adjust power to optimize signal while avoiding sample degradation (typically <1 mW at the sample).[10]

  • Acquisition Parameters: Collect spectra over a range of 100-1600 cm⁻¹. Use an acquisition time of 10-60 seconds with 1-5 accumulations to improve the signal-to-noise ratio.[10][12]

• Data Analysis: Compare the acquired spectra with reference databases (e.g., RRUFF) to identify lazurite and other mineral phases.[11] The main lazurite peak is at ~549 cm⁻¹ (S₃⁻ symmetric stretching), with other characteristic peaks at ~258 cm⁻¹ and ~803 cm⁻¹.[11]

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS)

Application: Provides high-magnification imaging of pigment particles and qualitative/semi-quantitative elemental analysis.[10] It is used to analyze the elemental composition of lazurite and, crucially, the composition of associated mineral inclusions which are key provenance markers.[13][14] Principal Component Analysis (PCA) of EDS data can effectively distinguish between sources.[14][15]

Protocol:

• Sample Preparation: Individual pigment particles or a cross-section of the paint layer are mounted on an aluminum stub using carbon tape. Samples are typically left uncoated and analyzed under variable pressure or low vacuum conditions (e.g., 1 Torr) to minimize charging.[10][15]

• Instrument Setup:

  • Accelerating Voltage: 15-20 kV.[15]

  • Working Distance: 10-15 mm.

  • Detector: Use both secondary electron (for topography) and backscattered electron (BSE, for compositional contrast) detectors. BSE is particularly useful for locating heavy minerals like pyrite.

• EDS Analysis:

  • Acquisition Time: 30-100 seconds per point analysis.

  • Analysis Mode: Perform spot analysis on lazurite particles and on different inclusion minerals identified in BSE mode. Elemental mapping can be used to show the distribution of elements like Fe (in pyrite), Ca (in calcite/diopside), and Mg (in diopside).

• Data Correction: Apply standard ZAF (atomic number, absorption, fluorescence) corrections to the raw spectral data to obtain semi-quantitative elemental compositions.[15]

Laser Ablation-Inductively Coupled Plasma-Mass Spectrometry (LA-ICP-MS)

Application: A micro-destructive technique that provides highly sensitive quantitative analysis of trace and ultra-trace elements (ppm to ppb levels). This is one of the most powerful tools for provenance, as trace element "fingerprints" in minerals like diopside or pyrite can be unique to a specific geological source.[10][16][17]

Protocol:

• Sample Preparation: Mount a polished thin section of the paint layer or embed individual pigment grains in an epoxy resin puck and polish to expose the particles.[10]

• Instrument Calibration: Use a certified reference material (e.g., NIST SRM 610/612 glass standards) for external calibration and an internal standard element (e.g., Ca or Si, measured by EPMA/SEM-EDS) to correct for instrument drift and variations in ablation yield.

• Data Acquisition:

  • Laser System: A 193 nm ArF excimer laser is commonly used.[17]

  • Ablation Parameters:

    • Spot Size: 10-50 µm, depending on the size of the mineral grain being analyzed.

    • Fluence (Energy Density): 3-5 J/cm².

    • Repetition Rate: 5-10 Hz.

  • Analysis: Target specific mineral inclusions (diopside, pyrite) identified using microscopy or SEM for spot analysis.

• Data Analysis: Process the time-resolved signal data to select the stable signal interval for the mineral, excluding any contribution from surrounding matrix or other inclusions. Calculate the final concentrations of trace elements using the calibration data. Compare these "fingerprints" with data from known geological sources.

Logical Relationships in Provenance Determination

Caption: Interrelation of data from different analytical techniques.

References

• 1. Historical Reading List: Lazurite (Lapis Lazuli) from Afghanistan and its Artistic Use as a Blue Pigment (Ultramarine) [gia.edu]
• 2. How did the old masters make their ultramarine? - Universiteit van Amsterdam [uva.nl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. Making sure you're not a bot! [opus4.kobv.de]
• 7. researchgate.net [researchgate.net]
• 8. µ-XRF Analysis of Trace Elements in Lapis Lazuli-Forming Minerals for a Provenance Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. imeko.info [imeko.info]
• 13. Characterization of lapis lazuli and corresponding purified pigments for a provenance study of ultramarine pigments used in works of art [iris.uniroma1.it]
• 14. Characterization of lapis lazuli and corresponding purified pigments for a provenance study of ultramarine pigments used in works of art - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Trace and Minor Element Analysis of Azurite Blues in Fine Arts: Possibilities and Limitations in Provenance Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Technical Notes & Optimization

Overcoming fluorescence interference in Raman analysis of lazurite

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome fluorescence interference during the Raman analysis of lazurite.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a broad, overwhelming background signal in my Raman spectrum of lazurite?

A: You are likely encountering fluorescence interference. This phenomenon occurs when molecules in your sample absorb the laser light and are excited to a higher electronic state. As they relax, they emit light (fluorescence), which can be orders of magnitude stronger than the Raman scattering signal.[1][2][3][4] This results in a broad, slowly changing background that can obscure the sharp, weaker Raman peaks characteristic of lazurite.[3] Impurities within the lazurite, such as diopside or lanthanide and actinide elements, can also be a source of this fluorescence.[5][6][7]

Q2: How can I confirm that the background signal is fluorescence and not part of my sample's Raman spectrum?

A: There are a few ways to identify fluorescence:

• Broadness of the Signal: Fluorescence spectra typically consist of very broad bands, whereas Raman peaks are much sharper.[3][4]

• Independence of Raman Shift: Raman peaks appear at the same Raman shift (cm⁻¹) regardless of the excitation laser wavelength, while fluorescence peaks appear at a fixed absolute wavelength.[3][8] Changing the excitation laser will shift the position of the fluorescence background on the Raman shift axis.

• Anti-Stokes Analysis: Fluorescence occurs at longer wavelengths (Stokes side) than the excitation laser. If you acquire an anti-Stokes Raman spectrum (shorter wavelengths) and the broad background is absent, it is a strong indicator of fluorescence.[2][9]

Q3: What are the primary methods to overcome fluorescence interference in lazurite analysis?

A: There are several strategies that can be employed, which fall into a few main categories:

• Instrumental and Methodological Approaches:

  • Changing the excitation wavelength.[2][4][5][8]

  • Photobleaching the sample.[2][3]

  • Utilizing time-resolved Raman spectroscopy.[10][11][12]

  • Employing Spatially Offset Raman Spectroscopy (SORS).[13][14][15]

• Computational Approaches:

  • Post-acquisition background subtraction.[4][16]

• Sample Preparation & Advanced Techniques:

  • Using Surface-Enhanced Raman Spectroscopy (SERRS).[1][17][18]

Troubleshooting Guides

Issue 1: My Raman peaks are completely obscured by a high-intensity background.

Solution: Your primary goal is to either avoid exciting the fluorescence or to separate the Raman signal from the fluorescence signal.

• Change the Excitation Wavelength: This is often the most effective first step. Fluorescence is highly dependent on the excitation wavelength.[3] Switching to a longer wavelength, near-infrared (NIR) laser (e.g., 785 nm or 1064 nm) is a common strategy because the lower energy photons are less likely to induce electronic transitions that cause fluorescence.[2][4][5] However, be aware that Raman scattering intensity decreases at longer wavelengths.[6][7][19] Conversely, sometimes a shorter wavelength laser (e.g., 457 nm) can also be effective by shifting the Raman signal away from the fluorescence emission window.[8]

• Photobleaching: Before acquiring your spectrum, expose the sample to the laser for an extended period (seconds to minutes).[3] This can photochemically destroy the fluorescent impurities, thereby reducing the background signal.[3] This is a simple and often effective technique.

• Time-Gated Raman Spectroscopy: If available, this technique is highly effective. It exploits the different time scales of Raman scattering (nearly instantaneous) and fluorescence (nanosecond decay).[11] By using a pulsed laser and a gated detector, you can collect the signal only during the brief moment when the Raman photons are scattered, effectively rejecting the later-arriving fluorescence photons.[10][11][12]

Issue 2: I can see my Raman peaks, but the signal-to-noise ratio is poor due to a sloping baseline.

Solution: In this case, post-processing techniques can be very effective.

• Background Subtraction: Use your spectrometer's software to fit the fluorescent background with a mathematical function, typically a low-order polynomial, and subtract it from the raw spectrum.[2] This is a common and powerful method for improving the quality of spectra where the Raman peaks are still discernible.[16]

Data Presentation

Table 1: Effect of Different Laser Excitation Wavelengths on Raman Analysis of Lazurite

Excitation Wavelength	Typical Laser Source	Advantages for Lazurite Analysis	Disadvantages for Lazurite Analysis
405 nm, 457 nm, 532 nm	Diode, Argon Ion, Nd:YAG	Can induce resonance Raman effects, significantly enhancing the signal from the S₃⁻ radical anion responsible for the blue color.[5][20] Higher Raman scattering efficiency compared to NIR lasers.[7][8]	High probability of inducing strong fluorescence, which can overwhelm the Raman signal.[6][8]
638 nm	Diode	Can still produce resonance Raman spectra of lazurite, showing characteristic overtone and combination bands.[5]	May still generate significant fluorescence interference.[21]
785 nm, 852 nm	Diode	Significantly reduces or minimizes fluorescence interference in many cases.[4][5][21] Considered one of the best wavelengths for revealing spectral features beyond the main lazurite bands, which can be useful for provenance studies.[21]	Lower Raman scattering intensity (proportional to λ⁻⁴).[5][6][7] Does not typically generate resonance Raman spectra, resulting in fewer observed bands.[5]
1064 nm	Nd:YAG	Offers the greatest reduction in fluorescence interference.[5][19]	Very weak Raman signal, which can result in noisy spectra.[5] Requires specialized detectors (e.g., InGaAs) instead of more sensitive CCDs.[19]

Experimental Protocols

Protocol 1: Photobleaching for Fluorescence Reduction

Objective: To reduce fluorescence background by photochemically degrading fluorescent species in the lazurite sample prior to Raman analysis.

Methodology:

• Place the lazurite sample on the microscope stage and bring the area of interest into focus.

• Set the laser to the power level you intend to use for your analysis. Caution: Start with a lower power to avoid sample damage and increase if necessary.

• Select a single point on the sample.

• Open the laser shutter to continuously illuminate this point. Do not begin spectral acquisition.

• Monitor the fluorescence intensity in real-time if your software allows. You should observe a decay in the background signal over time.

• Continue this pre-exposure for a period ranging from 30 seconds to several minutes, until the fluorescence background stabilizes at a lower level.[3] The required time is sample-dependent.

• Close the laser shutter.

• Without moving the sample, immediately proceed with your standard Raman acquisition protocol. The fluorescence background should be significantly reduced.

Protocol 2: Computational Background Subtraction

Objective: To digitally remove the fluorescence background from an acquired Raman spectrum.

Methodology:

• Acquire the Raman spectrum of your lazurite sample, even if it has a high fluorescence background. Ensure the Raman peaks of interest are not saturated on the detector.

• Open the acquired spectrum in your Raman analysis software.

• Locate the baseline correction or background subtraction tool. This is often based on polynomial fitting.[2]

• Select a low-order polynomial to start (e.g., 3rd or 4th order). A low-order polynomial is generally sufficient to model the broad, slowly varying fluorescence signal without distorting the sharp Raman peaks.[2]

• The software will typically require you to select points on the spectrum that represent the baseline (i.e., regions without Raman peaks). Select several such points across the spectral range.

• The software will generate a polynomial curve that fits these baseline points. Visually inspect the fit to ensure it accurately represents the fluorescence background without cutting into the Raman peaks.

• Once satisfied with the fit, execute the subtraction function. The software will subtract the generated polynomial curve from your raw spectrum, yielding a baseline-corrected spectrum where the Raman peaks are more prominent.

Visualizations

Caption: Troubleshooting workflow for fluorescence in lazurite Raman analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. youtube.com [youtube.com]
• 5. Historical Pigments and Paint Layers: Raman Spectral Library with 852 nm Excitation Laser [mdpi.com]
• 6. Non-destructive identification of minerals by Raman microscopy | The Infrared and Raman Discussion Group [irdg.org]
• 7. iris.cnr.it [iris.cnr.it]
• 8. jasco-global.com [jasco-global.com]
• 9. researchgate.net [researchgate.net]
• 10. Time-resolved Raman spectroscopy for in situ planetary mineralogy [opg.optica.org]
• 11. researchgate.net [researchgate.net]
• 12. Time-resolved Raman spectroscopy using a CMOS SPAD array to remove fluorescent and fibre Raman backgrounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. Spatially offset Raman spectroscopy - Wikipedia [en.wikipedia.org]
• 15. Spatially Offset Raman Spectroscopy (Sors) For Surface Investigation – Intins Việt Nam [intins.vn]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]
• 19. chem.ualberta.ca [chem.ualberta.ca]
• 20. researchgate.net [researchgate.net]
• 21. papers.sif.it [papers.sif.it]

Technical Support Center: Optimizing Laser Power for Non-Destructive Raman Spectroscopy of Lazurite

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing laser power for the non-destructive Raman spectroscopic analysis of lazurite.

Troubleshooting Guides

Issue: Weak or No Raman Signal from Lazurite Sample

Possible Cause	Troubleshooting Steps
Laser Power Too Low	Gradually increase the laser power at the sample. Be cautious not to exceed the damage threshold.
Incorrect Laser Wavelength	Ensure the selected laser wavelength is suitable for lazurite. Different wavelengths can significantly impact signal intensity due to resonance effects.
Poor Sample Focusing	Adjust the microscope focus to ensure the laser is precisely focused on the lazurite sample surface.
Sample Preparation Issues	For powdered samples, ensure the surface is smooth and clean to minimize scattering losses.
Misaligned Optics	Check and realign the optical path of the spectrometer to maximize signal collection.

Issue: High Fluorescence Background Obscuring Lazurite Raman Peaks

Possible Cause	Troubleshooting Steps
Inappropriate Laser Wavelength	Switch to a longer excitation wavelength (e.g., 785 nm or 1064 nm) to reduce fluorescence.
Presence of Fluorescent Impurities	Be aware that minerals often associated with lazurite, such as diopside, can cause luminescence. Using a different laser wavelength may help to selectively excite the lazurite signal.
Photobleaching Not Performed	Expose the sample to the laser at a low power for a period before acquisition to "burn off" some of the fluorescence.

Issue: Suspected Laser-Induced Damage to the Lazurite Sample

Possible Cause	Troubleshooting Steps
Laser Power Too High	Immediately reduce the laser power. High laser power can cause localized heating and chemical changes.
Prolonged Exposure Time	Decrease the acquisition time or use multiple shorter acquisitions.
Laser Wavelength Absorption	Longer wavelengths may be absorbed more, leading to heating. If using a longer wavelength, be particularly cautious with laser power.
Visible Damage	If you observe a burn mark or physical deformation, the laser power is too high. Move to a new, undamaged spot on the sample for analysis with a significantly lower laser power.
Spectral Changes	If you notice Raman peaks weakening, broadening, or shifting over time during repeated measurements on the same spot, this indicates damage.

Frequently Asked Questions (FAQs)

Q1: What is the ideal laser wavelength for Raman spectroscopy of lazurite?

A1: The choice of laser wavelength for lazurite analysis is a trade-off. Shorter wavelengths like 532 nm and 638 nm can produce a resonance Raman effect, which significantly enhances the signal from the sulfur radical anions responsible for lazurite's blue color, leading to the appearance of overtone and combination bands. However, these wavelengths can also induce higher fluorescence. Longer wavelengths such as 785 nm and 852 nm are often used to minimize fluorescence, although the Raman signal may be weaker.

Q2: What are the initial laser power settings I should use for lazurite?

A2: It is always best to start with a very low laser power and gradually increase it. Studies have successfully used laser powers below 5 mW and 7 mW for the analysis of lazurite and associated pigments. In one instance, the laser power was kept below 10% of a 418 mW laser (i.e., < 41.8 mW). The optimal power will depend on your specific instrument, objective, and sample.

Q3: How can I confirm that my analysis is non-destructive?

A3: To ensure your analysis is non-destructive, you should:

• Visually inspect the sample under a microscope before and after the measurement for any signs of discoloration, burning, or morphological changes.

• Perform time-series measurements on the same spot. If the Raman spectrum remains consistent over time (no peak shifts, broadening, or intensity loss), it is a good indication that no damage is occurring.

• Compare spectra taken with different laser power settings. For example, a spectrum acquired at 10 mW for 1 second should be similar to one at 1 mW for 10 seconds. If they differ significantly, the higher power is likely causing damage.

Q4: Can the surrounding minerals in a lapis lazuli sample affect the Raman measurement?

A4: Yes. Lapis lazuli is a rock, not a pure mineral, and often contains calcite, pyrite, and diopside. These other minerals have their own characteristic Raman peaks. Diopside, in particular, can produce a strong luminescence signal around 1306 cm⁻¹ when using a 785 nm laser, which can interfere with the lazurite spectrum.

Experimental Protocols

Protocol: Determining Optimal Laser Power for Non-Destructive Analysis

• Initial Setup:

  • Place the lazurite sample on the microscope stage.

  • Select an appropriate objective lens (e.g., 20x or 50x).

  • Choose your starting laser wavelength (e.g., 785 nm to minimize fluorescence).

  • Set the initial laser power to the lowest possible setting (e.g., < 1% of maximum power).

• Focusing:

  • Bring the sample into focus using the microscope's white light illumination.

  • Switch to the laser and ensure it is focused on a representative area of the lazurite.

• Power Test:

  • Acquire a series of short spectra (e.g., 1-second acquisition, 1 accumulation) at the lowest power setting.

  • Gradually increase the laser power in small increments (e.g., 1%, 2%, 5%, 10% of maximum).

  • At each power level, visually inspect the sample for any changes and monitor the real-time spectrum for signs of damage (peak broadening, shifting, or a sudden increase in background).

• Time Dependence Test:

  • Once a power level that provides a good signal without immediate damage is found, perform a time-series acquisition at that power.

  • Collect spectra from the same spot every 10 seconds for a total of 1-2 minutes.

  • Overlay the spectra to check for any changes over time. If the spectra are consistent, the power level is likely non-destructive for that acquisition time.

• Final Parameter Selection:

  • Based on the power and time tests, select the highest laser power and longest acquisition time that do not produce any detectable sample damage while providing an adequate signal-to-noise ratio.

Quantitative Data Summary

Table 1: Reported Laser Parameters for Raman Analysis of Lazurite

Laser Wavelength (nm)	Laser Power (mW)	Notes	Reference
514.5	< 5	Avoided degradation or modifications in the pigment.
785	< 7	Used for micro-Raman analysis of historical pigments.
785	< 41.8 (10% of 418 mW)	Power was adjusted to optimize the signal for each sample.
405	50% of an unspecified maximum	Used for a 1-second duration in a study on laser-induced decomposition.

Visualizations

Caption: A flowchart outlining the systematic process for determining the optimal laser power for non-destructive Raman analysis.

Caption: A decision tree illustrating the troubleshooting steps for common issues encountered during Raman spectroscopy of lazurite.

Technical Support Center: Synthetic Production of Pure Lazurite

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthetic production of pure lazurite.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of lazurite, offering potential causes and recommended solutions in a question-and-answer format.

Problem ID	Question	Potential Causes	Recommended Solutions
LZ-T01	My final product has a greenish or yellowish tint instead of a deep blue.	1. Incorrect Sulfur Species Ratio: The presence of the disulfide radical anion (S₂⁻) contributes to a yellow color, while the trisulfur radical anion (S₃⁻) is responsible for the blue color. An imbalance can lead to off-colors.[1][2] 2. Incomplete Oxidation: The second stage of calcination, which involves oxidation, may be insufficient to fully develop the S₃⁻ chromophore.[3] 3. High Silica Content: Using precursors with a high Si/Al ratio can hinder the formation of the desired sodalite structure.[4] 4. Use of Sodium Sulfate: The use of sodium sulfate instead of sodium carbonate as a flux can result in a greenish tinge.[5]	1. Adjust Sulfur Content: Modify the initial amount of sulfur in the reaction mixture. Higher total sulfur content generally correlates with lower lightness and a shift towards a violet-blue hue.[6][7][8][9] 2. Optimize Oxidation Step: Ensure proper aeration during the second, lower-temperature calcination step (around 500°C) to facilitate the oxidation of polysulfides to the S₃⁻ radical.[3] 3. Control Si/Al Ratio: Use aluminosilicate precursors with a Si/Al ratio close to 1, such as Zeolite A or Zeolite X.[4] 4. Choice of Flux: Utilize sodium carbonate as the primary flux for a purer blue hue.
LZ-T02	The XRD analysis of my product shows significant amounts of nepheline.	1. High Si/Al Ratio in Precursors: Aluminosilicate sources with a Si/Al ratio greater than 2 are unfavorable for the formation of the sodalite (lazurite) structure and promote the crystallization of nepheline.[4] 2. Insufficient Reaction Time: Nepheline can be an intermediate phase that is consumed as the reaction proceeds.[4]	1. Select Appropriate Precursors: Use starting materials with a Si/Al ratio of 1 to 1.5, such as kaolin or specific zeolites (Zeolite A, Zeolite X).[4] 2. Increase Calcination Duration: Extend the heating time at the optimal temperature (e.g., 800°C) to allow for the complete conversion of nepheline to lazurite.[4]
LZ-T03	The yield of lazurite is low, and the product is pale.	1. Poor Homogenization of Reactants: Uneven mixing of the precursors can lead to localized areas of non-optimal stoichiometry. 2. Suboptimal Temperature: The reaction temperature may be too low for efficient conversion or too high, leading to the decomposition of the desired chromophores.[10] 3. Insufficient Reducing Agent: In calcination methods, a carbon source is necessary to create a reducing atmosphere in the initial high-temperature stage.[4]	1. Thorough Grinding and Mixing: Ensure the reactant mixture is finely ground and homogenized to a uniform powder.[11] 2. Optimize Calcination Temperature: For the initial reduction step, a temperature of 750-800°C is often optimal.[3][4] 3. Ensure Adequate Reducing Agent: Include an appropriate amount of a carbon source, such as activated carbon or bitumen, in the initial mixture.[4][11]
LZ-T04	My synthetic lazurite is difficult to purify and contains residual salts.	1. Inadequate Washing: Insufficient washing after synthesis will leave soluble byproducts, such as sodium sulfate, mixed with the final product.[3] 2. Formation of Insoluble Impurities: The reaction may have produced other insoluble silicate phases that are difficult to separate by simple washing.	1. Thorough Washing Protocol: Wash the crude product multiple times with deionized water until the filtrate is free of dissolved ions. The use of ethanol for washing has also been reported.[10] 2. Optimize Synthesis Conditions: Focus on achieving a pure lazurite phase during synthesis to minimize the formation of other insoluble minerals, primarily by controlling the Si/Al ratio.[4]

Frequently Asked Questions (FAQs)

Q1: What is the ideal Si/Al ratio for lazurite synthesis, and why is it important?

A1: The ideal Si/Al ratio for the synthesis of lazurite is approximately 1. This is because the crystal structure of lazurite, which is a member of the sodalite group, is an aluminosilicate framework with a 1:1 ratio of aluminum to silicon.[11] Using precursors with a Si/Al ratio close to 1, such as Zeolite A, promotes the formation of the desired sodalite structure.[4] High Si/Al ratios (e.g., >2) are known to favor the formation of undesired phases like nepheline.[4]

Q2: What is the role of the different sulfur species (S₃⁻, S₂⁻, SO₄²⁻) in determining the color of synthetic lazurite?

A2: The color of lazurite is primarily determined by the presence of different sulfur radical anions encapsulated within the aluminosilicate cages of its structure. The trisulfur radical anion (S₃⁻) is the main chromophore responsible for the characteristic deep blue color.[1][2] The disulfide radical anion (S₂⁻) can impart a yellow hue, and its presence can lead to a greenish-blue final product.[1][2] Sulfate anions (SO₄²⁻) are also typically present within the structure but do not contribute to the blue color.[6][7][8][9] The final color of the synthetic product depends on the relative proportions of these sulfur species, which are controlled by the synthesis conditions, particularly the oxidation and reduction steps.[1]

Q3: Can lazurite be synthesized via a hydrothermal route?

A3: Yes, hydrothermal synthesis is a viable method for producing crystalline materials like lazurite. This method involves heating the precursor materials in an aqueous solution within a sealed pressure vessel, known as an autoclave.[12][13] For lazurite, this would typically involve a reactive aluminosilicate gel and a sulfur source heated to temperatures above 100°C at pressures greater than 1 atm.[12] This method allows for excellent control over crystallinity and particle size. While detailed protocols for the hydrothermal synthesis of lazurite are less common in the literature than calcination methods, the general principles of hydrothermal synthesis of zeolites and other silicates are applicable.[12][14]

Q4: My lazurite pigment fades or changes color when mixed with certain media. Why does this happen?

A4: Synthetic lazurite (ultramarine) is sensitive to acidic environments. The loss of color is due to the breakdown of the sodalite cage structure in the presence of acid.[15] This breakdown allows the sulfur chromophore (S₃⁻) to react, leading to its de-radicalization and a loss of the blue color, often with the release of hydrogen sulfide gas.[15][16] This phenomenon is sometimes referred to as "ultramarine sickness."[15] Therefore, it is crucial to use synthetic lazurite in neutral or alkaline media.

Q5: How can I distinguish between natural and synthetic lazurite?

A5: Several analytical techniques can be used to differentiate between natural and synthetic lazurite. Natural lazurite, derived from lapis lazuli, often contains accessory minerals such as calcite, pyrite, and diopside, which can be detected by techniques like X-ray Diffraction (XRD) and Scanning Electron Microscopy with Energy-Dispersive X-ray Spectroscopy (SEM-EDS).[17][18] Synthetic ultramarine, on the other hand, is generally purer and has smaller, more uniform particles.[16] While their fundamental chemical composition is similar, subtle differences in elemental composition and the absence of certain trace minerals can be indicative of a synthetic origin.[19][20]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the synthesis of lazurite based on the calcination method.

Table 1: Typical Reactant Ratios for Calcination Synthesis

Precursor	Source Material	Ratio (by weight)	Reference
Aluminosilicate	Kaolin (activated as metakaolin)	100 parts	[11]
Flux / Sodium Source	Anhydrous Sodium Carbonate	100 parts	[11]
Sulfur Source	Sulfur	60 parts (initial) + 30 parts (second stage)	[11]
Reducing Agent	Bitumen Emulsion	12 parts	[11]
Aluminosilicate	Reservoir Silts (<2 µm fraction)	1 part	[4]
Flux + Sulfur Source	Sodium Carbonate + Sulfur (1:1 wt. ratio)	1.5 parts	[4]
Reducing Agent	Activated Carbon	0.2 parts	[4]

Table 2: Key Synthesis Parameters for Calcination Method

Parameter	Value	Purpose	Reference
Reduction Stage Temperature	750 - 800 °C	Formation of the aluminosilicate framework and reduction of sulfur.	[3][4][11]
Reduction Stage Duration	4 - 8 hours	To ensure complete reaction and formation of the intermediate "green ultramarine".	[4][11]
Oxidation Stage Temperature	500 °C	Oxidation of polysulfides to form the blue S₃⁻ chromophore.	[3][11]
Oxidation Stage Duration	2 hours	To fully develop the blue color.	[11]
Atmosphere (Reduction)	Reducing (limited air ingress)	To facilitate the formation of sulfide and polysulfide species.	[11]
Atmosphere (Oxidation)	Oxidizing (air permitted)	To promote the formation of the S₃⁻ radical.	[11]

Experimental Protocols

Protocol 1: Calcination Synthesis of Lazurite from Kaolin

This protocol is adapted from established methods for producing high-quality synthetic lazurite.[11]

• Pre-treatment of Kaolin: Heat kaolin (china clay) in a furnace at 600°C overnight to produce activated metakaolin. Allow it to cool in a desiccator before use.

• Preparation of Reactant Mixture:

  • In an agate pestle and mortar, combine 100 parts by weight of the activated metakaolin, 100 parts of anhydrous sodium carbonate, 60 parts of sulfur powder, and 12 parts of a carbon source (e.g., bitumen emulsion or finely ground activated charcoal).

  • Grind the mixture thoroughly for at least 20 minutes until a homogeneous, pale-colored powder is achieved.

• Pelletization (Optional but Recommended): Compress the powder mixture into small pellets to ensure better contact between reactants and more uniform heating.

• Reduction Stage (First Calcination):

  • Place the powder or pellets in a covered ceramic crucible to limit air ingress.

  • Heat the crucible in a furnace to 750°C and hold for 4 hours.

  • After this period, turn off the furnace and allow the sample to cool to 500°C.

• Oxidation Stage (Second Calcination):

  • Once the furnace has cooled to 500°C, open the furnace to permit air ingress.

  • Introduce an additional 30 parts by weight of sulfur to the crucible.

  • Hold the temperature at 500°C for an additional 2 hours.

• Cooling and Purification:

  • Turn off the furnace and allow the crucible to cool to room temperature.

  • The resulting product will be dark blue pellets or a sintered cake.

  • Grind the crude product into a fine powder.

  • Wash the powder repeatedly with deionized water, using filtration or centrifugation to separate the solid product. Continue washing until the wash water is clear and has a neutral pH.

  • Dry the purified lazurite powder in an oven at 105-120°C.

Visualizations

Caption: Workflow for the calcination synthesis of pure lazurite.

Caption: Relationship between sulfur species and final product color.

References

• 1. imeko.info [imeko.info]
• 2. researchgate.net [researchgate.net]
• 3. Ultramarine - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Ultramarine Blue Pigment, Synthetic [mccrone.com]
• 6. Colorimetry Characteristics and Influencing Factors of Sulfur-Rich Lapis Lazuli [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. scilit.com [scilit.com]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. US7632347B2 - Ultramarine pigment synthesis process - Google Patents [patents.google.com]
• 11. A Systematic Examination of Colour Development in Synthetic Ultramarine According to Historical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Hydrothermal synthesis - Wikipedia [en.wikipedia.org]
• 13. Hydrothermal synthesis method | TAIRUS [tairus-gems.com]
• 14. gemgazette.com [gemgazette.com]
• 15. Paint Components | Synthetic Ultramarine Blue degradation phenomena |Modern Paint Damage Atlas [modernpaintdamageatlas.nl]
• 16. naturalpigments.com [naturalpigments.com]
• 17. files.core.ac.uk [files.core.ac.uk]
• 18. pos.sissa.it [pos.sissa.it]
• 19. Characterization of lapis lazuli and corresponding purified pigments for a provenance study of ultramarine pigments used in works of art - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Correcting for matrix effects in XRF analysis of lapis lazuli

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing X-ray Fluorescence (XRF) spectroscopy for the elemental analysis of lapis lazuli. The complex and heterogeneous nature of this semi-precious stone presents unique challenges, primarily due to matrix effects, which can significantly impact the accuracy of quantitative results. This guide offers detailed methodologies and correction strategies to mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the XRF analysis of lapis lazuli?

A1: Matrix effects in XRF refer to the influence of the sample's overall composition (the "matrix") on the intensity of the fluorescent X-rays emitted by the elements of interest (analytes). In lapis lazuli, a heterogeneous mixture of minerals, these effects are particularly pronounced. The primary components include lazurite ((Na,Ca)₈(AlSiO₄)₆(S,SO₄,Cl)₂), calcite (CaCO₃), pyrite (FeS₂), and various silicates.[1][2] The presence of these varying minerals can cause both absorption and enhancement effects. For instance, heavier elements in the matrix can absorb the characteristic X-rays of lighter analytes, leading to underestimation of their concentrations. Conversely, fluorescence from one element can excite another, causing an overestimation.

Q2: Why is sample preparation critical for accurate XRF analysis of lapis lazuli?

A2: Proper sample preparation is the first and one of the most crucial steps in minimizing matrix effects.[3] Due to the inherent heterogeneity of lapis lazuli, analyzing a raw, unprepared surface will likely yield results that are not representative of the bulk composition.[1] Inhomogeneities in mineral distribution, particle size, and surface roughness can all introduce significant errors.[3][4] Creating a homogeneous sample through methods like pulverization and pressing into a pellet or fusion into a glass bead ensures that the X-ray beam interacts with a uniform and representative sample volume, which is essential for accurate and reproducible quantitative analysis.[3][5]

Q3: What are the common methods to correct for matrix effects in lapis lazuli analysis?

A3: Several methods can be employed to correct for matrix effects in the XRF analysis of lapis lazuli. The choice of method often depends on the available instrumentation, software capabilities, and the specific analytical requirements. Common approaches include:

• Fundamental Parameters (FP) Method: This is a standardless quantification method that uses theoretical equations to calculate elemental concentrations based on fundamental physical principles of X-ray interactions with matter.[6][7][8] It requires knowledge of the XRF spectrometer's geometry and detector characteristics. The FP method can be highly effective for complex matrices like lapis lazuli, especially when a large suite of standards is not available.[7]

• Compton Scattering Correction (or Rayleigh-to-Compton Ratio): This method utilizes the scattered X-rays from the sample as an internal standard to correct for matrix absorption effects.[6][9][10] The intensity of Compton scattered X-rays is inversely proportional to the average atomic number of the sample matrix.[6] This technique is particularly useful for powdered geological samples and can be combined with the FP method for enhanced accuracy.[6]

• Empirical Correction Methods: These methods rely on a suite of well-characterized standards with matrices similar to the unknown samples. Mathematical models, such as linear regression, are used to establish relationships between the measured X-ray intensities and the elemental concentrations, accounting for inter-element effects.[11][12]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor reproducibility of results	1. Sample heterogeneity.2. Inconsistent sample preparation (e.g., varying pellet thickness or density).[13]3. Analysis of a rough or uneven surface.	1. Ensure the sample is finely pulverized and homogenized before analysis.2. For pressed pellets, use a hydraulic press to ensure consistent compaction and surface flatness.[3]3. Consider the fusion bead method for maximum homogeneity.[3]
Inaccurate quantification of light elements (e.g., Na, Al, Si)	1. Absorption of low-energy fluorescent X-rays by the sample matrix.2. Particle size effects in powdered samples (larger particles can absorb the fluorescence of lighter elements).3. Use of an inappropriate or overly thick protective film over the sample cup.[4]	1. Employ a correction method that effectively accounts for absorption, such as the Fundamental Parameters method or Compton scattering correction.2. Grind the sample to a very fine powder (typically < 75 µm).3. Use a thin, low-Z transparent film (e.g., Mylar™) for sample cups and ensure it is taut and wrinkle-free.[4] For the highest sensitivity for light elements, analysis without a film in a vacuum or helium atmosphere is preferable if the instrument allows.[4]
Discrepancies between XRF data and other analytical techniques (e.g., ICP-MS)	1. Uncorrected matrix effects in the XRF data.2. Differences in the volume of the sample analyzed by each technique.3. Incomplete digestion of the sample for ICP-MS analysis.	1. Apply a robust matrix correction method to the XRF data (see FAQs).2. Be mindful that XRF is a surface-sensitive technique, whereas ICP-MS analyzes the bulk composition of the digested sample. Ensure the XRF sample is representative of the bulk.3. Verify the completeness of the acid digestion procedure for ICP-MS.
Overestimation or underestimation of specific elements	1. Spectral peak overlaps from different elements.2. Absorption or enhancement effects from co-existing elements. For example, the presence of iron (from pyrite) can absorb the fluorescence of lighter elements.[13]	1. Use deconvolution software to separate overlapping peaks.2. Implement an appropriate matrix correction method. The Fundamental Parameters method is particularly well-suited for correcting for both absorption and enhancement effects.[8]

Experimental Protocols

Protocol 1: Sample Preparation via Pressed Pellet Method

• Crushing and Pulverization: Break down the raw lapis lazuli sample into smaller fragments using a clean mortar and pestle. Further reduce the particle size by grinding the fragments into a fine, homogeneous powder (ideally < 75 micrometers) using a mechanical agate mill to avoid contamination.

• Binder Addition (Optional but Recommended): For improved pellet stability, mix the powdered sample with a binding agent (e.g., cellulose or a wax binder) in a known ratio (e.g., 5:1 sample to binder by weight). Homogenize the mixture thoroughly.

• Pellet Pressing: Accurately weigh a consistent amount of the powdered mixture (e.g., 5 grams) and transfer it into a pellet die. Use a hydraulic press to apply a consistent pressure (e.g., 10-15 tons) for a set duration (e.g., 1-2 minutes) to form a solid, flat pellet.[3]

• Storage: Store the prepared pellets in a desiccator to prevent moisture absorption.

Protocol 2: Matrix Correction using the Compton Scattering (Internal Standard) Method

• Instrument Calibration: Calibrate the XRF spectrometer using a set of certified reference materials (CRMs) of geological samples with a range of compositions.

• Data Acquisition: Analyze the prepared lapis lazuli pellets under the same instrumental conditions used for the calibration standards. Ensure that the XRF software is configured to measure the intensity of a Compton scatter peak from the X-ray tube source (e.g., Rh Kα or Ag Kα Compton peak).

• Correction Application: The intensity of the analyte's characteristic X-ray peak is ratioed against the intensity of the Compton scatter peak. This ratio is then used in the calibration curve instead of the raw analyte intensity. This normalization helps to compensate for variations in the sample matrix's mass absorption coefficient.[6]

• Quantitative Analysis: Calculate the concentrations of the elements of interest using the established calibration curves.

Data Presentation

Table 1: Hypothetical Elemental Composition of Lapis Lazuli from Different Localities (Weight %)

This table illustrates how quantitative data for lapis lazuli analysis can be structured. The values are for demonstrative purposes only.

Element Oxide	Afghan Lapis Lazuli	Siberian Lapis Lazuli	Chilean Lapis Lazuli
SiO₂	35-45	40-50	30-40
Al₂O₃	25-30	20-25	20-25
Na₂O	10-15	8-12	12-18
CaO	5-10	10-15	1-5
SO₃	3-6	2-5	4-7
FeS₂ (Pyrite)	2-5	<1	1-3
K₂O	<1	<1	<1
Cl	0.5-1.5	0.2-1.0	0.8-2.0

Note: The elemental composition of lapis lazuli can vary significantly.[14][15]

Visualizations

Caption: Workflow for XRF analysis of lapis lazuli with matrix correction.

Caption: Decision logic for applying matrix correction in XRF analysis.

References

• 1. static.horiba.com [static.horiba.com]
• 2. spectroscopyeurope.com [spectroscopyeurope.com]
• 3. Minimizing Matrix Effects in XRF Spectrometry - XRF [xrfscientific.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. resources.rigaku.com [resources.rigaku.com]
• 7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 8. How to Apply the Fundamental Parameters Method to the Quantitative X-ray Fluorescence Analysis of Geological Materials [pubs.sciepub.com]
• 9. Correction of matrix effects via scattered radiation in X-ray fluorescence analysis of samples collected on membrane filters - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. team.cdut.edu.cn [team.cdut.edu.cn]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. iris.unito.it [iris.unito.it]
• 15. Making sure you're not a bot! [opus4.kobv.de]

Sample preparation techniques for obtaining pure lazurite diffraction patterns

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the sample preparation of lazurite for X-ray diffraction (XRD) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in lapis lazuli that can interfere with lazurite XRD patterns?

A1: Lapis lazuli is a rock containing several minerals. The most common impurities that can interfere with the diffraction pattern of lazurite include calcite (CaCO₃), pyrite (FeS₂), diopside (CaMgSi₂O₆), quartz (SiO₂), and other silicate minerals like feldspars and micas.[1][2] These impurities will produce their own diffraction peaks, which can overlap with or obscure the peaks of lazurite, complicating phase identification and quantitative analysis.

Q2: Why is grinding the lapis lazuli sample important for XRD analysis?

A2: Grinding the sample to a fine powder (typically <10 µm) is crucial for obtaining a high-quality diffraction pattern.[3] Proper grinding ensures a random orientation of the crystallites, which is necessary for accurate intensity measurements.[3] Insufficient grinding can lead to preferred orientation, where certain crystallographic planes are over-represented in the diffraction pattern, leading to inaccurate peak intensities.[4] However, over-grinding can also be detrimental, potentially causing amorphization or structural damage to the lazurite crystals.[4][5][6]

Q3: How can I assess the purity of my lazurite sample after purification?

A3: The most effective method for assessing the purity of your lazurite sample is through quantitative phase analysis (QPA) using the Rietveld refinement method on the obtained XRD pattern.[7][8][9] This method involves fitting a calculated diffraction pattern to the experimental data, which allows for the quantification of the weight percentage of each crystalline phase present in the sample.[7][9][10] A high percentage of lazurite and low percentages of impurity phases indicate a successful purification.

Troubleshooting Guide

Problem: My XRD pattern shows strong peaks that I cannot identify, and they are not from lazurite.

• Possible Cause: The sample is likely contaminated with one or more of the common impurities found in lapis lazuli, such as calcite, pyrite, or quartz.

• Solution:

  • Identify the Impurity: Compare the unknown peaks to reference diffraction patterns of common lapis lazuli impurities. The RRUFF™ database is an excellent resource for reference patterns.

  • Apply a Targeted Purification Method:

    • For calcite , use a dilute hydrochloric acid treatment.

    • For pyrite , employ magnetic separation.

    • For silicates with different densities, use heavy liquid separation.

  • Re-run XRD: After the purification step, re-analyze the sample using XRD to confirm the removal of the impurity peaks.

Problem: The relative intensities of my lazurite peaks do not match the reference pattern.

• Possible Cause: This is a classic sign of preferred orientation, where the platy or elongated crystals of lazurite are not randomly oriented in the sample holder. This can be exacerbated by improper sample mounting.

• Solution:

  • Improve Grinding: Ensure the sample is ground to a fine, uniform powder (<10 µm).

  • Use a Zero-Background Sample Holder: These holders can help minimize background noise and sample height displacement errors.

  • Employ a Side-Loading or Back-Loading Technique: These methods of filling the sample holder can reduce preferred orientation by minimizing pressure on the sample surface.

  • Sample Rotation: If your diffractometer is equipped with a sample spinner, using it during data collection can help to average out the orientation of the crystallites.

Problem: My lazurite peaks are very broad, or the baseline of my diffraction pattern is very high.

• Possible Cause:

  • Broad Peaks: This can be due to very small crystallite size, which can be caused by over-grinding the sample. It can also indicate lattice strain.[6]

  • High Baseline: A high background is often indicative of the presence of amorphous material, which can also be a result of excessive grinding.[4]

• Solution:

  • Optimize Grinding Time: Experiment with shorter grinding times to find a balance between achieving random orientation and preserving crystallinity. Hand grinding with a mortar and pestle allows for more control than mechanical grinding.

  • Annealing: In some cases, gentle heating (annealing) of the sample can help to relieve strain and increase crystallite size, resulting in sharper diffraction peaks. However, the stability of lazurite at elevated temperatures should be considered.

Experimental Protocols

Protocol 1: Removal of Calcite using Dilute Acid Treatment

• Sample Preparation: Grind the lapis lazuli sample to a fine powder (< 75 µm) using a mortar and pestle.

• Acid Digestion:

  • Place the powdered sample in a beaker.

  • Slowly add 1M hydrochloric acid (HCl) dropwise while stirring continuously. Effervescence (fizzing) indicates the reaction with calcite.

  • Continue adding acid until the fizzing stops, indicating that all the calcite has reacted.

• Washing and Drying:

  • Allow the solid material to settle.

  • Decant the supernatant liquid.

  • Wash the remaining solid with deionized water several times until the pH of the wash water is neutral.

  • Dry the purified powder in an oven at a low temperature (e.g., 60°C) to avoid any thermal decomposition.

Protocol 2: Separation of Silicates using Heavy Liquid Separation

Standard Operating Procedure based on Sodium Polytungstate (SPT) or Lithium Metatungstate (LMT) protocols.[11][12][13][14][15]

• Sample Preparation: The sample should be a fine, dry powder, free of calcite.

• Heavy Liquid Preparation: Prepare a heavy liquid solution (e.g., sodium polytungstate) with a density between that of lazurite (approx. 2.4 g/cm³) and the denser silicate impurities (e.g., diopside, approx. 3.3 g/cm³). A starting density of 2.7 g/cm³ is recommended.

• Separation:

  • Add the powdered sample to a separatory funnel containing the heavy liquid.

  • Stir the mixture vigorously to ensure all particles are wetted by the liquid.

  • Allow the mixture to stand undisturbed for several hours. The denser minerals will sink to the bottom, while the lighter lazurite will float.

• Fraction Collection:

  • Carefully drain the sunken heavy mineral fraction from the bottom of the separatory funnel.

  • Collect the floating lazurite fraction from the top.

• Washing and Drying: Thoroughly wash both fractions with deionized water to remove all traces of the heavy liquid and then dry the samples.

Protocol 3: Removal of Pyrite using Magnetic Separation

• Sample Preparation: Ensure the sample is a dry powder.

• Separation:

  • Spread the powder in a thin layer on a piece of paper.

  • Pass a strong rare-earth magnet (e.g., a neodymium magnet) wrapped in a plastic bag or another piece of paper over the sample.[16]

  • Pyrite is weakly magnetic and will be attracted to the magnet, separating it from the non-magnetic lazurite.[17]

  • Repeat the process several times to ensure maximum removal of pyrite.

Quantitative Data Summary

The effectiveness of each purification step can be quantitatively assessed by performing Rietveld refinement on the XRD data. The following table provides a hypothetical but realistic example of the results that could be obtained.

Sample Stage	Lazurite (wt%)	Calcite (wt%)	Pyrite (wt%)	Quartz (wt%)	Other Silicates (wt%)
Raw Lapis Lazuli	45	30	15	5	5
After Acid Treatment	65	<1	22	7	6
After Magnetic Separation	75	<1	<1	15	9
After Heavy Liquid Sep.	>95	<1	<1	<2	<1

Experimental Workflow and Logic Diagrams

Caption: A generalized workflow for the purification of lazurite from lapis lazuli for XRD analysis.

Caption: A decision tree to guide the selection of purification methods based on initial XRD results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. icdd.com [icdd.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rruff.net [rruff.net]
• 8. Quantitative analysis using Rietveld refinement [crystalimpact.com]
• 9. saimm.co.za [saimm.co.za]
• 10. Phase Quantification Using XRD | Malvern Panalytical [malvernpanalytical.com]
• 11. dep.nj.gov [dep.nj.gov]
• 12. inquisitiverockhopper.wordpress.com [inquisitiverockhopper.wordpress.com]
• 13. US6390395B1 - Heavy liquids for use in separation processes - Google Patents [patents.google.com]
• 14. d-nb.info [d-nb.info]
• 15. geo.arizona.edu [geo.arizona.edu]
• 16. Preparation of pyrite concentrate powder from the Thackaringa mine for quantitative phase analysis using X-ray diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Magnetic Separation of Pyrite - 911Metallurgist [911metallurgist.com]

Identifying and mitigating thermal damage to lazurite during analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating thermal damage to lazurite during analysis.

Frequently Asked Questions (FAQs)

Q1: What is thermal damage in the context of lazurite analysis?

A1: Thermal damage to lazurite refers to alterations in its chemical structure, and consequently its spectral properties and color, due to excessive heat generated during analytical procedures. The primary cause of its blue color, the trisulfur radical anion (S₃⁻), can be oxidized at elevated temperatures, leading to a fading or change in color.[1] Additionally, the aluminosilicate framework of lazurite can undergo expansion and distortion at high temperatures.[1][2][3]

Q2: Which analytical techniques are most likely to cause thermal damage to lazurite?

A2: Techniques that employ focused, high-energy sources are the most common culprits for inducing thermal damage in lazurite. Raman spectroscopy, which utilizes a focused laser, is a primary concern. Sample preparation for techniques like Fourier-transform infrared (FTIR) spectroscopy, which may involve grinding, can also generate localized heat.

Q3: What are the visible or spectral signs of thermal damage to lazurite?

A3: Visual signs of thermal damage can include a change in color, often a fading of the characteristic blue hue, or in severe cases, localized burning or discoloration on the sample's surface.[4][5] Spectrally, in Raman analysis, thermal degradation may manifest as a broad fluorescence background or the appearance of broad peaks around 1300-1360 cm⁻¹, which can indicate the breakdown of the material.[4] In other spectroscopic methods, changes in peak positions, broadening of peaks, or the disappearance of characteristic peaks can indicate structural alterations due to heat.

Q4: Can heating ever be beneficial in the analysis of lapis lazuli?

A4: In some contexts, heating is a deliberate step. For instance, studies have shown that heating lapis lazuli can intensify its blue color.[6] However, for analytical purposes where the goal is to characterize the sample in its native state, unintentional heating is considered damage.

Troubleshooting Guides

Raman Spectroscopy

Issue: Sample shows signs of burning or discoloration under the laser.

• Cause: The laser power density is too high, causing localized heating that damages the lazurite.

• Solution:

  • Immediately reduce the laser power. For sensitive pigments like lazurite, it is advisable to start with the lowest possible power setting and gradually increase it until a satisfactory signal is obtained. A laser power below 5 mW is often recommended for pigment analysis.[4][7]

  • If the signal-to-noise ratio is poor at low power, increase the acquisition time or the number of accumulations.

  • Defocus the laser beam slightly. This will distribute the laser power over a larger area, reducing the power density.

  • Consider using a different laser wavelength. While longer wavelengths (e.g., 785 nm) can reduce fluorescence, they may also be absorbed more, leading to heating.[8] A shorter wavelength laser might be less damaging in some cases.

Issue: The Raman spectrum shows a high fluorescence background, obscuring the characteristic lazurite peaks.

• Cause: The sample may be fluorescing, which can be exacerbated by laser-induced heating.

• Solution:

  • Switch to a longer wavelength excitation laser (e.g., 785 nm or 852 nm) if available, as this often helps to reduce fluorescence.[9]

  • Employ a low-temperature stage to cool the sample. Cooling can reduce thermal motion and sometimes quench fluorescence, while also sharpening Raman peaks.[2][6]

  • If possible, use a UV excitation laser, which can lead to less thermal degradation and a better signal-to-noise ratio in some cases.[10]

FTIR Spectroscopy

Issue: FTIR spectra show poor resolution, sloped baselines, or broadened peaks.

• Cause: While not direct thermal damage from the instrument, these issues can arise from improper sample preparation, which can itself be a source of heat. Excessive grinding can cause thermal changes, and large particle sizes can lead to scattering effects that distort the spectrum.[11]

• Solution:

  • KBr Pellet Method: When grinding the lazurite sample with KBr, do so gently and in small batches to minimize heat generation. For highly sensitive samples, consider grinding under acetone in a refrigerated area (e.g., at 4°C) to dissipate heat and prevent structural changes.[12] Ensure the final particle size is less than 2 µm to reduce scattering.[12]

  • Attenuated Total Reflectance (ATR): Consider using an ATR-FTIR accessory. This method requires minimal sample preparation, often just placing the powdered sample onto the ATR crystal, thereby avoiding potential thermal degradation from extensive grinding.[13]

X-ray Diffraction (XRD)

Issue: Concern about potential sample alteration due to temperature changes during XRD analysis.

• Cause: While standard XRD instruments do not typically generate enough heat to damage lazurite, environmental factors or specialized high-temperature setups can be a concern.

• Solution:

  • For standard analysis, ensure the instrument is in a temperature-controlled room.

  • If conducting non-ambient XRD, utilize a heating/cooling stage to precisely control the sample temperature and prevent unwanted thermal excursions.[14][15] These stages allow for analysis at sub-ambient temperatures, which can help preserve the integrity of heat-sensitive samples.

Data Presentation

Table 1: Recommended Laser Power Settings for Raman Analysis of Lazurite

Laser Wavelength	Recommended Power at Sample	Notes
514.5 nm	< 5 mW	Commonly used, but be cautious of fluorescence.[4][7]
532 nm	< 5 mW	Good for general pigment identification.[10]
638 nm	< 5 mW	Alternative visible laser to mitigate fluorescence.[10]
785 nm	< 25 mW	Often reduces fluorescence but may increase heating.[16] Start low.
852 nm	Variable	Can provide different spectral information and may be less damaging.[9]

Table 2: Thermal Behavior of Lazurite

Temperature Range	Observed Effect	Reference
Below 450 °C	Reversion of structural changes	[1][2][3]
550–650 °C	Framework expansion	[1][2][3]
650–750 °C	Cell distortion	[1][2][3]
High Temperatures	Oxidation of S₃⁻ chromophore, leading to color fading	[1][2][3]

Experimental Protocols

Protocol 1: Mitigating Thermal Damage in Raman Spectroscopy

• Initial Setup:

  • Select the appropriate laser for the analysis. If fluorescence is anticipated, a longer wavelength laser (e.g., 785 nm) may be preferable.

  • Ensure the spectrometer is calibrated.

• Sample Focusing:

  • Place the lazurite sample on the microscope stage.

  • Using a low-power objective, bring the sample into focus.

• Laser Power Adjustment:

  • Set the laser power to its lowest setting (typically 1% or less of the maximum).

  • Begin a live spectrum acquisition.

  • Gradually increase the laser power until the characteristic lazurite peaks (e.g., around 548 cm⁻¹) are visible with an acceptable signal-to-noise ratio, ensuring the power at the sample remains low (ideally < 5 mW).

• Acquisition:

  • If the signal is weak, increase the integration time and/or the number of accumulations rather than further increasing the laser power.

  • Continuously monitor the sample visually for any signs of discoloration or burning.

• Troubleshooting:

  • If damage is observed, immediately reduce the laser power and consider defocusing the laser slightly to decrease power density.

Protocol 2: Low-Impact Sample Preparation for FTIR Spectroscopy (KBr Pellet)

• Environment:

  • Perform the grinding process in a cool, dry environment. For maximum protection against thermal and structural changes, work in a refrigerated area (4°C).[12]

• Grinding:

  • Weigh approximately 1-2 mg of the lazurite sample and about 200 mg of dry, spectroscopy-grade KBr.

  • Gently grind the lazurite sample in an agate mortar to a fine powder.

  • Add the KBr to the mortar and mix thoroughly with the sample by gentle grinding. If using a refrigerated environment, add a small amount of acetone to help dissipate heat.[12]

• Pellet Pressing:

  • Transfer the mixture to a pellet die.

  • Apply pressure using a hydraulic press according to the manufacturer's instructions to form a transparent pellet.

• Analysis:

  • Promptly place the pellet in the FTIR spectrometer and acquire the spectrum to minimize moisture absorption by the KBr.

Visualizations

Caption: Raman analysis workflow to minimize thermal damage.

Caption: Causes and effects of thermal damage in lazurite analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. The effect of low temperature on the Raman spectra of calcium-rich sulfates on Mars | Annals of Glaciology | Cambridge Core [cambridge.org]
• 3. researchgate.net [researchgate.net]
• 4. Thermal degradation of organic material by portable laser Raman spectrometry | International Journal of Astrobiology | Cambridge Core [cambridge.org]
• 5. quora.com [quora.com]
• 6. lpi.usra.edu [lpi.usra.edu]
• 7. Controlled sample environment for studying solid–gas interactions by in situ powder X-ray diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. You are being redirected... [stellarnet.us]
• 9. Unlocking the Secrets of Historical Pigments with Raman Spectroscopy – Heritage Science Group [hsg.ino.cnr.it]
• 10. mdpi.com [mdpi.com]
• 11. Quantitative Mineral Analysis by FTIR Spectroscopy | The Infrared and Raman Discussion Group [irdg.org]
• 12. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 13. drawellanalytical.com [drawellanalytical.com]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. icpms.cz [icpms.cz]
• 16. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

Resolving peak overlap in XRD patterns of lazurite and associated minerals

Technical Support Center: Lazurite XRD Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with X-ray Diffraction (XRD) analysis of lazurite and its associated minerals. Particular focus is given to resolving the common issue of overlapping diffraction peaks.

Frequently Asked Questions (FAQs)

Q1: What are the common minerals found with lazurite that cause XRD peak overlap?

Lazurite is the primary mineral component of the rock lapis lazuli. During analysis, its diffraction pattern is often superimposed with peaks from associated minerals. The most common of these are calcite (CaCO₃) and pyrite (FeS₂). Additionally, other feldspathoid minerals of the sodalite group, such as haüyne and sodalite, can be present and cause significant peak overlap.

Q2: Which specific XRD peaks of lazurite, calcite, and pyrite are known to overlap?

Peak overlap is highly dependent on the specific crystal structures and the radiation used (most commonly Cu Kα). The primary diffraction peaks for each mineral can be very close to one another in the 2θ range. For example, the most intense peak of calcite is very prominent and can obscure nearby peaks from other minerals present in smaller quantities. The table below lists the most intense diffraction peaks for lazurite, calcite, and pyrite to help identify potential overlaps.

Q3: How can I improve my XRD data collection to better resolve overlapping peaks?

Optimizing data acquisition parameters is a critical first step. Consider the following adjustments:

• Slower Scan Speed/Longer Collection Time: Increasing the time spent collecting data at each step will improve the signal-to-noise ratio, making weak peaks more distinguishable.

• Smaller Step Size: A smaller 2θ step size increases the number of data points across each peak, providing a better-defined peak profile that is easier to model with fitting software.

• High-Resolution Optics: Using finer slits or a monochromator can reduce instrumental broadening, resulting in sharper peaks that are less likely to overlap.

Q4: What is peak deconvolution (or profile fitting) and how can it help separate overlapping peaks?

Peak deconvolution, also known as profile fitting, is a mathematical procedure used to separate overlapping peaks in a diffraction pattern. The process involves fitting individual mathematical functions (like Gaussian, Lorentzian, or Voigt functions) to the experimental data. Each function represents a single diffraction peak. By modeling the entire cluster of overlapping peaks as a sum of these individual peak functions, the software can determine the precise 2θ position, intensity, and width of each contributing peak, even when they are not visually resolved. This technique is invaluable for semi-quantitative analysis and for obtaining accurate peak positions for lattice parameter calculations.

Q5: What is Rietveld refinement and how is it used for quantitative analysis of mineral mixtures like lapis lazuli?

Rietveld refinement is a powerful technique that analyzes the entire diffraction pattern, not just individual peaks.[1] Instead of fitting peaks empirically, it refines a calculated diffraction pattern based on crystal structure models for each phase present in the sample until it matches the observed data.[2] This whole-pattern fitting approach is particularly effective for complex mixtures with severe peak overlap because it uses the structural information of each phase to constrain the fit. The primary output of a successful Rietveld refinement is the scale factor for each mineral phase, which is directly proportional to its weight fraction in the mixture. This makes it the gold standard for accurate quantitative phase analysis (QPA) of multiphase materials like lazurite-bearing rocks.

Q6: Are there sample preparation techniques that can help minimize peak overlap issues?

While sample preparation cannot change the inherent positions of diffraction peaks, proper technique is crucial for obtaining high-quality data amenable to deconvolution. The goal is to produce a powder with a random orientation of crystallites. Gentle grinding, for example with a McCrone mill, is recommended to reduce particle size to <10 µm without damaging the crystal lattice. This minimizes preferred orientation, a phenomenon where non-random crystallite orientation alters peak intensities, which can complicate the analysis of overlapping peaks, especially during Rietveld refinement.

Data Presentation

The following table summarizes the principal diffraction peaks for lazurite, calcite, and pyrite, assuming common Cu Kα radiation (λ = 1.5406 Å). This data is essential for identifying potential regions of peak overlap in your experimental pattern.

Mineral Name	RRUFF ID	Ideal Chemical Formula	Crystal System	Space Group	2θ (°)	d-spacing (Å)	Relative Intensity (%)
Lazurite	R060412	(Na,Ca)₈(AlSiO₄)₆(SO₄,S,Cl)₂	Isometric	P-43n	23.75	3.743	100
33.68	2.659	40
41.79	2.160	30
53.07	1.724	35
Calcite	R050048	CaCO₃	Rhombohedral	R-3c	29.41	3.035	100
39.42	2.284	18
43.16	2.094	18
47.50	1.913	20
48.51	1.875	20
Pyrite	R070692	FeS₂	Isometric	Pa-3	33.08	2.704	75
37.12	2.420	60
40.78	2.211	40
56.25	1.634	80
59.00	1.564	40

Data sourced from the RRUFF™ Project database. Note that 2θ positions can shift slightly due to solid solution and instrumental factors.

Experimental Protocols

Methodology 1: Peak Deconvolution / Profile Fitting

This protocol outlines a general workflow for separating overlapping peaks using profile fitting software (e.g., Origin, Fityk, X'Pert HighScore).

• Data Import: Load your experimental XRD data (typically a two-column format of 2θ vs. Intensity) into the software.

• Baseline Correction: Apply a baseline correction to remove the background signal. A low-order polynomial or an interpolated baseline is usually sufficient.

• Peak Selection: Identify the region of interest containing the overlapping peaks. Manually or automatically select the number of peaks you expect to be present in the cluster.

• Function Selection: Choose a peak profile function. The Pseudo-Voigt or Voigt functions are generally recommended as they can model the mixture of Gaussian (strain) and Lorentzian (size) broadening effects present in diffraction peaks.

• Initial Fit: Perform an initial fitting iteration. The software will place peaks based on your selection and attempt to fit them to the data.

• Refine Parameters: Manually adjust the initial peak positions, widths (FWHM), and heights to better match the experimental curve. This helps the algorithm find the global minimum.

• Iterative Fitting: Run the non-linear least squares fitting algorithm until convergence is achieved (i.e., the chi-squared value is minimized and stable).

• Evaluate Fit Quality: Examine the residual plot (the difference between the experimental data and the fitted curve). A good fit will show a random distribution of residuals around zero.

• Extract Data: Once the fit is satisfactory, extract the parameters for each individual peak, including its precise 2θ position, integrated intensity (area), and FWHM.

Methodology 2: Quantitative Phase Analysis via Rietveld Refinement

This protocol provides a generalized workflow for performing Rietveld refinement for quantitative analysis using specialized software (e.g., GSAS-II, FullProf, TOPAS).

• Data Input: Load the experimental powder diffraction data.

• Phase Identification: Identify all crystalline phases present in the sample using a search/match database (e.g., COD, ICSD).

• Load Crystal Structures: Import the crystallographic information files (CIFs) for each identified phase (lazurite, calcite, pyrite, etc.). These files contain the essential crystal structure information (space group, atomic positions) required for the refinement.

• Initial Parameter Setup:

  • Background: Model the background using a suitable function (e.g., a Chebyshev polynomial with 6-12 coefficients).

  • Scale Factors: Set initial scale factors for each phase.

  • Instrumental Profile: Refine the instrumental parameters (e.g., U, V, W Caglioti parameters) using a standard reference material like LaB₆ or refine them as part of the process.

• Sequential Refinement: Refine the model parameters in a logical sequence. A common strategy is:

  • Step 1: Refine the scale factors and background parameters.

  • Step 2: Refine the unit cell parameters for all phases.

  • Step 3: Refine the peak shape parameters (e.g., Gaussian and Lorentzian components) to model crystallite size and microstrain broadening.

  • Step 4: If necessary, refine atomic coordinates and isotropic displacement parameters (thermal factors).

  • Step 5: If preferred orientation is suspected, apply a correction model (e.g., March-Dollase).

• Check for Convergence: After each refinement cycle, check the goodness-of-fit indicators (e.g., Rwp, GOF, Chi²). A good refinement is indicated by a low Rwp value and a GOF value approaching 1.

• Final Result: Once the refinement has converged and the difference plot shows only random noise, the final weight percentages of each phase are calculated from their refined scale factors.

Visualizations

Caption: Workflow for resolving peak overlap in XRD patterns.

References

• 1. scispace.com [scispace.com]
• 2. youtube.com [youtube.com]

Improving signal-to-noise ratio in spectroscopic analysis of lazurite

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the signal-to-noise ratio (SNR) during the spectroscopic analysis of lazurite.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of a low signal-to-noise ratio in the spectroscopic analysis of lazurite?

A low signal-to-noise ratio in spectroscopic analysis of lazurite can stem from several factors, broadly categorized into sample preparation, instrument parameters, and data processing. Common issues include improper sample concentration, incorrect particle size, suboptimal instrument settings (e.g., laser power, acquisition time), fluorescence interference (especially in Raman spectroscopy), and inappropriate data handling.

Q2: Which spectroscopic techniques are most suitable for lazurite analysis?

Raman spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Laser-Induced Breakdown Spectroscopy (LIBS) are all powerful techniques for analyzing lazurite. Raman spectroscopy is particularly sensitive to the sulfur species that give lazurite its characteristic blue color. FTIR is excellent for identifying the silicate framework and associated functional groups. LIBS is a rapid elemental analysis technique that can provide the elemental composition of the mineral.

Q3: How does the particle size of the lazurite sample affect the signal in FTIR analysis?

Particle size is a critical factor in FTIR analysis, especially when using transmission methods like KBr pellets. For accurate quantitative analysis, it is recommended to reduce the particle size to less than 2.5 µm.[1] Particles larger than the wavelength of the incident infrared radiation can cause scattering, leading to a sloping baseline and broadened peaks.[1] However, for Attenuated Total Reflectance (ATR)-FTIR, some studies on minerals suggest that the most intense spectra can be obtained from the 2-4 µm particle size fraction.[2]

Q4: Can the choice of laser wavelength in Raman spectroscopy impact the signal from lazurite?

Yes, the choice of laser wavelength is crucial. Lazurite can exhibit a resonance Raman effect, where the signal intensity is significantly enhanced when the excitation laser wavelength is close to an electronic absorption band of the chromophore (the S₃⁻ radical anion in the case of lazurite).[3] For example, using a 532 nm or 638 nm laser can produce a resonance effect, leading to a much stronger signal for the characteristic sulfur bands compared to a 785 nm or 1064 nm laser.[3]

Q5: What is a cosmic ray artifact in Raman spectroscopy and how can it be removed?

Cosmic rays are high-energy particles that can strike the CCD detector during spectral acquisition, creating sharp, narrow spikes in the spectrum that are not related to the sample. These artifacts can be mistaken for real peaks or obscure underlying signals. Most modern Raman software includes algorithms to remove cosmic rays, often by comparing two consecutive spectra and identifying non-recurring sharp peaks.

Troubleshooting Guides

Low Signal-to-Noise Ratio in FTIR Analysis

Symptom	Possible Cause	Suggested Solution
Weak absorbance peaks and high noise level	Insufficient sample concentration in KBr pellet.	Increase the sample concentration. A concentration of approximately 0.25% to 1% of the sample in KBr is generally recommended.[1][4]
Poor contact between the sample and the ATR crystal.	Ensure the sample is finely powdered and apply sufficient, even pressure to achieve good contact.
Sloping or curved baseline	Incorrect particle size (too large), causing scattering.	Grind the sample to a finer powder, ideally less than 2.5 µm.[1]
Moisture in the KBr pellet.	Dry the KBr thoroughly before use and prepare the pellet in a low-humidity environment.[5]
Broad, poorly resolved peaks	Inhomogeneous sample-KBr mixture.	Ensure the sample and KBr are mixed thoroughly and uniformly.
Instrument misalignment or dirty optics.	Perform instrument diagnostics and clean the optical components as per the manufacturer's instructions.

Low Signal-to-Noise Ratio in Raman Analysis

Symptom	Possible Cause	Suggested Solution
Weak Raman signal	Suboptimal laser excitation wavelength.	If possible, use a laser with a wavelength that induces a resonance Raman effect for lazurite (e.g., 532 nm or 638 nm).[3]
Low laser power.	Increase the laser power at the sample. Be cautious not to damage the sample; perform a power test on a non-critical area first.[6]
Short acquisition time or too few accumulations.	Increase the acquisition time or the number of spectral accumulations to improve the signal-to-noise ratio.[6][7]
High background noise (fluorescence)	Fluorescence from the sample or impurities.	If possible, switch to a longer wavelength laser (e.g., 785 nm or 1064 nm) to reduce fluorescence.[3] Alternatively, photobleaching the sample by exposing it to the laser for a period before acquisition can sometimes reduce fluorescence.[6]
Sharp, narrow spikes in the spectrum	Cosmic ray artifacts.	Utilize the cosmic ray removal function in your spectroscopy software. This often involves acquiring at least two spectra.

Low Signal-to-Noise Ratio in LIBS Analysis

Symptom	Possible Cause	Suggested Solution
Weak signal intensity	Low laser energy.	Increase the laser pulse energy. For silicate minerals like beryl, an energy of around 102 mJ has been found to be optimal.[8]
Incorrect gate delay.	Optimize the delay time between the laser pulse and the start of signal acquisition. A delay of around 2 µs was found to be optimal for beryl.[8] A shorter delay may increase background from continuum emission, while a longer delay may result in a weaker signal due to plasma cooling.
High background signal	Early gate delay, capturing continuum emission.	Increase the gate delay to allow the initial, intense continuum emission from the plasma to subside.
Poor signal reproducibility	Sample heterogeneity.	Increase the number of laser shots at different locations on the sample and average the spectra to obtain a more representative analysis.[9]
Unstable plasma formation.	Ensure the sample surface is flat and the laser focus is consistent. For powdered samples, pressing them into a pellet can improve stability.

Data Presentation

The following tables provide illustrative examples of how experimental parameters can influence the signal-to-noise ratio in the spectroscopic analysis of lazurite. The SNR values are representative and intended to demonstrate expected trends.

Table 1: Illustrative Effect of Particle Size on FTIR Signal Intensity of Lazurite (ATR Method)

Particle Size Fraction (µm)	Relative Absorbance Intensity (a.u.)	Estimated Signal-to-Noise Ratio
< 2	0.85	45
2 - 4	1.00	55
4 - 8	0.70	40
8 - 16	0.55	30
16 - 32	0.40	20
32 - 63	0.25	15
Based on findings for other minerals suggesting the 2-4 µm fraction can yield the most intense spectra in ATR-FTIR.[2]

Table 2: Illustrative Effect of Laser Wavelength on Raman Signal Intensity of Lazurite S₃⁻ Peak (~548 cm⁻¹)

Laser Wavelength (nm)	Relative Peak Intensity (a.u.)	Estimated Signal-to-Noise Ratio	Notes
532	1.00	150	Strong resonance Raman effect.[3]
638	0.85	120	Resonance Raman effect.[3]
785	0.20	40	Non-resonant, lower fluorescence.[3]
1064	0.05	10	Very weak signal, noisy.[3]

Table 3: Illustrative Effect of Gate Delay on LIBS Signal-to-Noise Ratio for a Si Peak in Lazurite

Gate Delay (µs)	Relative Signal Intensity (a.u.)	Relative Background Intensity (a.u.)	Estimated Signal-to-Noise Ratio
0.5	1.00	0.80	15
1.0	0.95	0.40	35
2.0	0.80	0.10	80
3.0	0.60	0.08	65
5.0	0.30	0.05	40
Based on the principle of time-gated detection to reduce continuum emission and findings for similar silicate minerals.[8]

Experimental Protocols

Protocol 1: Sample Preparation for FTIR Analysis of Lazurite (KBr Pellet Method)

Objective: To prepare a homogeneous KBr pellet of lazurite for transmission FTIR analysis.

Materials:

• Lazurite sample

• Infrared-grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press and die

• Spatula

• Analytical balance

Procedure:

• Grinding: Weigh approximately 1-2 mg of the lazurite sample and place it in a clean, dry agate mortar. Grind the sample until it is a very fine, uniform powder. A particle size of less than 2 µm is ideal to minimize scattering.[1]

• Mixing: Add approximately 200-300 mg of dried KBr powder to the mortar. Mix the lazurite and KBr powders thoroughly by gentle grinding for several minutes to ensure a homogeneous mixture.

• Pellet Formation: Transfer the powder mixture to the pellet die. Assemble the die and place it in the hydraulic press.

• Pressing: Apply pressure according to the manufacturer's instructions (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis: Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer for analysis.

Protocol 2: Optimizing Raman Spectroscopy Parameters for Lazurite Analysis

Objective: To optimize instrument settings to maximize the signal-to-noise ratio for the Raman analysis of lazurite.

Materials:

• Lazurite sample (polished section or powder)

• Raman spectrometer with multiple laser options (if available)

Procedure:

• Laser Selection: If available, select a laser wavelength that will induce a resonance Raman effect for the S₃⁻ ion in lazurite (e.g., 532 nm or 638 nm) for maximum signal intensity.[3] If fluorescence is a major issue, a longer wavelength laser (e.g., 785 nm) may be a better choice despite a weaker signal.

• Laser Power Optimization: Start with a low laser power and focus on the sample. Gradually increase the power while monitoring the spectrum and visually inspecting the sample for any signs of damage or burning. Use the highest possible laser power that does not alter the sample.[6]

• Acquisition Time and Accumulations: Set the acquisition time and number of accumulations. For a weak signal, a longer acquisition time is generally better than a large number of short acquisitions at reducing detector noise.[6][7] Start with a moderate acquisition time (e.g., 10 seconds) and a few accumulations (e.g., 2-3). Increase these parameters as needed to achieve the desired SNR.

• Cosmic Ray Removal: Ensure that the cosmic ray removal feature in the software is enabled, especially for long acquisition times. This typically requires a minimum of two accumulations.

• Background Subtraction: After acquisition, use the software's baseline correction tools to remove any broad background fluorescence or instrumental noise.

Protocol 3: Experimental Setup for LIBS Analysis of Lazurite

Objective: To set up a LIBS experiment for the elemental analysis of lazurite with an optimized signal-to-noise ratio.

Materials:

• Lazurite sample (solid piece or pressed pellet)

• Pulsed Nd:YAG laser (or similar)

• Focusing and collection optics

• Spectrometer with a gated detector (e.g., ICCD)

• Delay generator

Procedure:

• Sample Placement: Secure the lazurite sample on the sample stage. Ensure the surface is relatively flat and perpendicular to the laser beam.

• Laser Focusing: Focus the laser beam onto the sample surface. The optimal focus position may be slightly below the surface to improve signal stability.

• Laser Energy: Set the laser energy. For silicate minerals, an energy of around 100 mJ per pulse can be a good starting point.[8]

• Gate Delay and Width Optimization: The timing of the signal acquisition is critical.

  • Gate Delay: Set the delay between the laser pulse and the beginning of the detector's acquisition window. Start with a delay of 1-2 µs to avoid the initial high-intensity continuum emission.[8] Acquire spectra at various delays (e.g., 1.0, 1.5, 2.0, 2.5, 3.0 µs) and compare the SNR for a prominent elemental line (e.g., Si or Al) to find the optimum.

  • Gate Width: Set the duration for which the detector collects light. A shorter gate width can improve the rejection of background emission but may reduce the total signal. Optimize the gate width in conjunction with the gate delay.

• Data Acquisition: For each analysis point, acquire spectra from multiple laser shots (e.g., 10-50 shots) and average them to improve the SNR and account for sample heterogeneity.[9]

Visualizations

FTIR Experimental Workflow for Lazurite Analysis.

References

• 1. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 2. Effects of Particle Size on the Attenuated Total Reflection Spectrum of Minerals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Q: What sort of sample concentration should I use for measurements by the KBr pellet method or diffuse reflection method? : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. shimadzu.com [shimadzu.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. jasco-global.com [jasco-global.com]
• 8. researchgate.net [researchgate.net]
• 9. apps.dtic.mil [apps.dtic.mil]

Reference Data & Comparative Studies

A Comparative Guide to Differentiating Lazurite and Haüyne Using Raman Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Lazurite and haüyne, two closely related minerals of the sodalite group, present a significant analytical challenge due to their similar crystal structures and the fact that they can form a solid-solution series. Both are feldspathoid minerals with a cage-like aluminosilicate framework that can host various anions, primarily sulfate (SO₄²⁻) and different forms of sulfur (S²⁻, S₃⁻, S₂⁻). The relative proportions of these anions dictate the mineral's identity and color. Raman spectroscopy offers a powerful, non-destructive method to distinguish between them by probing their distinct vibrational modes, particularly those of the encapsulated sulfur species.

Distinguishing Features in Raman Spectra

The primary difference in the Raman spectra of lazurite and haüyne lies in the vibrational bands associated with the sulfur and sulfate groups within their crystal lattices. Lazurite's characteristic blue color is primarily due to the presence of the trisulfur radical anion (S₃⁻), which exhibits a strong and distinctive Raman signal. In contrast, haüyne is defined by a higher concentration of the sulfate anion (SO₄²⁻), which also has a very strong and characteristic Raman peak.

Key Differentiating Raman Peaks:

• Lazurite : The most prominent feature in the Raman spectrum of lazurite is a strong band observed around 548 cm⁻¹ . This peak is attributed to the symmetric stretching vibration of the S₃⁻ radical anion.[1][2] Additional weaker bands and overtones related to S₃⁻ can also be observed at approximately 258-260 cm⁻¹ (bending mode), 808 cm⁻¹ (combination band), and 1096 cm⁻¹ (overtone).[1][2] The presence and intensity of these peaks are indicative of lazurite.

• Haüyne : The Raman spectrum of haüyne is typically dominated by an intense peak around 988 cm⁻¹ , which corresponds to the symmetric stretching vibration (ν₁) of the SO₄²⁻ anion.[3][4] Other peaks associated with haüyne include those around 442 cm⁻¹ and 544 cm⁻¹.[3] While haüyne can also contain S₃⁻ and thus show a peak around 548 cm⁻¹, its intensity relative to the ~988 cm⁻¹ sulfate peak is a key distinguishing factor. In haüyne, the sulfate peak will be significantly more intense.

It is important to note that since lazurite and haüyne form a solid-solution series, intermediate members can exhibit spectral features of both end-members.[5] Therefore, the relative intensities of the S₃⁻ and SO₄²⁻ peaks are crucial for identification.

Quantitative Data Summary

The following table summarizes the key Raman bands used to differentiate between lazurite and haüyne.

Mineral	Key Raman Peak (cm⁻¹)	Vibrational Assignment	Other Characteristic Peaks (cm⁻¹)
Lazurite	~548	Symmetric stretch of S₃⁻ radical anion	~258 (S₃⁻ bend), ~583 (asymmetric mode), ~808, ~1096 (overtones/combinations)[1][2]
Haüyne	~988	Symmetric stretch of SO₄²⁻ anion	~442, ~544, ~1089[3][4]

Experimental Protocol

A standard experimental procedure for differentiating lazurite and haüyne using Raman spectroscopy is outlined below. The use of different laser excitation wavelengths can be advantageous due to resonance effects that can enhance the signal of specific sulfur species.[6][7]

Instrumentation:

• A research-grade Raman spectrometer equipped with a microscope for precise sample targeting.

• Multiple laser excitation sources are recommended, for example, a 532 nm (green) laser, which is effective for resonantly enhancing the S₃⁻ signal, and a 405 nm laser for probing S₂⁻ and S₄²⁻ species.[7][8][9] A 785 nm laser can also be used to minimize fluorescence in some samples.

• A high-resolution grating (e.g., 1800 gr/mm) to resolve closely spaced peaks.

• A sensitive detector, such as a Peltier-cooled CCD camera.

Procedure:

• Sample Preparation: For mineral samples, a fresh, clean surface is required. This can be a naturally occurring crystal face or a polished section. For powdered samples, a small amount can be pressed onto a microscope slide.

• Instrument Calibration: Calibrate the spectrometer using a standard reference material, such as a silicon wafer (with its characteristic peak at 520.7 cm⁻¹).

• Sample Focusing: Place the sample under the microscope and focus the laser onto the area of interest.

• Data Acquisition:

  • Select an appropriate laser excitation wavelength (e.g., 532 nm).

  • Set the laser power to a low level (e.g., 1-5 mW) to avoid sample damage, especially for deeply colored minerals which can absorb significant laser energy.

  • Acquire spectra over a spectral range that covers the key diagnostic peaks (e.g., 200-1200 cm⁻¹).

  • Use an appropriate acquisition time and number of accumulations to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the raw spectra by performing a baseline correction to remove any fluorescence background.

  • Identify the positions and relative intensities of the key Raman bands as listed in the data summary table.

  • Compare the obtained spectrum with reference spectra for lazurite and haüyne to confirm the identification.

Logical Workflow for Mineral Identification

The following diagram illustrates the decision-making process for differentiating lazurite from haüyne based on their Raman spectra.

Caption: Workflow for identifying lazurite and haüyne via Raman spectroscopy.

References

• 1. Historical Pigments and Paint Layers: Raman Spectral Library with 852 nm Excitation Laser [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. gia.edu [gia.edu]
• 5. Spectroscopic and Crystal-Chemical Features of Sodalite-Group Minerals from Gem Lazurite Deposits [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. S 2 − and S 3 − radicals and the S ... [degruyterbrill.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

A Comparative Analysis of Lazurite and Azurite Using X-ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of lazurite and azurite, two distinct minerals often confused due to their shared vibrant blue coloration. The primary analytical technique discussed is X-ray Diffraction (XRD), a powerful non-destructive method for identifying crystalline materials based on their unique atomic structure. This document outlines the fundamental crystallographic differences between lazurite and azurite, presents their characteristic XRD data for unambiguous identification, and provides a standardized experimental protocol for their analysis.

Introduction: Lazurite vs. Azurite

Lazurite and azurite, while both visually striking blue minerals, belong to different mineral classes and possess fundamentally different crystal structures and chemical compositions. Lazurite is a complex tectosilicate mineral and a member of the sodalite group, renowned as the primary component of the semi-precious stone lapis lazuli.[1] In contrast, azurite is a soft, deep-blue copper carbonate mineral, typically formed by the weathering of copper ore deposits.[2] These differences in crystallography and chemistry result in distinct X-ray diffraction patterns, which serve as a definitive "fingerprint" for each mineral.

Crystallographic and XRD Data Comparison

The most significant distinction between lazurite and azurite lies in their crystal systems. Lazurite crystallizes in the isometric (cubic) system, while azurite belongs to the monoclinic system.[3] This fundamental difference in symmetry governs the arrangement of atoms within their crystal lattices, leading to unique sets of interplanar spacings (d-values) that are detected by XRD.

The following tables summarize the key crystallographic properties and the most intense XRD peaks for each mineral, which are crucial for their differentiation.

Table 1: Comparative Crystallographic Properties

Property	Lazurite	Azurite
Crystal System	Isometric[1][3]	Monoclinic[2][3]
Chemical Formula	(Na,Ca)₈[(S,Cl,SO₄,OH)₂|(Al₆Si₆O₂₄)][1]	Cu₃(CO₃)₂(OH)₂[2]
Mineral Class	Tectosilicate (Feldspathoid)[1]	Carbonate[2]
Space Group	P-43n[4]	P 21/a[5]

Table 2: Principal XRD Peaks (Calculated for Cu Kα radiation, λ = 1.5406 Å)

This table presents the most intense diffraction peaks that are typically observed in a powder XRD pattern. The 2θ angles are calculated from the d-spacings obtained from reference data.

Lazurite	Azurite
d-spacing (Å)	2θ (°) (Cu Kα)	Relative Intensity (%)	d-spacing (Å)
3.71	23.96	100	3.516
2.62	34.20	80	2.224
2.87	31.14	45	5.15

Note: Relative intensities can vary depending on sample preparation and preferred orientation effects.

Experimental Protocol: Powder X-ray Diffraction

This section details a standard methodology for the analysis of lazurite and azurite samples using a powder X-ray diffractometer.

3.1. Sample Preparation

• Sample Acquisition: Obtain a small, representative sample of the mineral (a few milligrams is sufficient).

• Grinding: The sample must be ground into a fine, homogeneous powder, typically to a particle size of less than 10-20 µm.[6] This is crucial to ensure a random orientation of the crystallites, which is necessary for obtaining a high-quality powder diffraction pattern. Grinding can be performed using an agate mortar and pestle.

• Mounting: The fine powder is carefully packed into a sample holder. A common method is to use a low-background sample holder (e.g., a zero-background silicon wafer) to minimize interference from the holder material. The surface of the powder should be flat and level with the surface of the holder to ensure accurate peak positions. A glass slide can be used to gently press and flatten the surface.

3.2. Instrument Parameters

The following are typical instrument settings for mineralogical analysis using a standard laboratory powder diffractometer:

• X-ray Source: Cu Kα radiation (λ = 1.5406 Å) is commonly used.

• Goniometer Geometry: Bragg-Brentano geometry is standard for powder diffractometers.

• Voltage and Current: Operate the X-ray tube at settings appropriate for the instrument, for example, 40 kV and 30 mA.

• Scan Range (2θ): A typical scan range for mineral identification is from 5° to 70° 2θ.

• Scan Type: Continuous scan.

• Step Size: A step size of 0.02° 2θ is generally sufficient.

• Time per Step: A counting time of 0.5 to 2 seconds per step is common, depending on the crystallinity of the sample and desired signal-to-noise ratio.

3.3. Data Analysis

• Phase Identification: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The positions (2θ) and relative intensities of the diffraction peaks are compared to a standard reference database, such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD), to identify the mineral phases present.

• Lattice Parameter Refinement: For a confirmed pure phase, the positions of the diffraction peaks can be used to refine the unit cell parameters of the crystal lattice.

Visualized Workflows and Logic

The following diagrams, created using the DOT language, illustrate the experimental workflow and the logical process for distinguishing between lazurite and azurite based on their XRD data.

Caption: Experimental workflow for mineral identification using Powder X-ray Diffraction.

Caption: Logic for distinguishing lazurite from azurite based on key XRD peaks.

Conclusion

X-ray diffraction provides a rapid and definitive method for distinguishing between lazurite and azurite. The fundamental difference in their crystal systems—isometric for lazurite and monoclinic for azurite—gives rise to unique and identifiable powder diffraction patterns. By following the standardized experimental protocol and comparing the acquired data with reference patterns, researchers can unambiguously identify these minerals, which is a critical step in materials characterization, geological studies, and the analysis of cultural heritage objects.

References

• 1. Azurite Mineral Data [webmineral.com]
• 2. researchgate.net [researchgate.net]
• 3. RRUFF – Comprehensive Database of Mineral Data – Join the RRUFF.net RAMAN Community [rruff.net]
• 4. researchgate.net [researchgate.net]
• 5. Lazurite Mineral Data [webmineral.com]
• 6. ocw.mit.edu [ocw.mit.edu]

A Comprehensive Guide to Distinguishing Natural Lazurite from Synthetic Ultramarine Pigments

For researchers, scientists, and professionals in drug development, the precise identification of materials is paramount. This guide provides an objective comparison of natural lazurite and synthetic ultramarine pigments, supported by experimental data, to aid in their accurate differentiation.

The historical significance and high cost of natural ultramarine, derived from the semi-precious stone lapis lazuli, led to the development of a synthetic equivalent in the 19th century.[1] While chemically similar, distinct differences in their formation and composition allow for their differentiation through various analytical techniques. Natural lazurite is a complex mineral, often found with associated minerals from its geological source, whereas synthetic ultramarine is a product of a controlled industrial process, resulting in a more uniform composition.[2]

Comparative Analysis of Physicochemical Properties

A summary of the key distinguishing characteristics between natural lazurite and synthetic ultramarine is presented below. This data is a collation of findings from multiple analytical techniques.

Property	Natural Lazurite	Synthetic Ultramarine	Key Distinguishing Features
Particle Morphology	Irregularly shaped, angular particles with a wider size distribution.[2]	Uniform, small, rounded particles with a narrow size distribution.[2]	SEM analysis clearly reveals differences in particle shape and size uniformity.
Elemental Composition	Presence of additional elements such as Ca, K, and Fe from associated minerals like calcite, pyrite, and diopside.[2][3]	Primarily composed of Na, Al, Si, S, and O. May contain minor impurities from the manufacturing process.	EDX analysis will show peaks for Ca, K, and Fe in natural lazurite which are absent or in trace amounts in synthetic ultramarine.
Crystalline Structure	XRD patterns show the presence of lazurite along with other mineral phases such as calcite, diopside, and pyrite.[2][4]	XRD patterns show a pure lazurite (or sodalite group mineral) structure.	The presence of additional peaks in the XRD pattern of natural lazurite is a clear indicator.
Raman Spectroscopy	Main S₃⁻ peak around 548 cm⁻¹. Often exhibits broad luminescence bands in the 1000-2000 cm⁻¹ region, which can be indicative of geological origin.[5][6] May also show peaks for associated minerals.	Strong S₃⁻ peak around 548 cm⁻¹ with a shoulder at ~585 cm⁻¹.[6] Lacks the broad luminescence bands seen in the natural pigment.[5]	The presence of characteristic luminescence bands is a strong indicator of natural lazurite.
FTIR Spectroscopy	A characteristic band at ~2340 cm⁻¹ may be present, attributed to entrapped CO₂.[4] Bands from associated minerals like calcite (~1450 and 874 cm⁻¹) may also be observed.[4]	This CO₂ band is absent. The main spectral features are related to the aluminosilicate framework.	The presence of the ~2340 cm⁻¹ band is a positive identification for some natural ultramarines.
Color	A deep, slightly less vibrant blue, often with a subtle granular texture. The color can be more muted.[7][8]	A very vibrant, intense, and uniform blue color.[7][8]	Visual inspection can provide initial clues, with synthetic ultramarine appearing more vivid.

Experimental Protocols

Detailed methodologies for the key analytical techniques used to differentiate between natural lazurite and synthetic ultramarine are provided below.

1. Scanning Electron Microscopy with Energy-Dispersive X-ray Spectroscopy (SEM-EDX)

• Objective: To analyze the morphology and elemental composition of the pigment particles.

• Sample Preparation: A minute amount of the pigment powder is mounted on an aluminum stub using double-sided carbon tape. For cross-sectional analysis of a paint layer, a small sample is embedded in resin, ground, and polished to expose the pigment particles.[6] The sample is then coated with a thin layer of carbon to ensure conductivity.

• Instrumentation: A scanning electron microscope equipped with an energy-dispersive X-ray spectrometer.

• Procedure:

  • The prepared sample is placed into the SEM chamber and a vacuum is created.

  • The electron beam is focused on the pigment particles to generate secondary electron images, which reveal the surface morphology. Images are captured at various magnifications.

  • The electron beam is then used to excite the atoms in the sample, causing them to emit characteristic X-rays.

  • The EDX detector collects these X-rays and generates a spectrum, showing the elemental composition of the analyzed area. Point analysis or elemental mapping can be performed.

• Data Analysis: The morphology of the particles (angular and irregular for natural vs. uniform and rounded for synthetic) is observed from the SEM images. The EDX spectra are analyzed to identify the elements present. The presence of significant amounts of calcium, potassium, and iron suggests natural lazurite.

2. X-Ray Diffraction (XRD)

• Objective: To identify the crystalline phases present in the pigment.

• Sample Preparation: A small amount of the pigment powder is gently ground to a fine, homogenous powder. The powder is then packed into a sample holder.

• Instrumentation: A powder X-ray diffractometer with a copper X-ray source is commonly used.

• Procedure:

  • The sample holder is placed in the diffractometer.

  • The sample is irradiated with monochromatic X-rays at a continuously varying angle (2θ).

  • The intensity of the diffracted X-rays is measured by a detector.

  • A diffractogram (a plot of intensity vs. 2θ) is generated, typically in the range of 5° to 70°.

• Data Analysis: The positions and intensities of the peaks in the diffractogram are compared to standard reference patterns from a database (e.g., the ICDD Powder Diffraction File). The presence of peaks corresponding to lazurite as well as other minerals such as calcite, pyrite, and diopside is indicative of natural lazurite.[2][4] Synthetic ultramarine will show a pattern corresponding only to the lazurite/sodalite structure.

3. Raman Spectroscopy

• Objective: To obtain a vibrational fingerprint of the pigment for identification and to detect the presence of luminescence.

• Sample Preparation: A small amount of the pigment is placed on a microscope slide. No further preparation is usually necessary.

• Instrumentation: A micro-Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 633 nm, or 785 nm). The choice of laser wavelength can be critical to avoid fluorescence from the sample or binding medium.[1]

• Procedure:

  • The sample is placed under the microscope objective.

  • The laser is focused on the pigment particles.

  • The scattered light is collected and passed through a filter to remove the Rayleigh scattering.

  • The Raman scattered light is dispersed by a grating and detected to produce a Raman spectrum (a plot of intensity vs. Raman shift in wavenumbers, cm⁻¹).

• Data Analysis: The spectrum is analyzed for the characteristic peaks of the S₃⁻ radical anion at approximately 548 cm⁻¹, which is present in both pigments.[6] The spectrum of natural lazurite is often characterized by the presence of broad luminescence bands in the higher wavenumber region (1000-2000 cm⁻¹), which are absent in synthetic ultramarine.[5][6] Peaks corresponding to associated minerals may also be identified.

4. Fourier-Transform Infrared Spectroscopy (FTIR)

• Objective: To identify the molecular components of the pigment based on their absorption of infrared radiation.

• Sample Preparation: A small amount of the pigment powder is mixed with potassium bromide (KBr) and pressed into a pellet. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used, where the powder is simply pressed against the ATR crystal.

• Instrumentation: A Fourier-transform infrared spectrometer.

• Procedure:

  • A background spectrum of the empty sample compartment (or the clean ATR crystal) is collected.

  • The prepared sample is placed in the infrared beam.

  • The infrared radiation is passed through the sample, and the transmitted (or reflected) light is measured by a detector.

  • The instrument's software performs a Fourier transform on the signal to generate an infrared spectrum (a plot of absorbance or transmittance vs. wavenumber in cm⁻¹). The typical range is 4000-400 cm⁻¹.

• Data Analysis: The spectrum is examined for characteristic absorption bands. For some natural lazurites, a key distinguishing feature is a band at approximately 2340 cm⁻¹, which is attributed to carbon dioxide trapped within the mineral's crystal lattice.[4] This band is absent in synthetic ultramarine. Additionally, bands from carbonate impurities (e.g., calcite) may be visible in the natural pigment.[4]

Analytical Workflow

The following diagram illustrates a logical workflow for the differentiation of natural lazurite from synthetic ultramarine pigments using the described analytical techniques.

Caption: Pigment identification workflow.

By employing this multi-technique approach, researchers can confidently and accurately distinguish between natural lazurite and synthetic ultramarine pigments, ensuring the integrity of their research and the proper characterization of their materials.

References

• 1. jasco-global.com [jasco-global.com]
• 2. Pigment identification – SEM-EDX, XRF & Raman microscopy | ICCROM [iccrom.org]
• 3. arts.unimelb.edu.au [arts.unimelb.edu.au]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. Evaluation of Microscopic Analytical Techniques for the Analysis of Artists’ Materials [mccrone.com]
• 7. Scanning electron microscopy (SEM) with energy dispersive X-ray spectroscopy (EDX) - BRUSSELS ART LABORATORY [brussels-art-labo.com]
• 8. mdpi.com [mdpi.com]

Lazurite vs. Sodalite: A Spectroscopic and Chemical Differentiation Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of lazurite and sodalite, two closely related feldspathoid minerals of the sodalite group. While both are known for their blue color, their distinct chemical and structural characteristics lead to significant differences in their spectroscopic signatures. Understanding these differences is crucial for accurate identification in geological, materials science, and gemological research.

Chemical Composition: The Fundamental Distinction

The primary chemical difference between sodalite and lazurite lies in their extra-framework anions. Sodalite is a sodium aluminum silicate with chloride, while lazurite contains various sulfur species, including sulfate, sulfide, and polysulfide radical anions.[1][2][3] This fundamental difference in composition is the root of their distinct properties.

Table 1: Chemical Formula Comparison

Mineral	Idealized Chemical Formula	Key Distinguishing Elements
Sodalite	Na₈(Al₆Si₆O₂₄)Cl₂	Chlorine (Cl)
Lazurite	(Na,Ca)₈(Al₆Si₆O₂₄)(SO₄,S,Cl)₂	Sulfur (S) species

Spectroscopic Differentiation

The presence of different anions and chromophores in lazurite and sodalite results in distinct spectroscopic fingerprints, which can be readily identified using various analytical techniques.

Raman Spectroscopy

Raman spectroscopy is a powerful tool for distinguishing lazurite from sodalite due to the presence of sulfur-related vibrational modes in lazurite. The intense blue color of lazurite is primarily caused by the trisulfide radical anion (S₃⁻), which exhibits a strong Raman signal.[2]

Table 2: Key Raman Peaks for Differentiation

Mineral	Wavenumber (cm⁻¹)	Assignment
Lazurite	~548	S₃⁻ symmetric stretching
~258	S₃⁻ bending
~800-850	SO₄²⁻ symmetric stretching (if present)
Sodalite	No significant peaks related to sulfur species. The spectrum is dominated by silicate framework vibrations.

Infrared (IR) Spectroscopy

Infrared spectroscopy, particularly in the mid-IR range, can also be used to differentiate these minerals. The vibrations of the sulfate (SO₄²⁻) group in lazurite give rise to characteristic absorption bands that are absent in the spectrum of pure sodalite.

Table 3: Differentiating Infrared Absorption Bands

Mineral	Wavenumber (cm⁻¹)	Assignment
Lazurite	~1120-1140	ν₃ (asymmetric stretching) of SO₄²⁻
~615-630	ν₄ (bending) of SO₄²⁻
Sodalite	No significant absorption bands related to sulfate.

UV-Vis Spectroscopy

The electronic transitions responsible for the color of these minerals can be investigated using UV-Visible spectroscopy. Lazurite's blue color is due to a broad absorption band centered around 600 nm, which is attributed to the S₃⁻ radical anion.[2] Sodalite, when blue, typically has a different coloration mechanism, often related to color centers, and its UV-Vis spectrum will lack the distinct ~600 nm absorption band of lazurite.

Table 4: UV-Vis Absorption Features

Mineral	Wavelength (nm)	Assignment
Lazurite	~600	Electronic transitions in S₃⁻ radical anion
Sodalite	Variable, often lacking a strong, well-defined peak in the visible range related to chromophores.

X-ray Diffraction (XRD)

Both lazurite and sodalite crystallize in the cubic system and have similar crystal structures, belonging to the same space group (P-43n). Consequently, their powder X-ray diffraction patterns are very similar. However, slight differences in the unit cell parameters can be observed due to the different sizes of the entrapped anions (Cl⁻ vs. SO₄²⁻ and S²⁻). The unit cell parameter of lazurite is generally slightly larger than that of sodalite.

Table 5: Crystallographic Data

Mineral	Crystal System	Space Group	Typical Unit Cell Parameter (a)
Sodalite	Cubic	P-43n	~8.87 Å
Lazurite	Cubic	P-43n	~9.08 Å

Experimental Protocols

Electron Microprobe Analysis (EMPA)

Objective: To determine the elemental composition of the minerals.

Methodology:

• Sample Preparation: Mount polished thin sections or epoxy mounts of the mineral grains. Ensure the surface is flat and carbon-coated to provide conductivity.

• Instrumentation: Utilize a wavelength-dispersive X-ray spectrometer (WDS) equipped electron probe microanalyzer.

• Operating Conditions:

  • Accelerating Voltage: 15-20 kV

  • Beam Current: 10-20 nA

  • Beam Diameter: 1-10 µm (a wider beam may be necessary for beam-sensitive minerals)

• Standards: Use well-characterized mineral standards for calibration (e.g., albite for Na and Al, diopside for Si and Ca, pyrite for S, and a suitable chloride standard for Cl).

• Data Analysis: Perform ZAF (atomic number, absorption, fluorescence) corrections to convert X-ray intensities into elemental concentrations.

Raman Spectroscopy

Objective: To identify the vibrational modes of the extra-framework anions.

Methodology:

• Sample Preparation: Little to no preparation is required for solid samples. Ensure a clean surface for analysis.

• Instrumentation: A confocal Raman microscope equipped with a suitable laser and spectrometer.

• Operating Conditions:

  • Laser Wavelength: 532 nm or 785 nm are commonly used. A 785 nm laser can help to reduce fluorescence in some samples.

  • Laser Power: Keep the power low (e.g., <1 mW at the sample) to avoid thermal degradation of the sulfur species in lazurite.

  • Objective: Use a high-magnification objective (e.g., 50x or 100x) for high spatial resolution.

  • Acquisition Time and Accumulations: Adjust as needed to obtain a good signal-to-noise ratio.

• Calibration: Calibrate the spectrometer using a silicon standard (520.7 cm⁻¹).

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the vibrational modes of molecular groups, particularly sulfate.

Methodology:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of finely ground sample (~1 mg) with ~200 mg of dry KBr powder and pressing it into a transparent disk.

• Instrumentation: A Fourier-transform infrared spectrometer.

• Operating Conditions:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: Co-add multiple scans (e.g., 32 or 64) to improve the signal-to-noise ratio.

• Background Correction: Collect a background spectrum of a pure KBr pellet and subtract it from the sample spectrum.

Powder X-ray Diffraction (PXRD)

Objective: To determine the crystal structure and unit cell parameters.

Methodology:

• Sample Preparation: Grind the mineral sample to a fine powder (<10 µm) using an agate mortar and pestle. Mount the powder on a low-background sample holder.

• Instrumentation: A powder X-ray diffractometer with a Bragg-Brentano geometry.

• Operating Conditions:

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å) is most common.

  • Scan Range (2θ): 5° to 70°

  • Step Size: 0.02°

  • Scan Speed: 1-2°/minute

• Data Analysis: Identify the phases present by comparing the diffraction pattern to a database (e.g., the ICDD PDF database). Perform Rietveld refinement to obtain accurate unit cell parameters.

Visualization of Differentiating Factors

The logical workflow for differentiating lazurite from sodalite can be visualized as a decision-making process based on their key chemical and spectroscopic features.

Caption: Differentiation workflow for lazurite and sodalite.

The signaling pathway below illustrates the relationship between the chemical composition and the resulting spectroscopic properties that enable the differentiation of lazurite and sodalite.

Caption: Chemical basis for spectroscopic differentiation.

References

• 1. Quantitative Mineral Analysis by FTIR Spectroscopy | The Infrared and Raman Discussion Group [irdg.org]
• 2. user.astro.columbia.edu [user.astro.columbia.edu]
• 3. mdpi.com [mdpi.com]

Unmasking the Blue: A Comparative Guide to Validating Lazurite in Historical Artifacts

For researchers, scientists, and drug development professionals, the accurate identification of materials in historical artifacts is paramount for authentication, conservation, and understanding ancient technologies. This guide provides a comprehensive comparison of key analytical techniques for validating the presence of lazurite, the main component of the prized blue pigment ultramarine, in historical objects.

Lazurite, a complex sodium calcium aluminum silicate sulfate, has been cherished for its intense blue color for millennia. Distinguishing natural ultramarine from other blue pigments or modern forgeries requires robust analytical methods. This guide delves into the principles, performance, and practical considerations of four primary techniques: Raman Spectroscopy, X-ray Diffraction (XRD), Scanning Electron Microscopy with Energy-Dispersive X-ray Spectroscopy (SEM-EDS), and Fourier-Transform Infrared Spectroscopy (FTIR).

At a Glance: Comparing Analytical Techniques

To facilitate a clear understanding of the capabilities of each method, the following table summarizes their key performance characteristics.

Feature	Raman Spectroscopy	X-ray Diffraction (XRD)	SEM-EDS	Fourier-Transform Infrared Spectroscopy (FTIR)
Principle	Inelastic scattering of monochromatic light by molecular vibrations.	Diffraction of X-rays by the crystalline lattice of a material.	Imaging and elemental analysis based on electron beam-sample interactions.	Absorption of infrared radiation by molecular bonds.
Lazurite Identification	Provides a distinct molecular "fingerprint" with characteristic peaks.	Identifies the specific crystalline structure of lazurite.	Determines the elemental composition consistent with lazurite.	Identifies functional groups present in lazurite.
Non-Destructive?	Yes, typically non-destructive and non-contact.[1][2]	Micro-destructive (requires a small powder sample).[3]	Micro-destructive (requires a minute sample).[4]	Can be non-destructive (reflectance) or micro-destructive (ATR).[4][5]
Spatial Resolution	~1 µm[1]	Bulk analysis of the powdered sample.	Down to a few nanometers.	Typically millimeters, but can be in the micrometer range with a microscope.
Detection Limit	Can detect trace amounts of pigment.	Requires a sufficient amount of crystalline material.	Can detect minor and trace elements.	Generally requires a higher concentration than Raman.[6]
Analysis Time	Seconds to minutes per point.	Minutes to hours per sample.	Minutes to an hour per sample area.	Seconds to minutes per measurement.
Portability	Handheld and portable instruments are available.[2][7]	Portable systems are available, but less common and with lower resolution.	Not portable.	Handheld and portable instruments are widely available.
Relative Cost	Moderate to High.[8]	Low to Moderate.	High.	Low to Moderate.
Key Advantage	High specificity for molecular identification, non-destructive nature.[1]	Unambiguous identification of crystalline phases.	High-resolution imaging combined with elemental analysis.	Good for identifying organic binders in addition to inorganic pigments.[4]
Key Limitation	Fluorescence from the sample or binding media can interfere.[9]	Requires a crystalline sample and can be destructive.	Requires a sample and a vacuum environment.	Water presence can interfere with the spectra.[9]

Visualizing the Workflow and Technique Comparison

To further clarify the process of lazurite validation and the relationships between the analytical techniques, the following diagrams are provided.

A general workflow for validating lazurite in historical artifacts.

References

• 1. science4heritage.org [science4heritage.org]
• 2. azom.com [azom.com]
• 3. Sample Preparation – EAS X-Ray Diffraction Laboratory – University of Alberta [cms.eas.ualberta.ca]
• 4. arts.unimelb.edu.au [arts.unimelb.edu.au]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Fourier Transform Infrared (FTIR) Database of Historical Pigments: A Comparison Between ATR-FTIR and DRIFT Modalities [mdpi.com]
• 7. Raman Spectroscopy in Archaeological Studies | Metrohm [metrohm.com]
• 8. Raman Spectroscopy Instrument Pricing: A Comprehensive Guide [excedr.com]
• 9. Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations - Analysis Solutions [gatewayanalytical.com]

Cross-validation of lazurite identification using multiple analytical techniques

A Comparative Guide to the Cross-Validation of Lazurite Identification

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive comparison of key analytical techniques for the identification and cross-validation of lazurite, the primary mineral component of lapis lazuli. Accurate identification is critical in fields ranging from cultural heritage science, where it verifies the authenticity of historical pigments, to geology and materials science. Cross-validation using multiple, complementary techniques ensures the highest confidence in analytical results by corroborating findings from different physical and chemical principles.

Overview of Analytical Techniques

The robust identification of lazurite relies on a multi-technique approach. While each method provides valuable information, no single technique can fully characterize the mineral's complex nature, which includes its crystal structure, molecular composition, and the specific chromophores responsible for its intense blue color. The four principal techniques used for this purpose are X-ray Diffraction (XRD), Raman Spectroscopy, Fourier-Transform Infrared Spectroscopy (FTIR), and Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS).

• X-ray Diffraction (XRD): A powerful technique for determining the crystallographic structure of a material. It provides definitive information on the mineral phase, identifying lazurite based on its unique isometric crystal lattice.

• Raman Spectroscopy: A non-destructive technique that provides information about molecular vibrations. It is particularly effective for identifying the sulfur radical anions (primarily S₃⁻) that act as chromophores, giving lazurite its characteristic blue color.[1][2]

• Fourier-Transform Infrared Spectroscopy (FTIR): This method measures the absorption of infrared radiation by the sample, revealing information about its molecular functional groups. For lazurite, it helps identify the silicate framework and can detect the presence of other molecules like CO₂ within the crystal structure.[3][4]

• Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS): A micro-analytical technique that provides high-resolution imaging of a sample's surface morphology (SEM) and simultaneously determines its elemental composition (EDS).[5][6]

Comparative Data of Analytical Techniques

The performance and utility of each technique for lazurite identification are summarized below.

Table 1: Qualitative Comparison of Lazurite Identification Techniques

Feature	X-ray Diffraction (XRD)	Raman Spectroscopy	Fourier-Transform Infrared (FTIR)	SEM-EDS
Principle	X-ray scattering by crystalline atomic planes.	Inelastic scattering of monochromatic light (laser) due to molecular vibrations.	Absorption of infrared radiation corresponding to molecular vibrational modes.	Imaging via electron beam interaction; elemental analysis via characteristic X-rays.
Information Obtained	Crystal structure, phase identification, lattice parameters.[7][8]	Molecular structure, identification of chromophores (S₃⁻, S₂⁻), and associated minerals.[1][9]	Functional groups (Si-O-Al framework), presence of entrapped molecules (e.g., CO₂).[3]	Surface morphology, elemental composition, and distribution.[5][10]
Sample Preparation	Grinding into a fine powder is typical; analysis of intact objects is possible with specialized equipment.[11]	Minimal to none; can be used directly on objects.	KBr pellet preparation for transmission; direct analysis for reflectance modes.[3]	Sample must fit in a vacuum chamber; may require conductive coating.
Destructive Nature	Generally non-destructive for bulk analysis, but requires a small sample for powder diffraction.	Non-destructive and non-contact.[1]	Sample preparation for transmission is destructive; reflectance modes are non-destructive.	High vacuum and electron beam can damage sensitive samples; considered micro-destructive.
Portability	Benchtop instruments are common; portable systems are available.[8][12]	Highly portable handheld devices are widely available.[1]	Portable systems are available.	Generally lab-based; requires a controlled environment.
Limitations	Requires crystalline material; may be difficult to interpret complex mineral mixtures.	Can be affected by fluorescence from the sample or associated minerals.[9]	Water presence can interfere with spectra; limited spatial resolution.	Requires vacuum; analysis is limited to the surface; cannot detect very light elements (H, He, Li).

Table 2: Quantitative Data for Lazurite Identification

Technique	Parameter	Characteristic Values for Lazurite
XRD	d-spacing (Å) (from powder diffraction)	Strongest Peaks: 6.43 (40), 3.72 (100), 2.88 (12), 2.63 (23).[7][13] (Relative intensities in parentheses)
Raman	Raman Shift (cm⁻¹)	~548 (very strong, ν(S₃⁻) symmetric stretch), ~258 (medium, δ(S₃⁻) bending), ~808 (weak, combination band), ~1096 (medium, 2ν overtone).[9][14][15] A band at ~585 cm⁻¹ indicates the S₂⁻ radical.[3]
FTIR	Absorption Bands (cm⁻¹)	~1000-1100 (strong, Si-O-Al asymmetric stretch), ~650-690 (medium, O-Si-Al bending), ~430-470 (strong, Si-O-Al bending), ~2341 (sharp, indicates trapped CO₂).[3][4]
SEM-EDS	Elemental Composition (approx. wt. %)	Na: 15-19%, Al: 14-16%, Si: 15-18%, S: 5-10%, O: 38-42%, Ca: 1-4%. Also may contain minor K and Cl.[5]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results.

X-ray Diffraction (XRD) Protocol

• Sample Preparation: A small, representative portion of the sample (~10-20 mg) is ground into a fine, homogeneous powder using an agate mortar and pestle.

• Mounting: The powder is packed into a sample holder, ensuring a flat, smooth surface that is level with the holder's rim.

• Instrumentation: The analysis is performed using a powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).

• Data Acquisition: The sample is scanned over a 2θ range of 5° to 70° with a step size of 0.02° and a count time of 1-2 seconds per step.

• Data Analysis: The resulting diffractogram is processed to identify peak positions (2θ) and intensities. These are compared against a standard database (e.g., ICDD PDF-4+) to confirm the lazurite phase (Reference pattern: 00-017-0749).[7]

Raman Spectroscopy Protocol

• Instrumentation: A micro-Raman spectrometer equipped with a 532 nm or 785 nm laser is used. The 785 nm laser is often preferred to minimize fluorescence and reveal features from associated minerals.[1][9]

• Calibration: The spectrometer is calibrated using a silicon standard, ensuring the peak is centered at 520.7 cm⁻¹.

• Sample Placement: The sample is placed on the microscope stage. The analysis can be performed directly on the surface of an object without preparation.

• Data Acquisition: The laser is focused on a blue area of the sample using an objective lens (e.g., 50x). Laser power is kept low (e.g., <1 mW) to avoid thermal damage. Spectra are collected over a range of 100-1800 cm⁻¹ with an acquisition time of 10-30 seconds and multiple accumulations (2-5) to improve the signal-to-noise ratio.

• Data Analysis: The acquired spectrum is baseline-corrected. The characteristic peaks of lazurite (~258, ~548, ~1096 cm⁻¹) are identified by comparing them to reference spectra.[15]

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

• Sample Preparation (KBr Pellet Method): Approximately 1-2 mg of the powdered sample is mixed with ~200 mg of dry, spectroscopic-grade KBr. The mixture is thoroughly ground to a fine powder.[3]

• Pelletizing: The mixture is transferred to a pellet-pressing die and pressed under high pressure (~8-10 tons) for several minutes to form a transparent or semi-transparent pellet.

• Instrumentation: The analysis is performed using an FTIR spectrometer. A background spectrum of the empty sample chamber is collected first.

• Data Acquisition: The KBr pellet is placed in the sample holder. The spectrum is recorded in transmission mode, typically over a range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹ and an accumulation of 16-32 scans.[3]

• Data Analysis: The spectrum is analyzed to identify absorption bands corresponding to the Si-O-Al framework and other functional groups.

SEM-EDS Protocol

• Sample Preparation: A small fragment of the sample is mounted on an aluminum stub using conductive carbon tape or adhesive. If the sample is non-conductive, it is coated with a thin layer of carbon or gold to prevent charging under the electron beam.

• Instrumentation: The stub is loaded into the vacuum chamber of a Scanning Electron Microscope equipped with an Energy Dispersive X-ray detector.

• Imaging (SEM): The instrument is operated at an accelerating voltage of 15-20 kV.[3] The electron beam is scanned across the sample surface to generate a high-resolution image, which can be collected using secondary electron (for topography) or backscattered electron (for compositional contrast) detectors.

• Elemental Analysis (EDS): The electron beam is focused on a specific point of interest or rastered over a defined area. The emitted X-rays are collected by the EDS detector to generate a spectrum showing the elemental composition. This process typically takes 60-120 seconds.

• Data Analysis: The EDS spectrum is analyzed to identify and quantify the elements present. The results are typically presented as atomic or weight percentages.

Visualization of Cross-Validation Workflow and Relationships

Visual diagrams help clarify the logical flow of analysis and the interplay between different techniques.

Caption: Workflow for cross-validating lazurite identification.

Caption: Relationships between lazurite properties and analytical data.

Conclusion

The definitive identification of lazurite is best achieved through a synergistic, multi-technique approach. While Raman spectroscopy offers a rapid and non-destructive method for detecting the key sulfur chromophores, XRD provides incontrovertible proof of the mineral's crystal structure. SEM-EDS complements these findings by confirming the expected elemental composition and revealing the sample's microstructure and the presence of associated minerals like pyrite. FTIR serves as a valuable supporting technique, offering further details on the silicate framework and the natural origin of the sample. By cross-validating results from these distinct analytical methods, researchers can achieve a comprehensive and highly reliable characterization of lazurite, minimizing ambiguity and ensuring the integrity of their findings.

References

• 1. papers.sif.it [papers.sif.it]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Lapis Lazuli Particles on the Turin Shroud: Microscopic Optical Studies and SEM-EDX Analyses [scirp.org]
• 6. mdpi.com [mdpi.com]
• 7. mindat.org [mindat.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Comparative study of lazurite from different geological locations

A Comparative Study of Lazurite from Major Geological Locations

Lazurite, a deep blue tectosilicate mineral, is the principal component of the prized gemstone lapis lazuli. Its vibrant color and rich history have made it a subject of fascination and scientific inquiry. This guide provides a comparative analysis of lazurite from three of its most significant geological sources: Sar-e-Sang in Afghanistan, the Lake Baikal region in Russia, and the Ovalle area in Chile. The comparison focuses on key mineralogical and chemical characteristics, supported by experimental data and methodologies for researchers, scientists, and professionals in drug development who may utilize mineral-based compounds.

Physical and Chemical Properties: A Comparative Overview

Lazurite's properties can vary depending on its geological origin, influencing its appearance and potential applications. The most notable differences are observed in the associated mineral assemblages and subtle variations in chemical composition.

Table 1: General Properties of Lazurite

Property	Description
Chemical Formula	(Na,Ca)₈(AlSiO₄)₆(SO₄,S,Cl)₂[1][2][3]
Crystal System	Isometric[3]
Hardness (Mohs)	5.0 - 5.5[2][3]
Specific Gravity	2.38 - 2.45[4]
Color	Deep blue, azure blue, violet-blue, greenish-blue[2][4]
Cause of Color	Primarily the trisulfur radical anion (S₃•⁻)[5]

Table 2: Comparative Characteristics of Lazurite by Location

Characteristic	Sar-e-Sang, Afghanistan	Lake Baikal Region, Russia	Ovalle, Chile
Dominant Color	Intense, deep ultramarine blue, sometimes with a violet tint.[6]	Bright blue.	Blue, often with a greenish tint.[2]
Associated Minerals	Primarily calcite (white) and pyrite (brassy yellow). Diopside and forsterite are also common.[2][7]	Diopside and wollastonite are common, with significantly less pyrite compared to Afghan samples.[8]	Wollastonite is a key associated mineral, along with calcite and pyrite. The presence of wollastonite is a distinguishing feature.[9][10]
Typical Appearance	Often seen as masses with golden flecks of pyrite and minimal white veining from calcite.[6]	Variable, can occur in massive form.	Characterized by more prominent white veining from calcite and less disseminated pyrite.[6]

Quantitative Analysis: Chemical Composition and Crystallography

The chemical composition of lazurite, particularly the content of sulfur and the ratio of different sulfur species, is crucial in determining its color and properties. Electron Probe Microanalysis (EPMA) is a standard technique for determining the elemental composition of minerals. X-ray Diffraction (XRD) is used to determine the crystal structure and unit cell parameters.

Table 3: Chemical Composition of Lazurite from Malo-Bystrinskoe, Russia (wt%)

Data from a neotype specimen analyzed by electron microprobe and wet chemical analysis.[11][12]

Oxide/Element	Weight Percent (%)
Na₂O	17.77
K₂O	0.88
CaO	7.40
Al₂O₃	27.35
Fe₂O₃	0.22
SiO₂	32.76
SO₃	10.89
S²⁻	0.42
S₃•⁻	1.52
Cl	0.19
Total	99.40

Table 4: Crystallographic Data of Lazurite

Parameter	Malo-Bystrinskoe, Russia	General
Crystal System	Isometric (with modulations)[13]	Isometric[3]
Space Group	P43n[3]	P43n[3]
Unit Cell Parameter (a)	9.087(3) Å[13][14]	~9.09 Å[3]

Experimental Protocols

X-ray Diffraction (XRD) Analysis

Objective: To identify the crystalline phases present and determine the unit cell parameters of lazurite.

Methodology:

• Sample Preparation: A small, representative sample of the lazurite-bearing rock is ground to a fine powder (typically <10 µm) using an agate mortar and pestle to ensure random orientation of the crystallites.[15]

• Mounting: The powder is packed into a sample holder, ensuring a flat, smooth surface.

• Instrumentation: A powder X-ray diffractometer is used. The instrument is typically equipped with a copper (Cu) X-ray source (Kα radiation, λ = 1.5418 Å) and a detector.

• Data Collection: The sample is irradiated with the X-ray beam at various angles (θ), and the detector measures the intensity of the diffracted X-rays at twice the angle of incidence (2θ). A typical scan range is from 5° to 70° 2θ.[7]

• Data Analysis: The resulting diffraction pattern (diffractogram) shows peaks at specific 2θ angles, which correspond to the d-spacings of the crystal lattice planes according to Bragg's Law (nλ = 2d sinθ). The positions and intensities of these peaks are used to identify the mineral phases by comparison with a standard database, such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD).[3] The unit cell parameters are calculated from the positions of the diffraction peaks.

Electron Probe Microanalysis (EPMA)

Objective: To determine the quantitative elemental composition of lazurite.

Methodology:

• Sample Preparation: A sample of the lazurite-bearing rock is cut and mounted in an epoxy resin. The surface is then ground and polished to a smooth, flat finish (typically with a final polish using diamond paste) to eliminate surface irregularities that could affect the analysis. The sample is then coated with a thin layer of conductive material, usually carbon, to prevent charging under the electron beam.[12]

• Instrumentation: An electron probe microanalyzer is used. This instrument focuses a high-energy beam of electrons onto the sample surface.

• Analysis: The electron beam interacts with the atoms in the sample, causing them to emit characteristic X-rays. The wavelengths and intensities of these X-rays are measured by wavelength-dispersive spectrometers (WDS).

• Standardization: The instrument is calibrated using standards of known composition for each element being analyzed. For silicates, common standards include albite (for Na, Al, Si), diopside (for Ca), and barite (for S).[13]

• Data Acquisition: The electron beam is focused on a specific point of the lazurite crystal, and the X-ray intensities for each element are measured. To minimize damage to the sample, a slightly defocused or rastered beam may be used. Typical analytical conditions for lazurite are an accelerating voltage of 20 kV and a beam current of 10 nA.[13]

• Data Correction: The raw X-ray intensity data is converted into elemental weight percentages using a ZAF correction procedure, which accounts for differences in atomic number (Z), absorption (A), and fluorescence (F) between the sample and the standard.[13]

Visualizing Geological and Experimental Processes

To better understand the context and workflow of lazurite analysis, the following diagrams are provided.

Caption: Geological formation of lazurite through contact metamorphism and metasomatism.

Caption: Experimental workflow for the comparative analysis of lazurite samples.

References

• 1. celestialearthminerals.com [celestialearthminerals.com]
• 2. geologypage.com [geologypage.com]
• 3. Lazurite - Wikipedia [en.wikipedia.org]
• 4. mindat.org [mindat.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Lapis-Lazuli From Sar-E-Sang, Badakhshan, Afghanistan | Semantic Scholar [semanticscholar.org]
• 8. d-nb.info [d-nb.info]
• 9. gia.edu [gia.edu]
• 10. About the source and mining of Chilean Lapis Lazuli [lazulita.cl]
• 11. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 12. medphysics-irk.ru [medphysics-irk.ru]
• 13. Structure Modulations and Symmetry of Lazurite-Related Sodalite-Group Minerals [mdpi.com]
• 14. Zapiski RMO | Lazurite: validation as a mineral species and new data [zrmo.org]
• 15. Lazurite Mineral Data [webmineral.com]

A Comparative Guide to the Spectral Library of Lazurite for Accurate Mineral Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectral properties of lazurite with commonly associated or visually similar minerals: sodalite, hauyne, and azurite. By leveraging spectral libraries, researchers can achieve accurate and non-destructive identification of these minerals, a critical step in various fields from geological sciences to quality control in drug development where mineral excipients might be used. This document summarizes key spectral differentiators in Raman, Infrared (IR), and Visible/Near-Infrared (VNIR) spectroscopy, supported by experimental data and detailed methodologies.

Comparative Spectral Data

The following tables summarize the key spectral features of lazurite and its common alternatives. These values are indicative and can vary slightly based on sample purity, crystallinity, and the specific instrumental setup.

Raman Spectroscopy

Raman spectroscopy is a powerful tool for differentiating these minerals due to the unique vibrational modes of their constituent molecules and crystal lattices.

Mineral	Key Raman Peaks (cm⁻¹)	Interpretation	Distinguishing Features
Lazurite	~548 (strong) , ~258, ~808, ~1096	S₃⁻ radical anion stretching and bending modes	The very strong peak around 548 cm⁻¹ is highly characteristic of the S₃⁻ chromophore responsible for the blue color.[1][2]
Sodalite	~463, ~987	Na₄Cl tetrahedra stretching, Si-O bending; Symmetric Al/Si-tetrahedra stretching	Lacks the strong S₃⁻ peak of lazurite. The spectrum is dominated by the aluminosilicate framework vibrations.[3][4]
Hauyne	~543, ~988 (strong)	S₃⁻ radical anion (often weaker than in lazurite); SO₄²⁻ stretching	The presence of a strong sulfate (SO₄²⁻) peak around 988 cm⁻¹ is a key differentiator from lazurite and sodalite.[1][5]
Azurite	~145, ~180, ~250, ~403, ~746, ~839, ~1098	Cu-O, CO₃²⁻, and OH⁻ group vibrations	Exhibits a complex spectrum with numerous sharp peaks, distinctly different from the simpler spectra of the feldspathoids. Key peaks are related to the carbonate and hydroxyl groups in its structure.[6][7]

Infrared (IR) Spectroscopy

Infrared spectroscopy provides complementary information, particularly regarding the functional groups present in the minerals.

Mineral	Key IR Peaks (cm⁻¹)	Interpretation	Distinguishing Features
Lazurite	~1130-1140, ~650-660	Asymmetric stretching of SO₄²⁻; O-Si/Al-O bending	The presence of sulfate bands is common. The overall spectrum is similar to other sodalite-group minerals, requiring careful comparison.[8][9]
Sodalite	~990 (strong), ~465, ~524	Asymmetric stretching of Si-O-Al; Si-O bending	Dominated by the aluminosilicate framework vibrations.[2] Lacks the prominent sulfate bands seen in hauyne and often in lazurite.
Hauyne	~1130 (strong) , ~617	Asymmetric stretching of SO₄²⁻ ; Bending of SO₄²⁻	The very strong and prominent sulfate band around 1130 cm⁻¹ is the most characteristic feature.[8][9]
Azurite	~3427, ~1496, ~1448, ~1035, ~952, ~862	OH⁻ stretching; Asymmetric stretching of CO₃²⁻; O-H bending; CO₃²⁻ bending	Characterized by strong absorptions from carbonate and hydroxyl groups, which are absent in the feldspathoids.[10][11]

Visible/Near-Infrared (VNIR) Spectroscopy

VNIR spectroscopy provides insights into the electronic transitions, which are responsible for the color of these minerals.

Mineral	Key VNIR Absorption Bands (nm)	Interpretation	Distinguishing Features
Lazurite	Broad absorption around 600 nm	Electronic transitions in the S₃⁻ radical anion	The broad absorption centered at ~600 nm is responsible for its deep blue color.[9]
Sodalite	Generally lacks strong features in the visible range unless chromophores are present.	-	Typically colorless or white in its pure form, but can show color due to impurities.
Hauyne	Absorption bands at ~380 nm and ~600 nm	Electronic transitions related to sulfur species	The combination of absorptions gives it its characteristic blue color.[1]
Azurite	Broad absorption band from ~600 nm to 1000 nm, with a reflection minimum around 640 nm.[12]	d-d electronic transitions of Cu²⁺	The broad absorption in the red and near-infrared region is characteristic of the copper(II) ions in its structure.

Experimental Protocols

The following are generalized methodologies for the key spectroscopic techniques cited in this guide.

Raman Spectroscopy

• Instrumentation : A micro-Raman spectrometer equipped with a confocal microscope and a high-resolution grating (e.g., 1800 gr/mm).

• Laser Excitation : Common laser wavelengths include 532 nm, 633 nm, or 785 nm. The choice of laser can be critical to avoid fluorescence and to potentially enhance the Raman signal of specific chromophores through resonance effects.

• Sample Preparation : Samples are typically analyzed as solid fragments or powders mounted on a microscope slide. For micro-analysis, the laser is focused on a specific grain or area of interest.

• Data Acquisition : Spectra are collected over a specific wavenumber range (e.g., 100-4000 cm⁻¹). Acquisition time and the number of accumulations are optimized to achieve a good signal-to-noise ratio. A silicon standard is often used for wavenumber calibration.

Infrared (IR) Spectroscopy (FTIR)

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer, often with a microscope attachment for micro-analysis or an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation :

  • Transmission : The mineral is finely ground and mixed with a transparent matrix like potassium bromide (KBr) and pressed into a thin pellet.[9]

  • ATR : A small amount of the powdered sample is pressed against the ATR crystal.

• Data Acquisition : Spectra are typically collected in the mid-IR range (e.g., 400-4000 cm⁻¹). A background spectrum is collected and subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂, H₂O) and the KBr matrix or ATR crystal.

Visible/Near-Infrared (VNIR) Spectroscopy

• Instrumentation : A UV-Vis-NIR spectrophotometer equipped with a diffuse reflectance accessory.

• Sample Preparation : Solid samples can be analyzed directly, or powdered samples can be placed in a sample holder. The surface should be representative of the bulk material.

• Data Acquisition : Reflectance or absorbance spectra are collected over the desired wavelength range (e.g., 350-2500 nm). A white standard (e.g., Spectralon®) is used as a reference to calibrate the reflectance to 100%.

Visualizing the Analysis Workflow

The following diagrams illustrate the logical flow of comparative mineral analysis using spectral libraries.

References

• 1. gia.edu [gia.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. static1.squarespace.com [static1.squarespace.com]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Distinguishing Lazurite from Lazulite: A Comparative Guide for Researchers

A definitive guide to differentiating lazurite, the primary component of lapis lazuli, from the similarly named but chemically distinct mineral lazulite. This document outlines key diagnostic tests and physical properties for accurate identification of hand specimens, supported by quantitative data and standardized experimental protocols.

Key Diagnostic Properties

While both minerals present a characteristic blue color, their fundamental physical and chemical properties diverge significantly. Lazurite is a tectosilicate and a member of the sodalite group, whereas lazulite is a phosphate mineral.[1][2] These differences in composition give rise to distinct measurable attributes crucial for identification.

The most reliable distinguishing features for hand specimen identification are streak, hardness, specific gravity, and mineral association.[3][4][5] Lazurite is notable for its bright blue streak and its frequent association with pyrite.[3][4][6][7] In contrast, lazulite possesses a white or pale blue streak and is commonly found in quartz-rich metamorphic rocks or pegmatites.[1][5][8][9][10]

Quantitative Data Comparison

The physical properties of lazurite and lazulite are summarized below. These quantitative differences provide a robust basis for differentiation using standard laboratory or field-testing methods.

Property	Lazurite	Lazulite
Chemical Formula	(Na,Ca)₈(AlSiO₄)₆(S,SO₄,Cl)₂[1][11]	MgAl₂(PO₄)₂(OH)₂[8][9]
Crystal System	Isometric[3][6][12]	Monoclinic[1][5][8]
Mohs Hardness	5.0 - 5.5[3][6][7]	5.5 - 6.0[8][9][10]
Specific Gravity	2.38 - 2.45[3][6][11]	3.0 - 3.1[5][8]
Streak	Bright Blue / Pale Blue[3][6][7][11]	White / Pale Blue[5][8][9][10]
Luster	Dull to Greasy[3][7]	Vitreous (Glassy) to Dull[8][10]
Cleavage	Poor/Indistinct[3][7]	Indistinct[8]

Diagnostic Workflow

For a systematic approach to identification, the following workflow is recommended. This process prioritizes simple, non-destructive tests first.

Caption: A flowchart for distinguishing lazurite from lazulite.

Experimental Protocols

The streak test reveals the color of a mineral's powder, which is a more consistent diagnostic property than the color of the bulk specimen.[13]

• Materials : Unglazed porcelain plate (streak plate) with a Mohs hardness of approximately 6.5-7.[14][15]

• Procedure : a. Select a clean, unweathered surface on the mineral specimen.[16] b. Firmly press and drag the mineral across the surface of the streak plate to create a line of powder.[16][17] c. Observe the color of the powdered streak on the plate.[13]

• Expected Results :

  • Lazurite : Produces a characteristic bright blue streak.[3][6][11]

  • Lazulite : Produces a white or very pale blue streak.[5][8][9]

This test determines a mineral's relative resistance to scratching against a set of standard materials.[14][18]

• Materials : A set of hardness points or common objects of known hardness (e.g., copper penny ~3.5, steel knife blade or nail ~5.5, quartz ~7).[14][19][20]

• Procedure : a. Place the specimen on a stable surface. b. Attempt to scratch a clean surface of the mineral with the point of an object of known hardness. Start with an object softer than the expected range (e.g., a steel knife with hardness ~5.5).[18][20] c. Press firmly and draw the point across the specimen.[18] d. Examine the tested surface for a scratch. Rub away any powder to ensure the surface is etched and not just marked by a softer material.[14][18]

• Expected Results :

  • Lazurite (Hardness 5.0-5.5) : Will be scratched by a steel knife blade or nail.[3][7]

  • Lazulite (Hardness 5.5-6.0) : Will be difficult to scratch or will not be scratched by a steel knife blade, but will be scratched by quartz.[8][9]

Specific gravity is the ratio of a mineral's density to the density of water.[21] This test can be highly diagnostic due to the significant difference between the two minerals.

• Materials : Digital scale (0.01g precision recommended), a beaker of water, and a thin string or wire cradle.[22][23]

• Procedure : a. Weigh the dry mineral specimen in the air. Record this weight as W_air.[22] b. Submerge the specimen, suspended by the string, in the beaker of water, ensuring it does not touch the sides or bottom. c. There are two common methods: i. Weight in Water Method : Weigh the suspended specimen while it is submerged. Record this as W_water. Calculate SG as: SG = W_air / (W_air - W_water). ii. Displacement Method : Place the beaker of water on the scale and tare to zero. Submerge the suspended specimen and record the weight displayed on the scale, which equals the mass of the displaced water (W_displaced).[22][24] Calculate SG as: SG = W_air / W_displaced.

• Expected Results :

  • Lazurite : SG will be approximately 2.38–2.45.[3][6]

  • Lazulite : SG will be significantly higher, approximately 3.0–3.1.[5][8]

Additional Distinguishing Characteristics

• Mineral Association : This is a powerful field indicator. Lazurite is famously associated with brassy-yellow pyrite and white calcite within a marble host rock, as seen in lapis lazuli.[3][7][25] Lazulite is typically found in high-grade metamorphic rocks (like quartzites) or granite pegmatites, often associated with quartz, kyanite, and rutile.[1][8][26] The presence of quartz alongside the blue mineral strongly suggests lazulite, as lazurite is a feldspathoid and does not occur stably with quartz.[1]

• Crystal Habit and Luster : While well-formed crystals of either are uncommon, lazulite can form distinct monoclinic crystals described as steep bipyramidal or wedge-shaped with a vitreous (glassy) luster.[5][8][26] Lazurite is almost exclusively massive, with a dull to greasy luster, and its rare isometric crystals are typically dodecahedral.[3][4][7]

References

• 1. minds.wisconsin.edu [minds.wisconsin.edu]
• 2. healingcrystalsco.com [healingcrystalsco.com]
• 3. galleries.com [galleries.com]
• 4. m.minerals.net [m.minerals.net]
• 5. m.minerals.net [m.minerals.net]
• 6. mindat.org [mindat.org]
• 7. celestialearthminerals.com [celestialearthminerals.com]
• 8. Lazulite (Lazulite) - Rock Identifier [rockidentifier.com]
• 9. geologyscience.com [geologyscience.com]
• 10. allmineralsrock.com [allmineralsrock.com]
• 11. allmineralsrock.com [allmineralsrock.com]
• 12. Lazurite - Wikipedia [en.wikipedia.org]
• 13. quora.com [quora.com]
• 14. mindat.org [mindat.org]
• 15. youtube.com [youtube.com]
• 16. Streak Test for Minerals: Identifying Rocks with a Swipe - Rock Seeker [rockseeker.com]
• 17. Mineral Study Guide - Streak [omg.georockme.com]
• 18. rocksandminerals.com [rocksandminerals.com]
• 19. albionfireandice.co.uk [albionfireandice.co.uk]
• 20. grafenwoehr.armymwr.com [grafenwoehr.armymwr.com]
• 21. mrswelsing.weebly.com [mrswelsing.weebly.com]
• 22. Quick Test Method for Determining Specific Gravity of Mineral Specimens [johnbetts-fineminerals.com]
• 23. albionfireandice.co.uk [albionfireandice.co.uk]
• 24. How to Find and Determine the Specific Gravity of a Rock - 911Metallurgist [911metallurgist.com]
• 25. geologyscience.com [geologyscience.com]
• 26. Lazulite - Encyclopedia [le-comptoir-geologique.com]

Quantitative comparison of sulfur species in natural and synthetic lazurite

A guide for researchers on the quantitative differences in sulfur speciation between natural and synthetic lazurite, detailing the analytical methodologies used for their characterization.

Lazurite, the primary component of the semi-precious stone lapis lazuli, is a complex tectosilicate mineral renowned for its intense blue color.[1][2][3] This characteristic hue originates from the presence of various sulfur radical anions encapsulated within the aluminosilicate framework.[4][5][6] Synthetic lazurite, also known as ultramarine, has been produced since the 19th century and serves as a widely used pigment.[1][2][3] While chemically similar, natural and synthetic lazurite exhibit notable differences in their sulfur speciation, which influences their color and other properties. This guide provides a quantitative comparison of sulfur species in both forms of lazurite, supported by experimental data and detailed analytical protocols.

Quantitative Comparison of Sulfur Species

The primary sulfur species identified in lazurite are sulfate (SO₄²⁻), sulfide (S²⁻), and the trisulfur radical anion (S₃⁻), which is the principal chromophore responsible for the blue color.[4][5][6] Other minor species such as sulfite (SO₃²⁻), thiosulfate (S₂O₃²⁻), and elemental sulfur (S⁰) have also been detected.[7][8] The relative abundance of these species can vary significantly between natural and synthetic samples.

A study utilizing X-ray Photoelectron Spectroscopy (XPS) and S K-edge X-ray Absorption Near-Edge Structure (XANES) spectroscopy provided a detailed quantification of sulfur species in various lazurite samples. The data below is a summary of findings from such spectroscopic analyses, illustrating the typical distribution of sulfur species.

Sulfur Species	Natural Lazurite (Baikal) [at% of total S]	Synthetic Lazurite [at% of total S]
Sulfate (SO₄²⁻)	55.1	75.8
Sulfide (S²⁻)	10.2	19.4
Polysulfide (S₃⁻)	34.7	4.8
Sulfite (SO₃²⁻)	Not Detected	Not Detected
Elemental Sulfur (S⁰)	Not Detected	Not Detected

Note: The data presented is a representative example and can vary depending on the specific origin of the natural lazurite and the synthesis method for the synthetic counterpart.

Natural lazurites, particularly those rich in sulfide, tend to have a higher concentration of polysulfide anions (over 20 at% of total S), which contributes to their deep blue color.[7][8] In contrast, synthetic lazurite typically has a higher proportion of sulfate and sulfide, with a lower, yet still crucial, amount of the S₃⁻ radical for its coloration.[9][10] The lower limit of polysulfide (primarily S₃⁻) responsible for the blue color is estimated to be around 0.4 at%.[7][8]

Experimental Protocols

The quantification of sulfur species in lazurite is primarily achieved through advanced spectroscopic techniques. The following are detailed methodologies for the key experiments cited.

1. X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements that exist within a material.

• Sample Preparation: Lazurite samples are powdered and pressed into a sample holder. For analysis of pristine, unweathered surfaces, samples can be fractured in-situ under ultra-high vacuum conditions.

• Instrumentation: A standard XPS instrument equipped with a monochromatic Al Kα X-ray source (1486.6 eV) is typically used. The analysis is conducted in an ultra-high vacuum chamber (pressure < 10⁻⁹ mbar).

• Data Acquisition: High-resolution spectra are acquired for the S 2p region. The binding energy scale is calibrated using the C 1s peak at 284.8 eV.

• Data Analysis: The complex S 2p spectra are deconvoluted into individual components corresponding to different sulfur species (sulfate, sulfide, polysulfide, etc.). The area under each peak is proportional to the concentration of that species.

2. Sulfur K-edge X-ray Absorption Near-Edge Structure (XANES) Spectroscopy

XANES spectroscopy provides information on the local geometric and electronic structure of the absorbing atom, in this case, sulfur. It is a bulk-sensitive technique, complementing the surface-sensitive nature of XPS.[7][8]

• Sample Preparation: Finely powdered lazurite samples are spread evenly on sulfur-free tape or pressed into pellets.

• Instrumentation: The experiment is performed at a synchrotron radiation facility. A double-crystal monochromator (e.g., Si(111)) is used to select the appropriate X-ray energy around the sulfur K-edge (~2472 eV).

• Data Acquisition: Spectra are typically collected in total electron yield (TEY) and fluorescence yield (FY) modes. TEY is more surface-sensitive, while FY probes deeper into the bulk of the sample.

• Data Analysis: The energy position and shape of the absorption edge are characteristic of the oxidation state and coordination environment of the sulfur atoms. The spectra are fitted with reference spectra of known sulfur compounds to quantify the different sulfur species.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the quantitative analysis of sulfur species in lazurite samples.

Caption: Workflow for the analysis of sulfur species in lazurite.

Signaling Pathways and Logical Relationships

The formation and stability of the different sulfur species within the lazurite structure are governed by complex redox equilibria during mineral formation or synthesis. The following diagram illustrates the relationships between the key sulfur species.

Caption: Redox relationships between key sulfur species in lazurite.

References

• 1. naturalpigments.com [naturalpigments.com]
• 2. cameo.mfa.org [cameo.mfa.org]
• 3. Historical Reading List: Lazurite (Lapis Lazuli) from Afghanistan and its Artistic Use as a Blue Pigment (Ultramarine) [gia.edu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. medphysics-irk.ru [medphysics-irk.ru]
• 7. researchgate.net [researchgate.net]
• 8. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Lazurite: A Guide for Laboratory Professionals

The proper management and disposal of chemical waste are critical for ensuring a safe laboratory environment and maintaining environmental compliance. This guide provides detailed procedures for the safe handling and disposal of lazurite, a tectosilicate mineral and the primary component of the gemstone lapis lazuli.[1][2] While pure lazurite is generally considered stable and non-toxic, it is essential for researchers, scientists, and drug development professionals to adhere to established safety protocols to mitigate any potential risks.[3]

Hazard Identification and Safety Precautions

Lazurite is stable under normal conditions of storage and use.[3] It is generally classified as a non-toxic natural product that is not hazardous to water or the environment.[3] However, it is crucial to distinguish between pure lazurite mineral and commercial products or pigments that may contain lazurite, as these mixtures could include other regulated or hazardous substances.[4]

General Handling Precautions:

• Work in a well-ventilated area to avoid dust formation.[3]

• Avoid inhaling any dust generated during handling. A dust mask is recommended when the material is dusty.[3]

• Prevent contact with skin and eyes by wearing appropriate personal protective equipment.[5]

• Refrain from eating, drinking, or smoking in areas where lazurite is handled.[3]

Recommended Personal Protective Equipment (PPE):

• Eye and Face Protection: Use chemical safety goggles or a face shield where splashing or dust is possible.[3][5]

• Skin Protection: Wear protective clothing, such as a lab coat and gloves, to prevent skin contact.[3][5]

• Respiratory Protection: In dusty conditions, a dust mask is recommended. For emergencies, an air-supplied respirator may be necessary.[3]

Physical and Chemical Properties of Lazurite

The following table summarizes the key quantitative data for lazurite, which is useful for its identification and handling.

Property	Value	Reference
Formula	(Na,Ca)₈[(S,Cl,SO₄,OH)₂|(Al₆Si₆O₂₄)]	[1]
Mohs Hardness	5.0 - 5.5	[1]
Specific Gravity	2.38 - 2.45	[1][6]
Refractive Index	1.50	[1]
Fusibility	3.5	[1]
Solubility	Soluble in HCl	[1]

Step-by-Step Disposal Protocol

The disposal of lazurite should always be conducted in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Step 1: Waste Characterization Before disposal, determine the nature of the waste. Is it pure lazurite, or is it mixed with other chemicals? If it is part of a mixture, the disposal procedure must account for the hazards of all components.

Step 2: Spill Management In the event of an accidental spill, follow these procedures:

• Minor Spills:

  • Wear the appropriate PPE, including a dust mask, gloves, and safety goggles.[3]

  • Mechanically collect the spilled material using equipment that minimizes dust generation.[3]

  • Place the collected material into a designated, labeled waste container.

  • Clean the spill area thoroughly.

• Environmental Precautions: Do not allow spilled material to enter sewage systems or the ground.[3]

Step 3: Waste Containment and Labeling

• Containerization: Place lazurite waste in a chemically compatible, leak-proof container with a secure lid.

• Labeling: Clearly label the container as "Lazurite Waste" and include the name of the generating laboratory and the date. Do not use chemical formulas or abbreviations.[7]

Step 4: Final Disposal

• Pure Lazurite: As a natural and non-hazardous product, pure lazurite can often be disposed of in accordance with standard local and national regulations for solid, non-hazardous waste.[3]

• Lazurite Mixtures: If the lazurite is mixed with hazardous chemicals, the entire mixture must be treated as hazardous waste. This waste must be collected by your institution's hazardous waste management program.[7][8]

• Empty Containers: Thoroughly empty and rinse containers that held lazurite. For containers of hazardous mixtures, the rinsate must be collected as hazardous waste.[8]

Lazurite Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of lazurite in a laboratory setting.

Caption: A workflow for the proper disposal of lazurite waste.

References

• 1. Lazurite - Wikipedia [en.wikipedia.org]
• 2. Lazurite - CAMEO [cameo.mfa.org]
• 3. cornelissen.com [cornelissen.com]
• 4. marinecoatings.brand.akzonobel.com [marinecoatings.brand.akzonobel.com]
• 5. echemi.com [echemi.com]
• 6. mindat.org [mindat.org]
• 7. nswai.org [nswai.org]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling Lazurite

Essential Safety and Handling Guide for Lazurite

This guide provides comprehensive safety protocols and logistical plans for the handling and disposal of Lazurite in a laboratory environment. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties of Lazurite

The following table summarizes the key quantitative data for Lazurite.

Property	Value
Chemical Formula	(Na,Ca)₈[(S,Cl,SO₄,OH)₂|(Al₆Si₆O₂₄)][1][2]
Mohs Hardness	5.0 - 5.5[2][3]
Specific Gravity	2.38 - 2.45[3][4]
Refractive Index	1.50 - 1.52[2][3]
Lustre	Vitreous, greasy, or dull[3]
Transparency	Opaque to translucent[3][4]

Operational Plan for Handling Lazurite

When handling Lazurite, particularly in powdered form, it is crucial to mitigate the risk of dust inhalation and skin contact.[5]

Engineering Controls

• Ventilation: Always handle Lazurite powder in a well-ventilated area.[5] A fume hood or a ventilated enclosure is recommended to minimize dust in the general laboratory space.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Lazurite powder:

PPE Category	Specification	Rationale
Eye/Face Protection	Safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[6]	To protect eyes from dust particles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat.	To prevent skin contact with the powder.
Respiratory Protection	A dust mask or a respirator should be used if handling large quantities or if dust is generated.	To prevent inhalation of fine particles.[5]

Handling Procedures

• Preparation: Before handling, ensure the work area is clean and uncluttered. Have all necessary equipment, including a designated waste container, readily available.

• Weighing and Transfer: When weighing or transferring Lazurite powder, do so carefully to minimize dust creation. Use a spatula or other appropriate tool.

• Spill Management: In case of a spill, avoid dry sweeping. Instead, gently moisten the spilled powder with water and then wipe it up with a damp cloth or paper towel. Place the waste in a sealed container for disposal.

• Personal Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or smoke in the laboratory.[5]

Storage

• Store Lazurite in a cool, dry, and well-ventilated area in a tightly sealed container.[5]

• Keep it away from strong acids, as it can be decomposed by hydrochloric acid, releasing hydrogen sulfide gas (rotten egg smell).[1]

Disposal Plan

While Lazurite is generally considered non-toxic, proper disposal is necessary to maintain a safe and compliant laboratory environment.[5]

Waste Characterization

• Lazurite waste is typically classified as non-hazardous solid chemical waste. However, it is essential to consult local and national regulations for specific disposal requirements.[5]

Waste Collection and Storage

• Container: Use a designated, clearly labeled, and sealable container for Lazurite waste.

• Labeling: The label should include "Lazurite Waste," the date, and the name of the generating researcher or lab.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

Disposal Procedure

• Collection: Once the waste container is full, or if the experiment is complete, arrange for its collection by the institution's environmental health and safety (EHS) office or a licensed waste disposal contractor.

• Documentation: Complete any required waste disposal forms or manifests as per institutional and regulatory guidelines.

• Do Not: Do not dispose of solid Lazurite waste down the drain or in the regular trash unless explicitly permitted by your institution's EHS guidelines.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling of Lazurite in a laboratory setting.

Caption: Workflow for Safe Handling of Lazurite.

References

• 1. Physical & Optical Properties of Lapis Lazuli [gemstones-guide.com]
• 2. geologypage.com [geologypage.com]
• 3. Lazurite Gemstone: Properties, Meaning, Uses, and More! [gemrockauctions.com]
• 4. mindat.org [mindat.org]
• 5. cornelissen.com [cornelissen.com]
• 6. echemi.com [echemi.com]